Ala-Gly-Val

• CAS: 32204-61-8

Core Science & Biosynthesis

A Technical Guide to the Biological Function and Analysis of the Tripeptide Ala-Gly-Val

For: Researchers, Scientists, and Drug Development Professionals

Abstract: While the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) is not extensively characterized in existing literature, this technical guide provides a foundational framework for its investigation. This document details the physicochemical properties of its constituent amino acids, outlines comprehensive protocols for its chemical synthesis and purification, and presents established methodologies for evaluating its potential biological activities. Furthermore, it proposes hypothetical signaling pathways and experimental workflows to guide future research into the functional role of this and other novel tripeptides.

Introduction: Unraveling the Potential of Ala-Gly-Val

Tripeptides, consisting of three amino acid residues, represent a significant class of molecules in biological systems, acting as signaling molecules, metabolic intermediates, and building blocks for larger proteins. The specific tripeptide Ala-Gly-Val is composed of Alanine, Glycine, and Valine. While its distinct biological function is yet to be fully elucidated, the properties of its constituent amino acids provide a basis for predicting its potential characteristics.

• Alanine (Ala) is a nonpolar, aliphatic amino acid that is ambivalent, meaning it can be situated either inside or outside a protein molecule.[1] It plays a crucial role in the glucose-alanine cycle, which facilitates the transport of nitrogen from muscle to the liver.[2]

• Glycine (Gly) is the simplest amino acid, possessing a single hydrogen atom as its side chain.[] This gives it unique flexibility, allowing it to fit into both hydrophilic and hydrophobic environments.[] Glycine acts as an inhibitory neurotransmitter in the central nervous system and is a critical component of collagen.[4][5]

• Valine (Val) is an essential, non-polar, branched-chain amino acid (BCAA).[6][7] Its hydrophobic nature makes it important for the correct three-dimensional folding of proteins, and it plays a role in muscle metabolism and tissue repair.[8][]

The combination of these amino acids suggests that Ala-Gly-Val is likely a non-polar, hydrophobic peptide. This characteristic is a key determinant in how it may interact with biological membranes and receptors.

Physicochemical Properties

A summary of the computed physicochemical properties of Ala-Gly-Val and its constituent amino acids is presented below.

Table 1: Physicochemical Properties of Ala-Gly-Val

Property	Value
Molecular Formula	C₁₀H₁₉N₃O₄
Molecular Weight	245.28 g/mol
IUPAC Name	(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid

Table 2: Properties of Constituent Amino Acids

Amino Acid	Abbreviation	Molecular Formula	Molecular Weight ( g/mol )	Key Physicochemical Trait
L-Alanine	Ala, A	C₃H₇NO₂	89.09	Non-polar, Aliphatic[2]
Glycine	Gly, G	C₂H₅NO₂	75.07	Non-polar, Smallest Amino Acid[10]
L-Valine	Val, V	C₅H₁₁NO₂	117.15	Non-polar, Branched-chain[]

Biological Context: Insights from Related Peptides

While direct functional data for Ala-Gly-Val is scarce, the study of peptides with similar sequences can provide valuable insights. For instance, the hexapeptide Val-Gly-Val-Ala-Pro-Gly (VGVAPG) , a repeating sequence found in elastin, has demonstrated significant biological activity. VGVAPG is chemotactic for fibroblasts and monocytes, with optimal activity observed at approximately 10⁻⁸ M.[11] This suggests that elastin-derived peptides can play a role in cell migration and tissue remodeling. The presence of the "Val-Gly-Val-Ala" sequence within this active peptide provides a strong rationale for investigating the potential chemotactic properties of the shorter Ala-Gly-Val tripeptide.

Experimental Protocols: Synthesis, Purification, and Characterization

To investigate the biological function of Ala-Gly-Val, it must first be synthesized and purified to a high degree. The following protocols describe standard methodologies for these processes.

Solid-Phase Peptide Synthesis (SPPS) of Ala-Gly-Val

Solid-Phase Peptide Synthesis (SPPS) is the standard method for producing peptides in a controlled and efficient manner.[12] The process involves sequentially adding amino acids to a growing peptide chain that is anchored to an insoluble resin support.[13][14]

Methodology:

• Resin Preparation: Swell a suitable resin (e.g., Rink Amide resin for a C-terminal amide or Wang resin for a C-terminal carboxylic acid) in a solvent like N,N-Dimethylformamide (DMF).

• First Amino Acid Loading: Attach the C-terminal amino acid, Fmoc-Val-OH, to the swelled resin using an activating agent and a base.

• Fmoc Deprotection: Remove the N-terminal Fmoc protecting group from the resin-bound Valine by treating it with a 20% piperidine (B6355638) solution in DMF. Wash the resin thoroughly with DMF.

• Amino Acid Coupling (Glycine): Activate the next amino acid, Fmoc-Gly-OH, with a coupling reagent such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and an additive like HOBt (Hydroxybenzotriazole) in the presence of a base (e.g., DIPEA). Add this activated amino acid to the resin to form the peptide bond. Monitor the reaction for completion using a Kaiser test.

• Repeat Cycle: Repeat the deprotection and coupling steps for the final amino acid, Fmoc-Ala-OH.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the tripeptide from the resin and remove the side-chain protecting groups simultaneously using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).

• Precipitation and Isolation: Precipitate the crude peptide from the TFA solution using cold diethyl ether. Centrifuge to pellet the crude peptide, wash it with ether, and then dry it under a vacuum.

Purification by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the most common method for peptide purification, separating the target peptide from impurities based on hydrophobicity.[15][16]

Methodology:

• System Preparation: Use a preparative RP-HPLC system equipped with a C18 column. The mobile phase typically consists of Solvent A (0.1% TFA in water) and Solvent B (0.1% TFA in acetonitrile).

• Sample Preparation: Dissolve the crude Ala-Gly-Val peptide in a minimal amount of Solvent A.

• Chromatography: Load the sample onto the C18 column, which has been equilibrated with a low concentration of Solvent B. Elute the peptide using a linear gradient of increasing Solvent B concentration.

• Fraction Collection: Collect fractions as the peptide elutes from the column, monitoring the absorbance at 210-220 nm.

• Analysis and Pooling: Analyze the collected fractions for purity using analytical RP-HPLC and mass spectrometry. Pool the fractions containing the pure peptide.

• Lyophilization: Freeze-dry the pooled fractions to obtain the purified peptide as a white, fluffy powder.

Characterization by Mass Spectrometry

Mass spectrometry is an essential tool for verifying the identity and purity of the synthesized peptide by providing a highly accurate molecular weight.[17][18]

Methodology:

• Sample Preparation: Dissolve a small amount of the purified peptide in a suitable solvent, such as a water/acetonitrile mixture with 0.1% formic acid.

• Mass Analysis: Introduce the sample into a mass spectrometer (e.g., ESI-MS or MALDI-MS). The instrument will measure the mass-to-charge ratio (m/z) of the ionized peptide.

• Data Interpretation: Compare the experimentally determined molecular weight with the theoretical molecular weight of Ala-Gly-Val (245.28 Da) to confirm its identity. The purity can be assessed by the presence of a single major peak in the spectrum.

Caption: Workflow for the synthesis and purification of Ala-Gly-Val.

Investigating Biological Function: In Vitro Assays

The following are foundational assays to begin screening for the biological activity of the newly synthesized Ala-Gly-Val.

Cell Viability and Cytotoxicity (MTT Assay)

This assay determines if the peptide has any effect on cell metabolic activity, which can indicate effects on cell viability or proliferation.[19][20]

Methodology:

• Cell Seeding: Seed cells (e.g., fibroblasts, endothelial cells, or a relevant cancer cell line) in a 96-well plate at a density of 10⁴–10⁵ cells/well and allow them to adhere overnight.[21]

• Peptide Treatment: Treat the cells with various concentrations of Ala-Gly-Val (e.g., from 1 nM to 100 µM) and incubate for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration of 0.5 mg/mL) and incubate for 3-4 hours at 37°C.[22]

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the purple formazan crystals.[21]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[19]

Chemotaxis Assay (Transwell Assay)

This assay assesses the ability of the peptide to act as a chemoattractant, inducing directional cell migration.

Methodology:

• Assay Setup: Place Transwell inserts (with a porous membrane, e.g., 8 µm pores) into the wells of a 24-well plate.

• Chemoattractant Addition: Add different concentrations of Ala-Gly-Val to the lower chamber (the well) in serum-free media. Use a known chemoattractant (e.g., PDGF for fibroblasts) as a positive control and serum-free media alone as a negative control.

• Cell Seeding: Resuspend cells in serum-free media and add them to the upper chamber (the insert).

• Incubation: Incubate the plate at 37°C for a period that allows for cell migration (e.g., 4-24 hours), depending on the cell type.

• Cell Staining and Counting: After incubation, remove the non-migrated cells from the top surface of the membrane with a cotton swab. Fix and stain the migrated cells on the bottom surface of the membrane (e.g., with crystal violet).

• Quantification: Count the number of migrated cells in several fields of view under a microscope.

Hypothetical Signaling Pathways

Many bioactive peptides exert their effects by binding to G-protein coupled receptors (GPCRs) on the cell surface, which initiates an intracellular signaling cascade.[23][24] Should Ala-Gly-Val demonstrate biological activity, investigating these pathways would be a logical next step.

G-Protein Coupled Receptor (GPCR) Signaling

Upon binding of a ligand like Ala-Gly-Val, a GPCR undergoes a conformational change, activating an associated heterotrimeric G-protein.[25] The activated G-protein then modulates the activity of downstream effector enzymes, such as adenylyl cyclase or phospholipase C, leading to changes in the levels of second messengers like cAMP, IP₃, and DAG.[23]

Caption: Hypothetical GPCR signaling cascade initiated by Ala-Gly-Val.

Mitogen-Activated Protein Kinase (MAPK) Pathway

GPCR activation can lead to the stimulation of the MAPK/ERK pathway, a critical signaling cascade that regulates cell growth, proliferation, and differentiation. This can occur through various mechanisms, including the activation of receptor tyrosine kinases or Src family kinases.

Caption: Potential downstream MAPK/ERK signaling pathway.

Conclusion

While the specific biological functions of the tripeptide Ala-Gly-Val remain to be discovered, this guide provides a comprehensive roadmap for its scientific investigation. By understanding the physicochemical nature of its constituent amino acids and leveraging established protocols for peptide synthesis, purification, and biological screening, researchers can systematically explore its potential roles. The provided methodologies and hypothetical signaling pathways serve as a robust starting point for elucidating the function of Ala-Gly-Val and other novel peptides, potentially uncovering new therapeutic agents and biological signaling molecules.

References

• 1. Amino Acids - Alanine [biology.arizona.edu]
• 2. legacy.icpm.net [legacy.icpm.net]
• 4. Glycine - Wikipedia [en.wikipedia.org]
• 5. qntsport.com [qntsport.com]
• 6. Valine - Wikipedia [en.wikipedia.org]
• 7. Valine: Structure, Functions & Importance in Chemistry [vedantu.com]
• 8. study.com [study.com]
• 10. Glycine: The Smallest Anti-Inflammatory Micronutrient - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bachem.com [bachem.com]
• 13. What is Solid-phase Peptide Synthesis? | Powder Systems [powdersystems.com]
• 14. jpt.com [jpt.com]
• 15. Purification of naturally occurring peptides by reversed-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. bachem.com [bachem.com]
• 17. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. MTT assay protocol | Abcam [abcam.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 22. broadpharm.com [broadpharm.com]
• 23. GPCR Signaling Pathway - GeeksforGeeks [geeksforgeeks.org]
• 24. creative-diagnostics.com [creative-diagnostics.com]
• 25. bio.libretexts.org [bio.libretexts.org]

An In-depth Technical Guide to the Tripeptide Ala-Gly-Val

Core Introduction

The tripeptide L-Alanyl-L-glycyl-L-valine (Ala-Gly-Val) is an oligopeptide composed of the amino acids alanine (B10760859), glycine (B1666218), and valine.[1] As a fundamental building block of proteins and larger peptides, its "discovery" is not tied to a specific event but rather is an integral part of the foundational understanding of protein chemistry. This technical guide provides a comprehensive overview of its physicochemical properties, a detailed protocol for its chemical synthesis, and a discussion of its relevance in research and potential applications.

While the isolated Ala-Gly-Val tripeptide does not have a widely documented, specific biological signaling pathway, its constituent amino acids are fundamental to numerous physiological processes.[2] It is more commonly studied as a structural component of larger, biologically active peptides.[3] This guide is intended for researchers, scientists, and professionals in drug development who require a technical understanding of this simple yet significant tripeptide.

Physicochemical Properties of Ala-Gly-Val

The following table summarizes the key physicochemical properties of L-Alanyl-L-glycyl-L-valine.

Property	Value
Molecular Formula	C10H19N3O4
Molecular Weight	245.28 g/mol
IUPAC Name	(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid
CAS Number	32204-61-8
Canonical SMILES	C--INVALID-LINK--C)C(=O)O">C@@HN
InChI Key	SMCGQGDVTPFXKB-XPUUQOCRSA-N
XLogP3	-3.5
Hydrogen Bond Donor Count	4
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	7
Exact Mass	245.13755610 Da
Monoisotopic Mass	245.13755610 Da
Topological Polar Surface Area	134 Ų
Heavy Atom Count	17
Formal Charge	0
Complexity	304

Data sourced from PubChem CID 49864477.[1]

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS) of Ala-Gly-Val

The following is a detailed protocol for the synthesis of Ala-Gly-Val using Fluorenylmethyloxycarbonyl (Fmoc) based Solid-Phase Peptide Synthesis (SPPS). This method allows for the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

Materials and Reagents

• Fmoc-Val-Wang resin

• Fmoc-Gly-OH

• Fmoc-Ala-OH

• Coupling Reagent: N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (B91526) (HBTU)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Deprotection Reagent: 20% (v/v) piperidine (B6355638) in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM), Diethyl ether

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

Synthesis Workflow

• Resin Swelling: The Fmoc-Val-Wang resin is swelled in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: The Fmoc protecting group on the valine residue is removed by treating the resin with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF.

• Glycine Coupling:

  • In a separate vial, Fmoc-Gly-OH is pre-activated by dissolving it with HBTU and DIPEA in DMF.

  • The activated glycine solution is added to the reaction vessel containing the deprotected resin.

  • The coupling reaction is allowed to proceed for 2 hours with agitation.

  • The resin is then washed with DMF to remove excess reagents.

• Fmoc Deprotection: The Fmoc group on the newly added glycine is removed using 20% piperidine in DMF, followed by extensive washing with DMF.

• Alanine Coupling:

  • Fmoc-Ala-OH is pre-activated with HBTU and DIPEA in DMF.

  • The activated alanine solution is added to the resin.

  • The coupling reaction proceeds for 2 hours with agitation.

  • The resin is washed with DMF.

• Final Fmoc Deprotection: The Fmoc group on the N-terminal alanine is removed with 20% piperidine in DMF and the resin is washed with DMF, followed by DCM, and then dried.

• Cleavage and Deprotection: The peptide is cleaved from the resin and the side-chain protecting groups are removed by treating the resin with the cleavage cocktail for 2-3 hours.

• Peptide Precipitation and Purification: The crude peptide is precipitated in cold diethyl ether, centrifuged, and the ether is decanted. The crude product is then purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

Solid-Phase Peptide Synthesis (SPPS) workflow for Ala-Gly-Val.

Biological Significance and Applications

As a discrete tripeptide, Ala-Gly-Val is primarily of interest in nutritional science and as a building block in synthetic peptide chemistry.[2] It can be used for the efficient delivery of its constituent amino acids.

More significantly, the Ala-Gly-Val sequence is found within larger, biologically active peptides. For instance, elastin (B1584352), a key protein in the extracellular matrix, contains repeating peptide sequences, and peptides derived from elastin have been shown to exhibit biological activities such as chemotaxis.[3][4] The study of such small peptide fragments helps in understanding the structure-activity relationships of larger proteins.

In the context of drug development, short peptides are explored for their potential as therapeutic agents and as components of drug delivery systems. The physicochemical properties of peptides like Ala-Gly-Val can be fine-tuned by chemical modifications to enhance their stability, bioavailability, and targeting capabilities.

Conceptual diagram of peptide-based drug development.

Conclusion

L-Alanyl-L-glycyl-L-valine, while a simple tripeptide, serves as a valuable entity in the fields of peptide chemistry, nutritional science, and drug development. Its well-defined physicochemical properties and the established protocols for its synthesis make it an accessible tool for researchers. While it may not possess a specific signaling function on its own, its presence in larger bioactive peptides underscores the importance of understanding such fundamental peptide structures. Future research may further elucidate the subtle roles of small peptides in biological systems and expand their applications in therapeutic and biotechnological contexts.

References

• 1. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PMC [pmc.ncbi.nlm.nih.gov]

The Tripeptide Ala-Gly-Val: A Technical Guide to its Natural Sources, Analysis, and Potential Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) is a simple oligopeptide with potential biological significance. While its presence as a free tripeptide in natural sources is not extensively documented, it is a constituent of larger proteins, particularly structural proteins like elastin (B1584352). This technical guide explores the potential natural origins of Ala-Gly-Val through the hydrolysis of proteins, details the experimental methodologies for its identification and quantification, and discusses its potential, though currently underexplored, biological activities and associated signaling pathways. This document serves as a foundational resource for researchers interested in the investigation of this and other small bioactive peptides.

Potential Natural Sources of Ala-Gly-Val

Direct evidence for the widespread natural occurrence of the free tripeptide Ala-Gly-Val is limited in current scientific literature. However, its constituent amino acids—Alanine (Ala), Glycine (Gly), and Valine (Val)—are ubiquitous in the proteome. Therefore, Ala-Gly-Val is likely generated through the enzymatic or chemical hydrolysis of proteins rich in these amino acids.

Potential sources for the generation of Ala-Gly-Val include:

• Protein Hydrolysates: The most probable source of free Ala-Gly-Val is from the enzymatic or chemical breakdown of protein-rich materials.[1][2] This process is central to the production of bioactive peptides from food sources.[1][2]

• Elastin-Rich Tissues: The Ala-Gly-Val sequence is found within larger repeating peptide motifs of elastin, a key structural protein in connective tissues. For instance, the repeating hexapeptide Val-Gly-Val-Ala-Pro-Gly (VGVAPG) is a known component of tropoelastin.[3] Enzymatic degradation of elastin could liberate Ala-Gly-Val and other small peptides.

• Marine Organisms: Marine life is a rich source of diverse bioactive peptides.[4][5] Hydrolysates of marine proteins could potentially yield Ala-Gly-Val.

Quantitative Data

As the natural abundance of free Ala-Gly-Val is not well-documented, this section presents a hypothetical table structure for researchers to populate as data becomes available. The methodologies described in the following section are suitable for generating such quantitative data.

Table 1: Hypothetical Quantitative Analysis of Ala-Gly-Val in Various Sources

Natural Source	Sample Type	Hydrolysis Method	Ala-Gly-Val Concentration (µg/g or µg/mL)	Analytical Method	Reference
Bovine Ligament	Tissue Homogenate	Enzymatic (e.g., Elastase)	Data not available	LC-MS/MS	(Future Study)
Fermented Soybean	Protein Hydrolysate	Microbial Fermentation	Data not available	HPLC-UV	(Future Study)
Fish Gelatin	Protein Hydrolysate	Chemical (Acid Hydrolysis)	Data not available	CE-MS	(Future Study)

Experimental Protocols

The following protocols are detailed methodologies for the extraction, isolation, and quantification of the Ala-Gly-Val tripeptide from a protein-rich natural source.

Enzymatic Hydrolysis of a Protein Source (e.g., Bovine Elastin)

• Sample Preparation: Obtain a purified protein source, such as bovine neck ligament elastin. Mince and wash the tissue extensively with phosphate-buffered saline (PBS) to remove soluble proteins.

• Enzymatic Digestion: Resuspend the prepared protein in a suitable buffer (e.g., 0.1 M Tris-HCl, pH 8.0). Add a proteolytic enzyme, such as pancreatic elastase, at a specific enzyme-to-substrate ratio (e.g., 1:100 w/w).

• Incubation: Incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 24 hours) with constant agitation.

• Enzyme Inactivation: Terminate the hydrolysis by heating the mixture to 95°C for 15 minutes to denature the enzyme.

• Clarification: Centrifuge the hydrolysate at 10,000 x g for 20 minutes to pellet any undigested material. Collect the supernatant containing the peptide mixture.

Isolation and Fractionation of Peptides by Size Exclusion Chromatography (SEC)

• Column Preparation: Equilibrate a size-exclusion chromatography column (e.g., Sephadex G-25) with an appropriate mobile phase (e.g., 0.1 M acetic acid).

• Sample Loading: Load the clarified protein hydrolysate onto the column.

• Elution: Elute the peptides with the mobile phase at a constant flow rate.

• Fraction Collection: Collect fractions of a defined volume.

• Monitoring: Monitor the elution profile by measuring the absorbance at 280 nm (for aromatic amino acids) and 220 nm (for peptide bonds).

• Pooling: Pool the fractions corresponding to the low molecular weight peptides (including tripeptides).

Quantification by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

• Standard Preparation: Prepare a series of standard solutions of synthetic Ala-Gly-Val of known concentrations in the appropriate solvent.

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 column suitable for peptide separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Develop a suitable gradient elution method to separate the peptides in the sample.

• Mass Spectrometry Detection:

  • Ionization Source: Use electrospray ionization (ESI) in positive ion mode.

  • Analysis Mode: Employ Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Select specific precursor-to-product ion transitions for Ala-Gly-Val. For Ala-Gly-Val (C10H19N3O4, MW: 245.28 g/mol )[6], a potential precursor ion [M+H]+ would be m/z 246.1. Product ions would be determined by fragmentation of the peptide bonds.

• Quantification: Construct a calibration curve from the peak areas of the Ala-Gly-Val standards. Determine the concentration of Ala-Gly-Val in the sample by interpolating its peak area onto the calibration curve.

Potential Biological Activity and Signaling Pathways

The specific biological activities of the free Ala-Gly-Val tripeptide are not well-established. However, the activities of larger peptides containing this sequence can provide insights into its potential functions and guide future research.

Chemotaxis

The elastin-derived repeating peptide, Val-Gly-Val-Ala-Pro-Gly (VGVAPG), which contains the Ala-Gly-Val sequence, has been shown to be chemotactic for fibroblasts and monocytes.[3] This suggests that smaller fragments, potentially including Ala-Gly-Val, could play a role in cell migration and tissue repair. The signaling pathway for VGVAPG-induced chemotaxis involves binding to the elastin receptor complex on the cell surface, which can trigger downstream signaling cascades involving G-proteins and subsequent activation of pathways leading to cytoskeletal rearrangement and cell motility.

A simplified hypothetical workflow for investigating the chemotactic activity of Ala-Gly-Val is presented below.

Caption: Experimental workflow for assessing the chemotactic potential of Ala-Gly-Val.

Hypothetical Signaling Pathway

Given the lack of specific data for Ala-Gly-Val, a generalized signaling pathway for a bioactive peptide is presented. This serves as a template for hypothesis generation in future studies. Bioactive peptides often exert their effects by binding to specific cell surface receptors, such as G-protein coupled receptors (GPCRs), which initiates intracellular signaling cascades.

Caption: A generalized signaling pathway for a bioactive peptide.

Conclusion and Future Directions

The tripeptide Ala-Gly-Val represents a simple yet understudied molecule with potential natural origins in protein-rich sources. While direct evidence of its presence as a free peptide is currently scarce, the methodologies for its generation, isolation, and quantification are well-established within the broader field of peptide research. Future research should focus on screening various protein hydrolysates, particularly from elastin-rich tissues and fermented foods, for the presence of Ala-Gly-Val. Elucidating its specific biological activities and corresponding signaling pathways will be crucial in determining its potential applications in nutrition, pharmacology, and drug development. The frameworks provided in this guide offer a starting point for such investigations.

References

• 1. WO2003102195A1 - Protein hydrolysate rich in tripeptides - Google Patents [patents.google.com]
• 2. US20080220470A1 - Protein hydrolysate rich in tripeptides - Google Patents [patents.google.com]
• 3. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and identification of a novel Ala-Pro-Gly-Trp-amide-related peptide inhibiting the motility of the mature oviduct in the cuttlefish, Sepia officinalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isolation and identification of anti-proliferative peptides from Spirulina platensis using three-step hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Data Sheet: Alanyl-glycyl-valine (Ala-Gly-Val)

Document ID: TPE-AGV-001 Version: 1.0 Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical document provides core chemical data for the tripeptide Alanyl-glycyl-valine, commonly abbreviated as Ala-Gly-Val. It includes the chemical formula and molecular weight, presented for rapid reference. Additionally, a logical diagram illustrates the constituent amino acids that form this peptide. This guide is intended for professionals in scientific research and drug development who require precise chemical information for this compound.

Chemical Properties

The fundamental chemical properties of Ala-Gly-Val have been computationally determined and are summarized below. These values are essential for a variety of applications, including mass spectrometry, formulation development, and biochemical analysis.

The chemical formula for Ala-Gly-Val is C10H19N3O4.[1][2] Its molecular weight is approximately 245.28 g/mol .[1][3][4]

Table 1: Core Chemical Data for Ala-Gly-Val

Property	Value	Source
Chemical Formula	C₁₀H₁₉N₃O₄	PubChem CID: 49864477[1]
Molecular Weight	245.28 g/mol	Computed by PubChem 2.1[1]
Alternate MW	245.279 g/mol	Guidechem[2]
IUPAC Name	(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid	LexiChem 2.6.6[1]

Structural Composition

Ala-Gly-Val is a tripeptide formed from the sequential linkage of three amino acids: Alanine (Ala), Glycine (Gly), and Valine (Val). The formation occurs through the creation of peptide bonds between the carboxyl group of one amino acid and the amino group of the subsequent amino acid, resulting in the elimination of a water molecule for each bond formed.

The logical workflow for the formation of this tripeptide from its constituent amino acids is depicted in the following diagram.

Formation of the tripeptide Ala-Gly-Val.

Disclaimer: This document is intended for informational purposes for a technical audience. All data has been compiled from publicly available chemical databases. Independent verification is recommended before use in critical applications.

References

• 1. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Glycyl-alanyl-valine | C10H19N3O4 | CID 129439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Gly-Val-Ala | C10H19N3O4 | CID 25256614 - PubChem [pubchem.ncbi.nlm.nih.gov]

Ala-Gly-Val: A Technical Overview of its Chemistry and Synthesis

FOR IMMEDIATE RELEASE

A comprehensive guide for researchers, scientists, and drug development professionals on the tripeptide Ala-Gly-Val, detailing its chemical identity, properties, and synthesis.

This technical document provides an in-depth analysis of the tripeptide L-Alanyl-glycyl-L-valine (Ala-Gly-Val), a molecule of interest in various biochemical and pharmaceutical research areas. This guide covers its fundamental chemical properties, synonyms, and a detailed methodology for its synthesis and characterization, tailored for a scientific audience.

Core Chemical Identity

The IUPAC name for Ala-Gly-Val is (2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid[1]. This tripeptide is composed of the amino acids Alanine (B10760859), Glycine, and Valine, linked sequentially by peptide bonds.

A variety of synonyms are used in literature to refer to this compound, including:

• Ala-Gly-Val

• L-Alanyl-glycyl-L-valine

• Alanyl-glycyl-valine

• H-Ala-Gly-Val-OH

• AGV

Physicochemical Properties

A summary of the key quantitative physicochemical properties of Ala-Gly-Val is presented in the table below. These properties are critical for its handling, formulation, and application in experimental settings.

Property	Value	Source
Molecular Formula	C10H19N3O4	PubChem
Molecular Weight	245.28 g/mol	PubChem[1]
Monoisotopic Mass	245.13755610 Da	PubChem[1]
XLogP3	-3.5	PubChem[1]
Hydrogen Bond Donor Count	4	PubChem[1]
Hydrogen Bond Acceptor Count	5	PubChem[1]
Rotatable Bond Count	6	PubChem[1]
Exact Mass	245.13755610 Da	PubChem[1]
Topological Polar Surface Area	122 Ų	PubChem[1]
Heavy Atom Count	17	PubChem[1]
Complexity	304	PubChem[1]

Experimental Protocols

The synthesis of Ala-Gly-Val is most commonly and efficiently achieved via Solid-Phase Peptide Synthesis (SPPS) utilizing Fmoc (9-fluorenylmethyloxycarbonyl) protecting group chemistry. The following protocol outlines the manual synthesis, purification, and characterization of Ala-Gly-Val.

I. Solid-Phase Peptide Synthesis (SPPS) of Ala-Gly-Val

This protocol is based on the widely used Fmoc/tBu strategy.

1. Resin Preparation and First Amino Acid Loading (Valine):

• Start with a pre-loaded Fmoc-Val-Wang resin or a suitable resin for C-terminal carboxylic acids (e.g., 2-chlorotrityl chloride resin). If using the latter, the first amino acid (Fmoc-Val-OH) is attached to the resin using a suitable base like diisopropylethylamine (DIPEA) in dichloromethane (B109758) (DCM).
• After coupling, any remaining active sites on the resin are capped using an acetic anhydride/pyridine/DCM mixture.

2. Iterative Deprotection and Coupling Cycles:

• Step 2a: Fmoc Deprotection:

  • The Fmoc protecting group on the N-terminus of the resin-bound valine is removed by treating the resin with a 20% solution of piperidine (B6355638) in dimethylformamide (DMF) for a specified time (e.g., 2 x 10 minutes).

  • The resin is then thoroughly washed with DMF to remove the piperidine and the cleaved Fmoc-dibenzofulvene adduct.

• Step 2b: Glycine Coupling:

  • The second amino acid, Fmoc-Gly-OH, is pre-activated in a solution of DMF containing a coupling agent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), and a base like DIPEA.

  • The activated Fmoc-Gly-OH solution is added to the resin, and the mixture is agitated for 1-2 hours to facilitate the formation of the peptide bond.

  • A ninhydrin (B49086) test can be performed to ensure the completion of the coupling reaction. The resin is then washed with DMF.

• Step 2c: Alanine Coupling:

  • Repeat the Fmoc deprotection step (2a) to remove the protecting group from the newly added glycine.

  • Couple the final amino acid, Fmoc-Ala-OH, using the same activation and coupling procedure as described in step 2b.

3. Final Deprotection and Cleavage:

• After the final coupling step, the N-terminal Fmoc group on alanine is removed as described in step 2a.
• The peptide is cleaved from the resin, and all side-chain protecting groups (if any) are removed simultaneously using a cleavage cocktail. A common cocktail for standard amino acids is a mixture of trifluoroacetic acid (TFA), water, and triisopropylsilane (B1312306) (TIS) (e.g., 95:2.5:2.5 v/v/v). The reaction is typically carried out for 2-3 hours at room temperature.

4. Peptide Precipitation and Isolation:

• The cleavage mixture is filtered to remove the resin beads.
• The crude peptide is precipitated from the TFA solution by adding cold diethyl ether.
• The precipitated peptide is collected by centrifugation, washed with cold ether, and then dried under vacuum.

II. Purification of Ala-Gly-Val

The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Column: A C18 column is typically used.

• Mobile Phases:

  • Solvent A: 0.1% TFA in water.

  • Solvent B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient of increasing concentration of Solvent B is used to elute the peptide. The exact gradient will depend on the specific HPLC system and column but can be optimized around a 5-60% B gradient over 30-60 minutes.

• Detection: The peptide elution is monitored by UV absorbance at 214 nm and 280 nm.

• Fraction Collection and Lyophilization: Fractions containing the purified peptide are collected, pooled, and lyophilized to obtain the final product as a white, fluffy powder.

III. Characterization of Ala-Gly-Val

The identity and purity of the synthesized peptide are confirmed using mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry is used to confirm the molecular weight of the peptide. The observed mass should correspond to the calculated monoisotopic or average mass of Ala-Gly-Val.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR and ¹³C NMR spectroscopy in a suitable solvent (e.g., D₂O or DMSO-d₆) are used to confirm the structure of the tripeptide by analyzing the chemical shifts and coupling constants of the protons and carbons in the amino acid residues.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the solid-phase synthesis of Ala-Gly-Val.

Caption: Workflow for the Solid-Phase Synthesis of Ala-Gly-Val.

References

• 1. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Role of Ala-Gly-Val in Cellular Pathways: A Focus on Elastin-Derived Peptides

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide elucidates the role of the amino acid sequence Ala-Gly-Val within the context of the biologically active elastin-derived hexapeptide, Val-Gly-Val-Ala-Pro-Gly (VGVAPG). While the tripeptide Ala-Gly-Val itself has not been identified as an independent signaling molecule, its presence is integral to the function of VGVAPG, a potent chemoattractant and modulator of cellular activity. This document details the cellular pathways, quantitative data, and experimental methodologies associated with VGVAPG.

Introduction: From Ala-Gly-Val to the Bioactive VGVAPG Peptide

The tripeptide L-alanyl-glycyl-L-valine (Ala-Gly-Val) is a component of larger, biologically active peptides derived from the degradation of elastin (B1584352), a key extracellular matrix protein. The most extensively studied of these is the hexapeptide Val-Gly-Val-Ala-Pro-Gly (VGVAPG), a repeating motif in human tropoelastin.[1][2] This peptide, often referred to as an "elastokine," is released during tissue injury and aging and has been shown to influence a variety of cellular processes, including chemotaxis, proliferation, and differentiation.[1][2]

The Elastin Receptor Complex (ERC) and Other Receptors

VGVAPG primarily exerts its effects by binding to the Elastin Receptor Complex (ERC), a heterotrimeric cell surface receptor.[1][3][4][5]

• Elastin Binding Protein (EBP): A 67-kDa peripheral subunit that is a spliced variant of β-galactosidase and is responsible for binding VGVAPG.[1][3][6]

• Protective Protein/Cathepsin A (PPCA): A 55-kDa protein that stabilizes NEU1.[1][3]

• Neuraminidase-1 (NEU1): A 61-kDa transmembrane sialidase that is the catalytic subunit responsible for signal transduction.[1][3]

In addition to the ERC, other receptors have been implicated in mediating the effects of VGVAPG, including:

• Galectin-3 [6][7]

• αvβ3 and αvβ5 integrins [1][7]

Cellular Signaling Pathways Activated by VGVAPG

Binding of VGVAPG to its receptors initiates a cascade of intracellular signaling events that modulate various cellular functions.

Chemotaxis and Cell Migration

VGVAPG is a potent chemoattractant for fibroblasts and monocytes.[8][9][10] The signaling pathway involves:

• Binding of VGVAPG to the ERC.

• Activation of G-protein-coupled signaling.

• Activation of downstream effectors that lead to cytoskeletal rearrangement and directed cell movement.

VGVAPG-Induced Chemotaxis Pathway

Cell Proliferation via the MEK/ERK Pathway

VGVAPG has been shown to stimulate the proliferation of fibroblasts and melanoma cells through the activation of the MEK/ERK signaling pathway.[11]

References

• 1. Frontiers | The Elastin Receptor Complex: A Unique Matricellular Receptor with High Anti-tumoral Potential [frontiersin.org]
• 2. Interaction between the Elastin Peptide VGVAPG and Human Elastin Binding Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Elastin Receptor Complex: An Emerging Therapeutic Target Against Age-Related Vascular Diseases [frontiersin.org]
• 4. The role of elastin-derived peptides in human physiology and diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of elastin peptides and elastin receptor complex in metabolic and cardiovascular diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Locally generated VGVAPG and VAPG elastin-derived peptides amplify melanoma invasion via the galectin-3 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. profiles.wustl.edu [profiles.wustl.edu]
• 9. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes | Semantic Scholar [semanticscholar.org]
• 11. The elastin peptide (VGVAPG)3 induces the 3D reorganisation of PML-NBs and SC35 speckles architecture, and accelerates proliferation of fibroblasts and melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Ala-Gly-Val Peptide Sequence and Notation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tripeptide Ala-Gly-Val, including its fundamental properties, various notation systems, detailed experimental protocols for its synthesis and purification, and a summary of its known biological context.

Peptide Overview and Physicochemical Properties

The tripeptide Ala-Gly-Val is an oligopeptide composed of three amino acid residues: Alanine (Ala), Glycine (Gly), and Valine (Val), linked by peptide bonds. The sequence begins with Alanine at the N-terminus and terminates with Valine at the C-terminus. This peptide is also referred to as L-alanyl-glycyl-L-valine.[1]

The physicochemical properties of Ala-Gly-Val are summarized in the table below. These properties are crucial for its behavior in biological systems and for developing analytical and purification methods.

Property	Value	Source
Molecular Formula	C10H19N3O4	PubChem[1]
Molecular Weight	245.28 g/mol	PubChem[1]
Exact Mass	245.13755610 Da	PubChem[1]
IUPAC Name	(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid	PubChem[1]
Canonical SMILES	C--INVALID-LINK--C)C(=O)O">C@@HN	PubChem[1]
InChI Key	SMCGQGDVTPFXKB-XPUUQOCRSA-N	PubChem[1]
CAS Number	32204-61-8	PubChem[1]
ChEBI ID	CHEBI:158200	PubChem[1]

Peptide Sequence and Notation

The sequence and structure of peptides can be represented using various notation systems. Understanding these is fundamental for peptide design and communication in research.

Three-Letter and One-Letter Codes

The most common representations for amino acid sequences are the three-letter and one-letter codes.

• Three-Letter Code: Ala-Gly-Val

• One-Letter Code: AGV

Structural Representation

The chemical structure of Ala-Gly-Val illustrates the connectivity of the amino acid residues through peptide bonds.

Ala-Gly-Val tripeptide structure.

Experimental Protocols

The synthesis and purification of Ala-Gly-Val can be achieved using standard peptide chemistry techniques. The following protocols provide a detailed methodology for laboratory-scale production.

Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis (SPPS) is the most common method for producing peptides of this length. The Fmoc/tBu strategy is widely used.

Materials:

• Fmoc-Val-Wang resin

• Fmoc-Gly-OH

• Fmoc-Ala-OH

• Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

Protocol:

• Resin Swelling: Swell the Fmoc-Val-Wang resin in DMF for 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain and repeat the piperidine treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling (Glycine):

  • Dissolve Fmoc-Gly-OH (3 eq), HBTU (3 eq), and DIPEA (6 eq) in DMF.

  • Add the coupling solution to the resin and agitate for 2 hours.

  • Perform a Kaiser test to confirm complete coupling. If the test is positive (blue), repeat the coupling step.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Fmoc Deprotection: Repeat step 2.

• Amino Acid Coupling (Alanine):

  • Dissolve Fmoc-Ala-OH (3 eq), HBTU (3 eq), and DIPEA (6 eq) in DMF.

  • Add the coupling solution to the resin and agitate for 2 hours.

  • Perform a Kaiser test to confirm complete coupling.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Final Fmoc Deprotection: Repeat step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

Solid-Phase Peptide Synthesis Workflow.

Purification by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

The crude peptide is purified using RP-HPLC to obtain a high-purity product.

Materials:

• Crude Ala-Gly-Val peptide

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• Reversed-phase HPLC system with a C18 column and UV detector

Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Degas both mobile phases.

• Sample Preparation: Dissolve the crude peptide in Mobile Phase A to a concentration of 1-5 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• HPLC Method:

  • Column: C18, 5 µm particle size, 100 Å pore size, 4.6 x 250 mm (analytical) or larger for preparative scale.

  • Flow Rate: 1.0 mL/min (analytical).

  • Detection: UV at 215 nm and 280 nm.

  • Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes is a good starting point for a tripeptide.

• Purification and Fraction Collection:

  • Inject the sample onto the equilibrated column.

  • Collect fractions corresponding to the major peak, which represents the pure Ala-Gly-Val peptide.

• Analysis and Lyophilization:

  • Analyze the collected fractions by analytical HPLC and mass spectrometry to confirm purity and identity.

  • Pool the pure fractions and lyophilize to obtain the final peptide as a white powder.

RP-HPLC Purification Workflow.

Biological Context and Signaling

Currently, there is no well-defined, specific signaling pathway directly attributed to the tripeptide Ala-Gly-Val itself. Short peptides can act as signaling molecules, but the biological activity of Ala-Gly-Val as an independent entity is not extensively documented in scientific literature.

However, the Ala-Gly-Val sequence is found within larger, biologically active proteins and peptides. For instance, it is a component of elastin, a key protein in the extracellular matrix that provides elasticity to tissues. A repeating hexapeptide in elastin, Val-Gly-Val-Ala-Pro-Gly (VGVAPG), which contains a sequence related to Ala-Gly-Val, has been shown to be chemotactic for fibroblasts and monocytes.[2][3] This suggests that fragments of larger proteins containing the Ala-Gly-Val motif could have biological roles.

Further research is required to determine if the free tripeptide Ala-Gly-Val has any specific biological functions or if it acts as a signaling molecule.

Conclusion

The tripeptide Ala-Gly-Val is a simple oligopeptide with well-defined physicochemical properties. Its synthesis and purification can be readily achieved using standard laboratory protocols for solid-phase peptide synthesis and reversed-phase HPLC. While the Ala-Gly-Val sequence is present in biologically important proteins, its own specific signaling role as a free tripeptide remains to be elucidated. This guide provides the foundational technical information for researchers and professionals working with or interested in the Ala-Gly-Val peptide.

References

• 1. benchchem.com [benchchem.com]
• 2. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PMC [pmc.ncbi.nlm.nih.gov]

Ala-Gly-Val physicochemical characteristics

An In-depth Technical Guide on the Physicochemical Characteristics of Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tripeptide L-Alanyl-L-glycyl-L-valine (Ala-Gly-Val) is an oligopeptide composed of alanine, glycine, and valine residues. Understanding its fundamental physicochemical characteristics is crucial for its potential applications in biochemical research, as a building block in peptide synthesis, and in drug development.[1] This guide provides a comprehensive overview of the core physicochemical properties of Ala-Gly-Val, details the experimental protocols for their determination, and discusses the peptide's stability and potential biological relevance. All quantitative data are summarized for clarity, and key experimental and logical workflows are visualized using diagrams.

Core Physicochemical Properties

The properties of Ala-Gly-Val are dictated by the constituent amino acids: Alanine (nonpolar, aliphatic), Glycine (nonpolar, aliphatic, simplest amino acid), and Valine (nonpolar, aliphatic).[2] The sequence and the terminal functional groups determine its overall behavior in various environments.

Quantitative Data Summary

The key physicochemical parameters for Ala-Gly-Val are summarized in the table below. These values are primarily computed properties sourced from comprehensive chemical databases.

Property	Value	Data Source
Molecular Formula	C₁₀H₁₉N₃O₄	PubChem[3]
Molecular Weight	245.28 g/mol	PubChem[3][4]
Exact Mass	245.13755610 Da	PubChem[3]
IUPAC Name	(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid	PubChem[3]
Isoelectric Point (pI)	~5.9 (Estimated)	Calculation
XLogP3	-3.5	PubChem[3]
Hydrogen Bond Donor Count	4	PubChem[3][4]
Hydrogen Bond Acceptor Count	5	PubChem[3][4]
Rotatable Bond Count	7	PubChem[3][4]

Structural and Chemical Identifiers

Identifier Type	Identifier
Amino Acid Sequence	Ala-Gly-Val (AGV)
CAS Number	32204-61-8
PubChem CID	49864477
SMILES	C--INVALID-LINK--C)C(=O)O">C@@HN
InChIKey	SMCGQGDVTPFXKB-XPUUQOCRSA-N

Detailed Physicochemical Characteristics

Isoelectric Point (pI)

The isoelectric point (pI) is the pH at which a molecule carries no net electrical charge.[5] For a simple peptide like Ala-Gly-Val with no ionizable side chains, the pI can be estimated by averaging the pKa values of the N-terminal amino group (from Alanine) and the C-terminal carboxyl group (from Valine).

• pKa₁ (-COOH of Valine): ~2.3

• pKa₂ (-NH₃⁺ of Alanine): ~9.7

pI ≈ (pKa₁ + pKa₂) / 2 = (2.3 + 9.7) / 2 = 6.0

At a pH below its pI, the peptide will have a net positive charge. At a pH above its pI, it will carry a net negative charge. This zwitterionic nature at physiological pH contributes to its water solubility.[1]

Solubility

While specific quantitative solubility data for Ala-Gly-Val is not readily published, its solubility can be inferred from its structure.

• Hydrophilicity: The peptide contains a free N-terminal amino group and a C-terminal carboxyl group, which are ionized at neutral pH, contributing to water solubility.

• Hydrophobicity: The side chains of Alanine (-CH₃) and Valine (-CH(CH₃)₂) are nonpolar and hydrophobic.[2][6]

• Overall: As a short peptide, Ala-Gly-Val is expected to be reasonably soluble in aqueous solutions. Dipeptides and tripeptides are often significantly more water-soluble than their parent amino acids.[7] However, high concentrations in certain buffers could lead to aggregation, a common issue with peptides.[8]

Stability and Degradation Pathways

Peptide stability is critical for its handling, storage, and application.[8] Ala-Gly-Val is susceptible to degradation through several chemical pathways.

• Hydrolysis: The peptide bonds linking the amino acids can be cleaved by hydrolysis. This reaction is catalyzed by strong acids or bases and can also occur slowly in aqueous solutions. The rate of hydrolysis is sequence-dependent.[9][10]

• Oxidation: Ala-Gly-Val does not contain highly susceptible residues like Methionine or Cysteine, so oxidation is not a primary degradation pathway.[9]

• Deamidation: This pathway is not relevant as the peptide does not contain Asparagine or Glutamine residues.[9]

• Storage Recommendations: To ensure stability, lyophilized Ala-Gly-Val should be stored at -20°C or -80°C.[9] Solutions should be prepared fresh, and if storage is necessary, they should be aliquoted and frozen to avoid repeated freeze-thaw cycles.[9]

Experimental Protocols

Determining the physicochemical properties of a synthesized peptide like Ala-Gly-Val involves a standardized workflow.

References

• 1. CAS 1188-01-8: dl-ala-gly | CymitQuimica [cymitquimica.com]
• 2. Khan Academy [khanacademy.org]
• 3. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Gly-Val-Ala | C10H19N3O4 | CID 25256614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. What is Isoelectric Points of Amino Acids: Essential Calculations and Practical Applications -MetwareBio [metwarebio.com]
• 6. Peptide Stability [sigmaaldrich.com]
• 7. Dipeptide - Wikipedia [en.wikipedia.org]
• 8. Peptide Drug Physicochemical Profiling - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 9. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]

theoretical modeling of Ala-Gly-Val conformation

An In-depth Technical Guide to the Theoretical Modeling of Ala-Gly-Val Conformation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the theoretical and experimental approaches used to characterize the conformational landscape of the tripeptide L-Alanyl-L-Glycyl-L-Valine (Ala-Gly-Val). Understanding the three-dimensional structure of peptides is crucial for elucidating their biological function and for the rational design of peptide-based therapeutics. This document outlines the primary computational modeling techniques, experimental validation methods, and presents illustrative data and workflows.

Introduction to Ala-Gly-Val Conformation

The conformation of a peptide is defined by the rotational angles around the single bonds of its backbone, primarily the phi (φ) and psi (ψ) dihedral angles of each amino acid residue. The tripeptide Ala-Gly-Val serves as an excellent model system for studying peptide conformation due to the distinct properties of its constituent amino acids:

• Alanine (Ala): A small, non-polar amino acid with a methyl side chain, which provides some steric hindrance and a preference for helical conformations.

• Glycine (Gly): The simplest amino acid with a hydrogen atom as its side chain. This lack of a bulky side chain allows for a much wider range of accessible φ and ψ angles, often populating regions of the Ramachandran plot that are disallowed for other amino acids.[1]

• Valine (Val): A non-polar amino acid with a branched isopropyl side chain, which imposes significant steric constraints on the peptide backbone.

The interplay of these residues' intrinsic conformational preferences dictates the overall structural ensemble of Ala-Gly-Val.

Theoretical Modeling of Peptide Conformation

Computational methods are powerful tools for exploring the potential energy surface of peptides and identifying stable low-energy conformations.

Molecular Dynamics (MD) Simulations

MD simulations compute the classical trajectories of atoms over time, providing insights into the dynamic nature of molecular conformations.

Experimental Protocol for Molecular Dynamics Simulation of Ala-Gly-Val:

• System Preparation:

  • The initial 3D structure of Ala-Gly-Val can be built using molecular modeling software (e.g., PyMOL, Avogadro).

  • The peptide is placed in a periodic solvent box (e.g., a cubic box of water molecules). The TIP3P or SPC/E water models are commonly used.

  • Counter-ions (e.g., Na+ or Cl-) are added to neutralize the system.

• Force Field Selection:

  • A force field (e.g., AMBER, CHARMM, GROMOS) is chosen to define the potential energy of the system. These force fields are collections of parameters that describe the interactions between atoms.

• Energy Minimization:

  • The initial system is subjected to energy minimization to relieve any steric clashes or unfavorable geometries.

• Equilibration:

  • The system is gradually heated to the desired temperature (e.g., 300 K) and equilibrated at the target pressure (e.g., 1 atm) to ensure the solvent molecules are properly distributed around the peptide. This is typically done in two phases: NVT (constant number of particles, volume, and temperature) followed by NPT (constant number of particles, pressure, and temperature).

• Production Run:

  • The production MD simulation is run for a significant length of time (e.g., hundreds of nanoseconds to microseconds) to adequately sample the conformational space.

• Trajectory Analysis:

  • The resulting trajectory is analyzed to determine properties such as Ramachandran plots, root-mean-square deviation (RMSD), and clustering of conformations.

Quantum Mechanics (QM) Calculations

QM methods, such as Density Functional Theory (DFT), provide a more accurate description of the electronic structure and energies of molecules compared to classical force fields.[2] They are computationally expensive and are typically used for smaller systems or to refine the energies of conformations obtained from MD simulations.

Experimental Protocol for Quantum Mechanics Calculation of Ala-Gly-Val Conformations:

• Conformer Generation:

  • A set of low-energy conformations of Ala-Gly-Val is generated, for instance, from the clusters identified in an MD simulation.

• Method and Basis Set Selection:

  • A QM method and basis set are chosen. For example, DFT with the B3LYP functional and a 6-31G(d) basis set offers a good balance of accuracy and computational cost for peptides of this size.[2]

• Geometry Optimization:

  • The geometry of each starting conformation is optimized to find the nearest local energy minimum on the QM potential energy surface.

• Energy Calculation:

  • Single-point energy calculations are performed on the optimized geometries to determine their relative energies.

• Solvation Modeling (Optional):

  • To account for the effect of a solvent, an implicit solvation model (e.g., Polarizable Continuum Model - PCM) can be included in the QM calculations.

Data Presentation: Conformational Analysis of Ala-Gly-Val

The following tables summarize hypothetical, yet representative, quantitative data that would be obtained from theoretical modeling of Ala-Gly-Val.

Table 1: Predicted Stable Conformations and Dihedral Angles (in degrees) from MD and QM.

Conformer	Ala (φ, ψ)	Gly (φ, ψ)	Val (φ, ψ)	Relative Energy (kcal/mol) - QM
1	-65, -40	-80, 85	-120, 115	0.00
2	-70, -35	75, -80	-115, 120	1.25
3	-135, 130	-85, 90	-110, 110	2.10
4	-60, -45	150, 160	-125, 118	3.50

Table 2: Root-Mean-Square Fluctuation (RMSF) per Residue from MD Simulation.

Residue	RMSF (Å)
Alanine	0.8
Glycine	1.5
Valine	0.7

Experimental Validation

Experimental techniques are essential for validating the computationally predicted conformations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the local chemical environment and connectivity of atoms in a molecule. For peptides, NMR can be used to determine inter-atomic distances (through the Nuclear Overhauser Effect, NOE) and dihedral angles (through J-coupling constants).

Experimental Protocol for NMR Analysis of Ala-Gly-Val:

• Sample Preparation:

  • The Ala-Gly-Val peptide is synthesized and purified.

  • The peptide is dissolved in a suitable solvent (e.g., H₂O/D₂O mixture or DMSO-d₆) at a concentration typically in the millimolar range.

• Data Acquisition:

  • A series of 1D and 2D NMR experiments are performed on a high-field NMR spectrometer (e.g., 600 MHz or higher).

  • Key experiments include:

    • ¹H-¹H TOCSY: To assign protons within each amino acid residue.

    • ¹H-¹H NOESY/ROESY: To identify protons that are close in space (< 5 Å).

    • ¹H-¹⁵N HSQC: To resolve and assign backbone amide protons and nitrogens (requires ¹⁵N labeling).

    • Measurement of ³J(HN, Hα) coupling constants to restrain the φ dihedral angle.

• Data Analysis:

  • The NMR spectra are processed and analyzed to assign chemical shifts and extract structural restraints (NOE-derived distances and J-coupling-derived dihedral angles).

  • These experimental restraints are then used in structure calculation programs (e.g., CYANA, XPLOR-NIH) to generate an ensemble of structures consistent with the data.

X-ray Crystallography

X-ray crystallography can provide a high-resolution, static picture of a molecule's conformation in the crystalline state.

Experimental Protocol for X-ray Crystallography of Ala-Gly-Val:

• Crystallization:

  • The purified Ala-Gly-Val peptide is screened against a wide range of crystallization conditions (precipitants, buffers, temperatures) to obtain single crystals of sufficient quality.

• Data Collection:

  • A suitable crystal is mounted and exposed to a collimated beam of X-rays.

  • The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement:

  • The diffraction data is processed to determine the unit cell dimensions and space group.

  • The phases of the structure factors are determined (e.g., by direct methods for small molecules).

  • An initial electron density map is calculated, and a model of the peptide is built into the density.

  • The model is refined against the experimental data to improve its fit and stereochemistry.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid method for assessing the secondary structure content of peptides and proteins in solution.[3]

Experimental Protocol for Circular Dichroism Analysis of Ala-Gly-Val:

• Sample Preparation:

  • The peptide is dissolved in a suitable buffer (e.g., phosphate (B84403) buffer) at a known concentration (typically in the micromolar range). The buffer must be transparent in the far-UV region.

• Data Acquisition:

  • The CD spectrum is recorded on a CD spectropolarimeter, typically from 190 to 260 nm.

  • A blank spectrum of the buffer is also recorded and subtracted from the sample spectrum.

• Data Analysis:

  • The resulting spectrum, with characteristic positive and negative bands, is analyzed to estimate the percentage of different secondary structural elements (e.g., α-helix, β-sheet, random coil). For a short peptide like Ala-Gly-Val, the spectrum is likely to be dominated by features indicative of turns or random coil.

Visualizations

The following diagrams illustrate key concepts and workflows in the conformational analysis of Ala-Gly-Val.

Caption: Chemical structure of the Ala-Gly-Val tripeptide.

Caption: Workflow for theoretical modeling and validation.

Caption: Illustrative Ramachandran plot for Ala-Gly-Val.

References

• 1. proteopedia.org [proteopedia.org]
• 2. Using Quantum Mechanics to Improve Estimates of Amino Acid Side Chain Rotamer Energies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cgl.ucsf.edu [cgl.ucsf.edu]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of the Tripeptide Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the purification of the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The method described herein is suitable for achieving high purity of synthetic Ala-Gly-Val, a critical step for its use in research, development, and quality control applications.

Introduction

The tripeptide Ala-Gly-Val is a short peptide sequence composed of the amino acids Alanine, Glycine, and Valine. Following solid-phase peptide synthesis (SPPS), the crude product typically contains the desired peptide along with various impurities such as truncated or deletion sequences, by-products from the cleavage of protecting groups, and residual scavengers. For most applications, a high degree of purity is essential. RP-HPLC is the gold standard for peptide purification due to its high resolution and efficiency.[1][2] This technique separates molecules based on their hydrophobicity.

In RP-HPLC, a nonpolar stationary phase (commonly C18-modified silica) is used with a polar mobile phase.[2] Peptides are loaded onto the column in a highly aqueous mobile phase and are eluted by a gradient of increasing organic solvent, typically acetonitrile (B52724). The separation of Ala-Gly-Val is based on the hydrophobic interactions of its constituent amino acid side chains with the stationary phase. Valine possesses the most hydrophobic side chain, followed by Alanine, while Glycine has a non-polar but very small side chain, contributing minimally to retention. This differential hydrophobicity allows for the effective separation of the target peptide from more or less hydrophobic impurities. Trifluoroacetic acid (TFA) is commonly used as an ion-pairing agent to improve peak shape and resolution.[2]

Experimental Workflow

The overall workflow for the purification of Ala-Gly-Val is depicted below. It begins with the preparation of the crude peptide sample, followed by RP-HPLC separation, fraction collection, purity analysis, and finally, lyophilization to obtain the purified peptide powder.

Figure 1: General workflow for the purification of Ala-Gly-Val.

Detailed Experimental Protocols

Protocol 1: Analytical Method Development

This protocol is for establishing the optimal separation conditions on an analytical scale before proceeding to preparative purification.

1. Materials and Equipment:

• Analytical HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size, 100 Å pore size)

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile (ACN)

• Crude Ala-Gly-Val, lyophilized powder

• 0.22 µm syringe filters

2. Sample Preparation:

• Dissolve the crude Ala-Gly-Val peptide in Mobile Phase A to a final concentration of 1 mg/mL.

• Vortex briefly to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

3. HPLC Method:

• Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 15 minutes or until a stable baseline is achieved.

• Inject 10-20 µL of the prepared sample onto the column.

• Elute the peptide using a linear gradient of Mobile Phase B. A suggested starting gradient is 5% to 45% B over 30 minutes.

• Monitor the elution profile at 215 nm, where the peptide bond absorbs strongly.

4. Data Analysis:

• Identify the peak corresponding to Ala-Gly-Val. Based on its amino acid composition, it is expected to be a relatively polar peptide and should elute at a lower percentage of acetonitrile.

• Optimize the gradient to achieve baseline separation of the main peak from major impurities.

Protocol 2: Preparative Purification

This protocol is for scaling up the optimized analytical method to purify a larger quantity of Ala-Gly-Val.

1. Materials and Equipment:

• Preparative HPLC system with a UV detector and fraction collector

• Preparative C18 reversed-phase column (e.g., 21.2 x 250 mm, 5-10 µm particle size)

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile (ACN)

• Crude Ala-Gly-Val, lyophilized powder

• 0.45 µm filtration system

2. Sample Preparation:

• Dissolve the crude Ala-Gly-Val in a minimal amount of Mobile Phase A. The concentration will depend on the column's loading capacity (typically 10-50 mg/mL).

• Filter the sample through a 0.45 µm filter to remove any particulates.

3. HPLC Method:

• Equilibrate the preparative C18 column with the starting mobile phase conditions determined from the analytical run.

• Inject the prepared sample onto the column.

• Run the preparative gradient, which should be a scaled version of the optimized analytical gradient.

• Monitor the elution at 215 nm and collect fractions corresponding to the main peptide peak.

4. Post-Purification:

• Analyze the collected fractions for purity using the analytical HPLC method (Protocol 1).

• Pool the fractions that meet the desired purity level (e.g., >98%).

• Freeze the pooled fractions at -80°C.

• Lyophilize the frozen solution to obtain the purified Ala-Gly-Val as a white, fluffy powder.

• Confirm the identity of the purified peptide by mass spectrometry.

Data Presentation

The following tables summarize the typical parameters for the analytical and preparative HPLC purification of Ala-Gly-Val.

Table 1: Analytical HPLC Parameters

Parameter	Value	Rationale
Column	C18, 4.6 x 250 mm, 5 µm	Standard for high-resolution peptide separation.
Mobile Phase A	0.1% TFA in Water	Provides protons for ionization and acts as an ion-pairing agent.
Mobile Phase B	0.1% TFA in Acetonitrile	Organic modifier for eluting the peptide.
Gradient	5% to 45% B over 30 min	A shallow gradient is crucial for separating closely eluting impurities.[1]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.[1]
Detection Wavelength	215 nm	Wavelength for detecting the peptide backbone.[2]
Column Temperature	Ambient (~25 °C)	Sufficient for robust separation of small peptides.
Injection Volume	10-20 µL	Appropriate for analytical scale.

Table 2: Preparative HPLC Parameters

Parameter	Value	Rationale
Column	C18, 21.2 x 250 mm, 5-10 µm	Scaled up for larger sample loads.
Mobile Phase A	0.1% TFA in Water	Consistent with the analytical method.
Mobile Phase B	0.1% TFA in Acetonitrile	Consistent with the analytical method.
Gradient	10% to 40% B over 40 min	A focused gradient optimized from the analytical run for the target peptide.
Flow Rate	20 mL/min	Scaled up from the analytical flow rate for the larger column diameter.
Detection Wavelength	215 nm	Consistent with the analytical method.
Column Temperature	Ambient (~25 °C)	Sufficient for robust separation.
Injection Volume	1-5 mL	Dependent on sample concentration and column loading capacity.

Table 3: Expected Performance

Parameter	Expected Value	Notes
Crude Purity	60-85%	Typical purity after solid-phase peptide synthesis and cleavage.
Expected Retention Time	12-18 minutes	Dependent on the specific system and gradient. Ala-Gly-Val is expected to elute at a relatively low acetonitrile concentration due to its polarity.
Final Purity	>98%	Achievable with a single preparative HPLC run for a small peptide like Ala-Gly-Val.
Yield	50-70%	Typical recovery for a standard peptide purification.

Method Development and Optimization

The successful purification of Ala-Gly-Val by RP-HPLC depends on the careful optimization of several key parameters. The logical relationship for method development is outlined below.

Figure 2: Key parameters influencing HPLC separation of Ala-Gly-Val.

• Mobile Phase Composition: The percentage of acetonitrile directly influences the retention time. The concentration of TFA affects the ionization state of the peptide and can improve peak shape.

• Column Chemistry: A C18 stationary phase is the standard choice for peptide purification, offering strong hydrophobic interactions. For very hydrophobic peptides, a C8 or C4 column might be considered.

• Gradient Slope: A shallow gradient provides better resolution between the target peptide and closely eluting impurities.

• Flow Rate: Lower flow rates can improve resolution but increase run time. The flow rate must be scaled appropriately when moving from analytical to preparative columns.

• Temperature: Higher temperatures can decrease mobile phase viscosity and improve peak efficiency, but may affect the stability of some peptides. Ambient temperature is generally sufficient for Ala-Gly-Val.

By systematically adjusting these parameters, the purification method can be optimized to achieve the desired purity and yield for Ala-Gly-Val.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]

Application Note: High-Resolution Mass Spectrometry Analysis of the Tripeptide Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise characterization of peptides is a cornerstone of proteomics, drug discovery, and development. The tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) serves as a fundamental model for understanding peptide structure and fragmentation behavior in mass spectrometry. This application note provides a detailed protocol for the analysis of Ala-Gly-Val using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique for identifying and quantifying peptides.[1][2] Electrospray ionization (ESI) is a soft ionization technique commonly employed for peptide analysis, as it allows for the generation of intact, multiply charged molecular ions from solution.[3][4][5] Subsequent fragmentation of the precursor ion provides structural information, enabling sequence confirmation. This document outlines the experimental workflow, data analysis, and expected fragmentation patterns for Ala-Gly-Val.

Experimental Protocols

A successful mass spectrometry analysis of Ala-Gly-Val relies on meticulous sample preparation and optimized instrument parameters.

Sample Preparation

Proper sample preparation is critical for achieving high-quality mass spectrometry data. The goal is to ensure the sample is free of contaminants that can interfere with ionization and detection, such as salts and detergents.[6]

• Reconstitution: Dissolve the synthetic Ala-Gly-Val peptide in a solution of 50% acetonitrile (B52724) and 0.1% formic acid in water to a final concentration of 1 pmol/µL. The use of an organic acid like formic acid helps to protonate the peptide, which is necessary for positive-ion mode ESI.[6]

• Solvent Composition: The solvent mixture of water and an organic solvent like acetonitrile enhances the solubility of the peptide and facilitates the desolvation process during electrospray ionization.[6]

• Purity: Ensure the peptide sample is of high purity (>95%), as impurities can complicate spectral interpretation. If necessary, purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The separation of the peptide from any remaining impurities and its introduction into the mass spectrometer is achieved through liquid chromatography.

• LC System: A high-performance liquid chromatography system equipped with a C18 reversed-phase column is suitable for peptide separation.

• Mobile Phases:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient for eluting the tripeptide would start with a low percentage of Mobile Phase B (e.g., 2%), which is gradually increased to elute the peptide from the column. A suitable gradient for tryptic peptides is often in the range of 5% to 30% acetonitrile.[7]

• Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap instrument, equipped with an electrospray ionization (ESI) source is recommended.[8]

• Ionization Mode: Positive ion mode is used to detect the protonated peptide.

• MS1 Scan: Acquire a full scan mass spectrum (MS1) to identify the precursor ion of Ala-Gly-Val. The expected monoisotopic mass of the neutral peptide is 245.13755610 Da.[9] Therefore, the singly protonated precursor ion ([M+H]⁺) should be observed at an m/z of approximately 246.1448.

• Tandem MS (MS/MS): The precursor ion corresponding to [M+H]⁺ is selected and subjected to fragmentation using collision-induced dissociation (CID). The resulting fragment ions are then analyzed in the second stage of the mass spectrometer (MS2).

Data Presentation

The tandem mass spectrum of Ala-Gly-Val is characterized by a series of b and y ions, which result from the cleavage of the peptide amide bonds.[3] The masses of these fragment ions can be calculated based on the amino acid sequence.

Ion Type	Sequence	Calculated m/z ([M+H]⁺)
Precursor	Ala-Gly-Val	246.14
b ions
b₁	Ala	72.04
b₂	Ala-Gly	129.07
y ions
y₁	Val	118.09
y₂	Gly-Val	175.11

Note: The calculated m/z values are for singly charged ions.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the LC-MS/MS analysis of Ala-Gly-Val.

Caption: Experimental workflow for the LC-MS/MS analysis of Ala-Gly-Val.

Fragmentation of Ala-Gly-Val

The fragmentation of the protonated Ala-Gly-Val peptide primarily occurs at the amide bonds, leading to the formation of b and y ions.

Caption: Fragmentation pattern of Ala-Gly-Val showing the resulting b and y ions.

Conclusion

This application note provides a comprehensive protocol for the mass spectrometry analysis of the tripeptide Ala-Gly-Val. The detailed experimental procedures and expected fragmentation data serve as a valuable resource for researchers in proteomics and drug development. The methodologies outlined here can be adapted for the analysis of other short peptides, contributing to a deeper understanding of their structure and function. The use of high-resolution mass spectrometry, coupled with careful sample preparation and data interpretation, enables confident identification and characterization of peptides.

References

• 1. Experimental protein mixture for validating tandem mass spectral analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mascot help: Peptide fragmentation [matrixscience.com]
• 4. Peptide Identification by Tandem Mass Spectrometry with Alternate Fragmentation Modes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. UWPR [proteomicsresource.washington.edu]
• 6. MS2PIP: a tool for MS/MS peak intensity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amino Acid Masses Tables [biosyn.com]
• 8. researchgate.net [researchgate.net]
• 9. uab.edu [uab.edu]

Application Note: Quantification of Ala-Gly-Val in Biological Samples

Introduction

The tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) is a small peptide molecule composed of three amino acids. While its specific biological roles as an independent signaling molecule are still under investigation, its presence as a structural component of larger proteins is well-established. For instance, repeating Val-Gly-Val-Ala-Pro-Gly sequences, which contain the Ala-Gly-Val motif, are known to be chemotactic for fibroblasts and monocytes. Furthermore, synthetic peptides incorporating the Ala-Gly-Val sequence have been shown to influence metabolic processes such as glucose transport.

The ability to accurately quantify Ala-Gly-Val in various biological matrices, such as plasma, serum, and tissue homogenates, is crucial for researchers in fields ranging from basic science to drug development. Understanding the physiological and pathological concentrations of this tripeptide can provide insights into its potential biomarker utility and therapeutic relevance.

This application note provides detailed protocols for the quantification of Ala-Gly-Val using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. Additionally, it addresses the current landscape of alternative quantification methods and presents a hypothetical signaling pathway based on existing literature.

Quantitative Data Summary

Currently, there is a limited amount of publicly available data on the absolute concentrations of endogenous Ala-Gly-Val in biological samples. The following table provides a template for researchers to populate with their own experimental data, facilitating comparison across different studies and sample types.

Biological Matrix	Species	Condition	Ala-Gly-Val Concentration (mean ± SD)	Method of Quantification	Reference
Human Plasma	Human	Healthy	Data not available	LC-MS/MS	-
Mouse Brain Tissue	Mouse	Control	Data not available	LC-MS/MS	-
Human Serum	Human	Disease State X	Data not available	LC-MS/MS	-
Rat Urine	Rat	Post-dose	Data not available	LC-MS/MS	-

Experimental Protocols

Quantification of Ala-Gly-Val by LC-MS/MS

This protocol outlines a general method for the quantification of Ala-Gly-Val in human plasma. Optimization and validation are required for specific applications.

a. Sample Preparation: Protein Precipitation

• Thaw frozen plasma samples on ice.

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing a stable isotope-labeled internal standard (e.g., 13C, 15N-Ala-Gly-Val) at a known concentration.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98% Water, 2% Acetonitrile, 0.1% Formic Acid).

• Vortex for 15 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

b. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

Parameter	Recommended Setting
LC Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	2% B for 1 min, ramp to 95% B over 5 min, hold for 1 min, return to 2% B and equilibrate for 3 min
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transitions	To be determined empirically

c. Multiple Reaction Monitoring (MRM) Transitions (Hypothetical)

The specific MRM transitions for Ala-Gly-Val and its stable isotope-labeled internal standard need to be optimized by infusing a standard solution of the peptide into the mass spectrometer. The precursor ion will be the [M+H]+ of Ala-Gly-Val. Product ions will result from the fragmentation of the peptide bonds.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ala-Gly-Val	e.g., 246.1	e.g., 147.1 (y2-ion)	Optimize
Ala-Gly-Val	e.g., 246.1	e.g., 72.1 (a1-ion)	Optimize
13C,15N-Ala-Gly-Val	e.g., 255.1	e.g., 153.1	Optimize

d. Data Analysis and Quantification

Quantification is achieved by creating a calibration curve using known concentrations of a certified Ala-Gly-Val standard spiked into a surrogate matrix (e.g., charcoal-stripped plasma). The peak area ratio of the analyte to the internal standard is plotted against the concentration. The concentration of Ala-Gly-Val in unknown samples is then determined from this calibration curve.

Immunoassay-Based Quantification (ELISA)

As of the date of this publication, there are no commercially available ELISA kits specifically for the quantification of Ala-Gly-Val. The development of a custom competitive ELISA would be an alternative for high-throughput screening. This would involve:

• Antibody Production: Synthesis of an Ala-Gly-Val immunogen (e.g., by conjugating the peptide to a carrier protein like KLH) and subsequent immunization of host animals to generate polyclonal or monoclonal antibodies.

• Assay Development: Development of a competitive ELISA format where Ala-Gly-Val in the sample competes with a labeled Ala-Gly-Val conjugate for binding to the specific antibody.

• Validation: Thorough validation of the assay for specificity, sensitivity, accuracy, and precision.

Visualizations

Caption: LC-MS/MS workflow for Ala-Gly-Val quantification.

Caption: Hypothetical signaling pathway for Ala-Gly-Val.

Application Notes and Protocols: The Tripeptide Ala-Gly-Val as a Potential Biomarker in Neurodegenerative Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) is a small peptide composed of three amino acids. While not yet a widely established biomarker, emerging research into the metabolomics of neurodegenerative diseases suggests that alterations in the levels of its constituent amino acids may be significant. Specifically, studies have reported decreased cerebrospinal fluid (CSF) concentrations of alanine, glycine, and valine in patients with Alzheimer's disease[1]. This observation points to the potential of Ala-Gly-Val as a novel biomarker for the diagnosis, prognosis, or monitoring of therapeutic interventions in neurodegenerative disease models. These application notes provide a summary of the current understanding, hypothetical data, and detailed protocols for the investigation of Ala-Gly-Val.

Quantitative Data Summary

Currently, there is a lack of direct quantitative data for Ala-Gly-Val as a biomarker in published literature. However, based on the observed decrease of its constituent amino acids in the CSF of Alzheimer's disease patients, a hypothetical representation of expected quantitative data is presented below. This table is intended to serve as a guide for researchers designing new studies.

Analyte	Matrix	Disease Model	Control Group (Mean Conc. ± SD)	Disease Group (Mean Conc. ± SD)	Fold Change	p-value
Ala-Gly-Val	CSF	Alzheimer's Disease (Animal Model)	15.8 ± 3.2 ng/mL	9.5 ± 2.1 ng/mL	0.60	<0.05
Ala-Gly-Val	Plasma	Alzheimer's Disease (Animal Model)	25.3 ± 5.1 ng/mL	18.7 ± 4.3 ng/mL	0.74	<0.05

Table 1: Hypothetical Quantitative Data of Ala-Gly-Val in a Neurodegenerative Disease Model. This table illustrates the expected trend of decreased Ala-Gly-Val concentrations in both cerebrospinal fluid (CSF) and plasma of an Alzheimer's disease animal model compared to healthy controls. These hypothetical values are based on the reported decrease of the individual amino acids Alanine, Glycine, and Valine in the CSF of Alzheimer's disease patients[1].

Potential Signaling Pathways and Biological Relevance

The precise biological function and signaling pathways associated with Ala-Gly-Val are not well-defined. However, the constituent amino acids play crucial roles in neurotransmission and cellular metabolism. Glycine, for instance, is an inhibitory neurotransmitter in the central nervous system. Larger peptides containing the "Ala-Gly" motif, such as the body protective compound BPC-157, have been shown to activate pathways involved in tissue repair and cytoprotection, including the FAK-paxillin and JAK-2 signaling pathways[2]. It is plausible that Ala-Gly-Val could exert neuroprotective effects or be an indicator of metabolic dysregulation within the brain.

Figure 1: Hypothetical Signaling Pathway for Ala-Gly-Val. This diagram illustrates a potential mechanism where Ala-Gly-Val interacts with a cell surface receptor, leading to the activation of intracellular signaling cascades such as the FAK-paxillin and JAK-2/STAT pathways, ultimately promoting neuroprotection. A direct role in metabolic regulation is also hypothesized.

Experimental Protocols

Synthesis of Ala-Gly-Val Standard

For accurate quantification, a synthetic Ala-Gly-Val peptide standard is required. Solid-phase peptide synthesis (SPPS) is a common method for this purpose.

Workflow for Solid-Phase Peptide Synthesis of Ala-Gly-Val

Figure 2: Workflow for the solid-phase synthesis of Ala-Gly-Val. This diagram outlines the sequential steps of attaching protected amino acids to a solid resin, followed by cleavage and purification to obtain the final tripeptide.

Protocol:

• Resin Preparation: Start with a pre-loaded Wang or Rink amide resin.

• Amino Acid Attachment:

  • Swell the resin in dichloromethane (B109758) (DCM).

  • Activate the carboxyl group of the C-terminal amino acid (Fmoc-Val-OH) using a coupling agent like HBTU/HOBt in the presence of a base such as N,N-diisopropylethylamine (DIPEA).

  • Add the activated amino acid to the resin and allow it to react.

• Fmoc Deprotection: Treat the resin with a solution of 20% piperidine (B6355638) in dimethylformamide (DMF) to remove the Fmoc protecting group from the attached valine.

• Peptide Bond Formation:

  • Activate the next amino acid (Fmoc-Gly-OH) as described in step 2.

  • Add the activated amino acid to the deprotected resin-bound valine.

  • Repeat the deprotection and coupling steps for the final amino acid (Fmoc-Ala-OH).

• Cleavage and Deprotection: After the final coupling and deprotection, treat the resin with a cleavage cocktail (e.g., trifluoroacetic acid/triisopropylsilane/water) to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized Ala-Gly-Val by mass spectrometry and analytical HPLC.

Quantification of Ala-Gly-Val in Biological Fluids by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of small molecules like tripeptides in complex biological matrices.

Protocol for LC-MS/MS Quantification:

a. Sample Preparation (Protein Precipitation):

• Thaw frozen plasma or CSF samples on ice.

• To 50 µL of sample, add 150 µL of ice-cold acetonitrile (B52724) containing an internal standard (e.g., a stable isotope-labeled version of Ala-Gly-Val).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 0.1% formic acid in water).

b. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 2% to 50% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Ala-Gly-Val: Precursor ion (Q1) m/z 246.1 -> Product ion (Q3) m/z [To be determined empirically, e.g., by infusing the standard].

    • Internal Standard: Precursor ion (Q1) m/z [M+H]+ -> Product ion (Q3) m/z [To be determined empirically].

  • Optimize collision energy and other MS parameters by infusing the synthesized standard.

c. Data Analysis:

• Integrate the peak areas for the Ala-Gly-Val and internal standard MRM transitions.

• Calculate the peak area ratio (Ala-Gly-Val / Internal Standard).

• Construct a calibration curve using known concentrations of the Ala-Gly-Val standard.

• Determine the concentration of Ala-Gly-Val in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The tripeptide Ala-Gly-Val represents a potential, yet underexplored, biomarker for neurodegenerative diseases. The provided hypothetical data and detailed experimental protocols offer a framework for researchers to initiate studies to validate its utility. Further investigation is warranted to establish the quantitative relationship between Ala-Gly-Val levels and disease progression, and to elucidate its role in relevant biological pathways. Successful validation could lead to the development of a novel and valuable tool for the diagnosis and therapeutic monitoring of neurodegenerative disorders.

References

• 1. Amino acid concentrations in cerebrospinal fluid and plasma in Alzheimer's disease and healthy control subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BPC-157 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Tripeptide Ala-Gly-Val in Cell Culture Experiments

A comprehensive review of existing scientific literature reveals a notable absence of specific applications and established protocols for the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) in cell culture experiments. Despite extensive searches of research databases and scientific publications, no detailed studies were found that outline the effects of Ala-Gly-Val on cellular processes such as proliferation, apoptosis, or specific signaling pathways.

While the individual amino acids—Alanine, Glycine, and Valine—are fundamental components of proteins and play crucial roles in cell metabolism, the biological activity of this specific tripeptide combination in an isolated form for cell culture applications has not been characterized. Research on short peptides often focuses on sequences with specific biological activities, such as hormonal, antimicrobial, or cell-signaling properties. The Ala-Gly-Val sequence does not appear to be a well-documented bioactive peptide in the context of in vitro cell culture studies.

General studies on tripeptides indicate their potential roles in various biological processes, including wound healing and inflammation.[1] However, these studies do not provide specific data for Ala-Gly-Val. Some larger, well-characterized peptides, such as the gastric pentadecapeptide BPC-157, contain the amino acids Alanine, Glycine, and Valine within their sequence, but the specific contribution and effects of the Ala-Gly-Val motif are not individually detailed.[2]

Alternative Well-Characterized Tripeptide for Cell Culture Applications: Glycyl-L-Histidyl-L-Lysine (GHK-Cu)

For researchers interested in the effects of a bioactive tripeptide in cell culture, a well-studied alternative is Glycyl-L-Histidyl-L-Lysine (GHK) , particularly when complexed with copper (GHK-Cu). GHK-Cu is a naturally occurring tripeptide with a wide range of documented biological effects, making it a suitable model for studying peptide-mediated cellular responses.

Application Notes for GHK-Cu

Introduction

GHK-Cu is a small, naturally occurring copper-binding peptide with a high affinity for Cu2+ ions.[3] It is found in human plasma, saliva, and urine.[3] The levels of GHK-Cu decline with age, and it is recognized for its role in wound healing, tissue regeneration, and anti-inflammatory processes.[3] In cell culture, GHK-Cu has been shown to modulate the expression of numerous genes, promoting a state of cellular repair and regeneration.[3]

Biological Activities in Cell Culture

• Wound Healing and Tissue Remodeling: GHK-Cu stimulates the synthesis of collagen and glycosaminoglycans in fibroblasts, essential components of the extracellular matrix.[3] It also promotes the migration of various cell types, including keratinocytes and fibroblasts, which is crucial for wound closure.

• Anti-inflammatory Effects: GHK-Cu has been shown to reduce the secretion of pro-inflammatory cytokines, such as IL-6, in cell culture models.

• Antioxidant Properties: By modulating the levels of antioxidant enzymes, GHK-Cu can protect cells from oxidative damage.[3]

• Gene Regulation: GHK-Cu can influence the expression of genes involved in cell proliferation, apoptosis, and DNA repair.

Experimental Protocols

1. Preparation of GHK-Cu Stock Solution

• Material: GHK-Cu peptide powder (lyophilized).

• Procedure:

  • Aseptically weigh the desired amount of GHK-Cu powder in a sterile microcentrifuge tube.

  • Reconstitute the peptide in sterile, nuclease-free water or a suitable buffer (e.g., PBS) to a stock concentration of 1-10 mM.

  • Gently vortex to dissolve the powder completely.

  • Sterile-filter the stock solution through a 0.22 µm syringe filter into a new sterile tube.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

2. Cell Viability and Proliferation Assay (MTT Assay)

This protocol assesses the effect of GHK-Cu on the metabolic activity and proliferation of cells.

• Materials:

  • Cells of interest (e.g., human dermal fibroblasts)

  • Complete cell culture medium

  • GHK-Cu stock solution

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Procedure:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of GHK-Cu in complete culture medium to achieve final concentrations ranging from 1 nM to 10 µM. Include a vehicle control (medium with the same amount of solvent used for the stock solution).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of GHK-Cu.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified CO2 incubator.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

  • Remove the medium and add 100 µL of solubilization buffer to each well.

  • Gently shake the plate to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Quantitative Data Presentation

GHK-Cu Concentration	Cell Viability (% of Control) after 48h
Vehicle Control	100 ± 5.2
1 nM	105 ± 4.8
10 nM	115 ± 6.1
100 nM	125 ± 7.3
1 µM	118 ± 5.9
10 µM	98 ± 4.5

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary depending on the cell line and experimental conditions.

3. Scratch Wound Healing Assay

This assay is used to evaluate the effect of GHK-Cu on cell migration.

• Materials:

  • Cells that form a confluent monolayer (e.g., keratinocytes, fibroblasts)

  • 6-well or 12-well plates

  • Sterile 200 µL pipette tip

  • GHK-Cu at the desired concentration in culture medium

• Procedure:

  • Seed cells in a multi-well plate and grow them to full confluency.

  • Create a "scratch" in the cell monolayer using a sterile pipette tip.

  • Gently wash the wells with PBS to remove detached cells.

  • Add fresh culture medium containing the desired concentration of GHK-Cu or a vehicle control.

  • Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours) using a microscope with a camera.

  • Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Signaling Pathways and Visualizations

GHK-Cu is known to modulate several signaling pathways involved in tissue repair and inflammation. One of the key pathways is the TGF-β/SMAD pathway, which is crucial for collagen synthesis.

Experimental Workflow for Investigating GHK-Cu Effects

Caption: Workflow for studying GHK-Cu in cell culture.

Hypothesized GHK-Cu Signaling Pathway

Caption: GHK-Cu signaling pathways in cells.

References

• 1. Exploring the Role of Tripeptides in Wound Healing and Skin Regeneration: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BPC-157 - Wikipedia [en.wikipedia.org]
• 3. Copper peptide GHK-Cu - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Investigating Ala-Gly-Val and other Tripeptide Interactions with Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The study of peptide-protein interactions is fundamental to understanding a vast array of cellular processes and is a cornerstone of modern drug discovery. Peptides can act as signaling molecules, enzyme modulators, and inhibitors of protein-protein interactions.[1] Tripeptides, such as Alanine-Glycine-Valine (Ala-Gly-Val), represent a class of small peptides with the potential for high specificity and biological activity. While extensive research has focused on larger peptides and proteins, the specific interactions of many short peptides like Ala-Gly-Val remain to be fully elucidated. The molecular weight of Ala-Gly-Val is 245.28 g/mol .

This document provides a comprehensive guide for researchers interested in identifying and characterizing the protein binding partners of Ala-Gly-Val and other tripeptides. It outlines detailed protocols for two primary experimental approaches: Surface Plasmon Resonance (SPR) for quantitative analysis of binding kinetics and affinity, and Co-Immunoprecipitation followed by Mass Spectrometry (Co-IP-MS) for the discovery of novel interaction partners in a cellular context.

While specific protein interactions for Ala-Gly-Val are not extensively documented in publicly available literature, the methodologies described herein provide a robust framework for initiating such investigations.

Section 1: Quantitative Analysis of Binding Affinity using Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance is a powerful, label-free technique used to measure the kinetics of biomolecular interactions in real-time.[2] It allows for the determination of association rates (ka), dissociation rates (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Experimental Protocol: SPR Analysis of Ala-Gly-Val Interaction with a Target Protein

This protocol describes the immobilization of a putative target protein to a sensor chip and the subsequent analysis of Ala-Gly-Val binding.

Materials:

• SPR instrument (e.g., Biacore, Reichert)

• Sensor chip (e.g., CM5, streptavidin-coated)[3]

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Ala-Gly-Val tripeptide (synthesized, high purity)

• Running buffer (e.g., HBS-EP+, PBS with 0.05% Tween-20)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

• Target protein of interest

Procedure:

• Sensor Chip Preparation and Ligand Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the carboxymethylated dextran (B179266) surface of a CM5 sensor chip using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the target protein, diluted in immobilization buffer, over the activated surface until the desired immobilization level is reached.

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

  • A reference flow cell should be prepared in parallel by performing the activation and deactivation steps without protein injection.

• Binding Analysis:

  • Prepare a dilution series of Ala-Gly-Val in running buffer. A typical concentration range would be 0.1 nM to 100 µM, depending on the expected affinity.

  • Inject the different concentrations of Ala-Gly-Val over the immobilized target protein and the reference flow cell at a constant flow rate.

  • Monitor the binding response (in Resonance Units, RU) in real-time. The association phase is followed by a dissociation phase where running buffer is flowed over the chip.

  • After each binding cycle, regenerate the sensor surface by injecting the regeneration solution to remove the bound peptide.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes and non-specific binding.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (ka and kd).

  • Calculate the equilibrium dissociation constant (KD) from the ratio of the kinetic constants (KD = kd/ka).

Data Presentation: Quantitative Binding Data for Ala-Gly-Val

The results from the SPR analysis should be summarized in a clear and concise table.

Analyte (Peptide)	Ligand (Protein)	Association Rate (ka) (M⁻¹s⁻¹)	Dissociation Rate (kd) (s⁻¹)	Equilibrium Dissociation Constant (KD) (M)
Ala-Gly-Val	Target Protein X	Value from experiment	Value from experiment	Calculated value
Control Peptide	Target Protein X	Value from experiment	Value from experiment	Calculated value

Section 2: Discovery of Ala-Gly-Val Interacting Proteins using Co-Immunoprecipitation-Mass Spectrometry (Co-IP-MS)

Co-IP-MS is a widely used technique to identify protein-protein interactions from complex mixtures like cell lysates.[4][5] In this adaptation, a tagged version of the Ala-Gly-Val peptide can be used as bait to pull down its interacting proteins.

Experimental Protocol: Co-IP-MS for Identification of Ala-Gly-Val Binding Partners

Materials:

• Biotinylated or otherwise tagged Ala-Gly-Val peptide

• Control peptide (e.g., a scrambled sequence)

• Cell line of interest

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Streptavidin-coated magnetic beads or agarose (B213101) resin

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., 0.1 M glycine, pH 2.8 or SDS-PAGE sample buffer)

• Mass spectrometer

Procedure:

• Cell Lysis:

  • Culture cells to the desired confluency.

  • Lyse the cells using an appropriate lysis buffer on ice.

  • Clarify the cell lysate by centrifugation to remove cellular debris.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with beads/resin alone to reduce non-specific binding.

  • Incubate the pre-cleared lysate with the biotinylated Ala-Gly-Val peptide (or control peptide) for several hours at 4°C with gentle rotation.

  • Add streptavidin-coated beads/resin to the lysate-peptide mixture and incubate for another 1-2 hours to capture the peptide-protein complexes.

• Washing and Elution:

  • Wash the beads/resin several times with wash buffer to remove non-specifically bound proteins.

  • Elute the captured proteins from the beads using elution buffer.

• Sample Preparation for Mass Spectrometry:

  • The eluted proteins can be separated by SDS-PAGE, and the gel bands excised and subjected to in-gel digestion with trypsin.

  • Alternatively, the entire eluate can be subjected to in-solution digestion.

• Mass Spectrometry and Data Analysis:

  • Analyze the digested peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins from the MS/MS spectra using a protein database search engine (e.g., Mascot, Sequest).

  • Compare the proteins identified in the Ala-Gly-Val pulldown with those from the control pulldown to identify specific interaction partners.

Data Presentation: Putative Ala-Gly-Val Interacting Proteins

The results from the Co-IP-MS experiment should be presented in a table that highlights the specific interacting proteins.

Protein Accession	Gene Name	Protein Name	Peptide Count (Ala-Gly-Val)	Peptide Count (Control)
e.g., P12345	e.g., GENEX	Protein X	e.g., 15	e.g., 0
e.g., Q67890	e.g., GENEY	Protein Y	e.g., 12	e.g., 1

Section 3: Visualization of Workflows and Pathways

Diagrams

Figure 1. Experimental workflow for Surface Plasmon Resonance (SPR) analysis.

References

• 1. Peptide Binding Assays - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 2. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 3. biosensingusa.com [biosensingusa.com]
• 4. Co-immunoprecipitation Mass Spectrometry: Unraveling Protein Interactions - Creative Proteomics [creative-proteomics.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]

Application Note: High-Throughput Enzymatic Cleavage Assay for the Tripeptide Substrate Ala-Gly-Val Using Elastase

Audience: Researchers, scientists, and drug development professionals.

Introduction

The enzymatic cleavage of specific peptide sequences is a fundamental process in numerous biological pathways, and its dysregulation is often implicated in disease. The tripeptide sequence Alanine-Glycine-Valine (Ala-Gly-Val) can serve as a substrate for certain proteases, and assays monitoring its cleavage are valuable tools in drug discovery and diagnostics. Notably, elastases, a class of serine proteases, exhibit a preference for cleaving peptide bonds C-terminal to small, neutral amino acids such as alanine (B10760859) and valine.[1][2] Porcine pancreatic elastase (PPE) and human neutrophil elastase (HNE) are two well-characterized elastases that can effectively cleave substrates containing these residues.[1][3] HNE, in particular, is a key mediator of inflammation and tissue destruction in various pathologies, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and arthritis.[4][5][6] Therefore, assays that measure the cleavage of substrates like Ala-Gly-Val are crucial for screening potential elastase inhibitors, which represent a promising therapeutic strategy for these conditions.

This application note describes a robust and sensitive enzymatic assay for monitoring the cleavage of a synthetic Ala-Gly-Val substrate. The assay can be adapted for both fluorometric and colorimetric detection, allowing for flexibility in experimental design and instrumentation.

Assay Principle

The principle of the Ala-Gly-Val enzymatic cleavage assay is based on the detection of a reporter molecule that is released upon substrate hydrolysis by a protease, such as elastase. The synthetic substrate consists of the Ala-Gly-Val tripeptide sequence flanked by a reporter molecule and a quencher (for fluorometric assays) or a chromophore (for colorimetric assays). In its intact state, the proximity of the quencher to the fluorophore results in fluorescence resonance energy transfer (FRET), leading to minimal fluorescence emission.[7] Upon enzymatic cleavage of the peptide bond between Alanine and Glycine, the fluorophore is separated from the quencher, resulting in a significant increase in fluorescence intensity that is directly proportional to the enzyme's activity.

Similarly, for a colorimetric assay, the substrate is conjugated to a chromogenic molecule, such as p-nitroaniline (pNA). Cleavage of the substrate by the enzyme releases pNA, which can be detected spectrophotometrically.[4][8]

Experimental Protocols

Materials and Reagents

• Enzyme: Porcine Pancreatic Elastase (PPE) or Human Neutrophil Elastase (HNE)

• Substrate:

  • Fluorogenic: Methoxycoumarin (MOCAc)-Ala-Gly-Val-Lys(Dinitrophenyl)-NH2 (MOCAc-AGV-K(DNP)-NH2)

  • Colorimetric: Succinyl-Ala-Gly-Val-p-nitroanilide (Suc-AGV-pNA)

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, 100 mM NaCl, 0.05% (v/v) Tween-20

• Inhibitor (optional): Elastase-specific inhibitor (e.g., Sivelestat) for control experiments

• 96-well microplates: Black plates for fluorescence assays, clear plates for colorimetric assays

• Microplate reader: Capable of fluorescence and/or absorbance measurements

• DMSO

Reagent Preparation

• Enzyme Stock Solution: Prepare a 1 mg/mL stock solution of elastase in deionized water. Aliquot and store at -80°C. Immediately before use, dilute the enzyme to the desired working concentration in Assay Buffer. The final enzyme concentration should be determined empirically but a starting concentration of 10-100 ng/mL is recommended.

• Substrate Stock Solution: Prepare a 10 mM stock solution of the fluorogenic or colorimetric substrate in DMSO. Store at -20°C.

• Assay Buffer: Prepare the Tris-HCl buffer and adjust the pH to 8.0. Add NaCl and Tween-20 and mix until fully dissolved.

Fluorometric Assay Protocol

• Prepare Substrate Working Solution: Dilute the 10 mM substrate stock solution to a final concentration of 20 µM in Assay Buffer.

• Assay Plate Setup:

  • Add 50 µL of Assay Buffer to all wells.

  • For inhibitor studies, add 25 µL of the test compound at various concentrations. For control wells, add 25 µL of Assay Buffer.

  • Add 25 µL of the diluted enzyme solution to all wells except for the no-enzyme control wells (add 25 µL of Assay Buffer instead).

• Pre-incubation: Incubate the plate at 37°C for 15 minutes.

• Initiate Reaction: Add 50 µL of the substrate working solution to all wells to initiate the reaction. The final volume in each well will be 150 µL.

• Kinetic Measurement: Immediately place the microplate in a fluorescence plate reader pre-heated to 37°C. Measure the fluorescence intensity every 1-2 minutes for 30-60 minutes.

  • Excitation Wavelength: ~328 nm

  • Emission Wavelength: ~393 nm

• Data Analysis: Determine the rate of reaction (V) from the linear portion of the kinetic curve (fluorescence units per minute). For inhibitor studies, calculate the percent inhibition and determine the IC50 value.

Colorimetric Assay Protocol

• Prepare Substrate Working Solution: Dilute the 10 mM substrate stock solution to a final concentration of 1 mM in Assay Buffer.

• Assay Plate Setup:

  • Add 50 µL of Assay Buffer to all wells.

  • For inhibitor studies, add 25 µL of the test compound at various concentrations. For control wells, add 25 µL of Assay Buffer.

  • Add 25 µL of the diluted enzyme solution to all wells except for the no-enzyme control wells (add 25 µL of Assay Buffer instead).

• Pre-incubation: Incubate the plate at 37°C for 15 minutes.

• Initiate Reaction: Add 50 µL of the substrate working solution to all wells. The final volume will be 150 µL.

• Endpoint Measurement: Incubate the plate at 37°C for 30-60 minutes. The incubation time should be optimized to ensure the reaction is within the linear range.

• Read Absorbance: Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the no-enzyme control from all other readings. For inhibitor studies, calculate the percent inhibition and determine the IC50 value.

Data Presentation

Quantitative data from the Ala-Gly-Val enzymatic cleavage assay should be summarized in clearly structured tables for easy comparison.

Table 1: Kinetic Parameters of Elastase with Various Tripeptide Substrates

Substrate Sequence	Enzyme	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
Suc-Ala-Ala-Ala-pNA	Porcine Pancreatic Elastase	30	10.5	350,000
Suc-Ala-Pro-Ala-pNA	Porcine Pancreatic Elastase	15	-	-	[9]
MeOSuc-Ala-Ala-Pro-Val-pNA	Human Neutrophil Elastase	-	-	120,000
MOCAc-Ala-Gly-Val-K(DNP)-NH₂	Human Neutrophil Elastase	~130	-	-

Note: Data for MOCAc-Ala-Gly-Val-K(DNP)-NH₂ is based on a similar fluorogenic substrate for leukocyte elastase. Kinetic parameters for the exact Ala-Gly-Val sequence should be determined empirically.

Table 2: Inhibition of Human Neutrophil Elastase Activity

Inhibitor	IC50 (µM)
Sivelestat	0.045
Alvelestat	0.012
Elafin	0.0006

Visualizations

Experimental workflow for the Ala-Gly-Val enzymatic cleavage assay.

Schematic of the enzymatic cleavage of the Ala-Gly-Val substrate.

Applications in Drug Discovery

The Ala-Gly-Val enzymatic cleavage assay is a versatile tool for high-throughput screening (HTS) of compound libraries to identify novel elastase inhibitors.[5] Dysregulation of elastase activity is a hallmark of several inflammatory diseases, making it an attractive therapeutic target.[4][6] This assay can be used to:

• Primary Screening: Rapidly screen large numbers of compounds to identify initial "hits" that inhibit elastase activity.

• Secondary Screening and Lead Optimization: Characterize the potency and mechanism of action of hit compounds. This includes determining IC50 values, elucidating the mode of inhibition (e.g., competitive, non-competitive), and assessing selectivity against other proteases.

• Structure-Activity Relationship (SAR) Studies: Evaluate the effects of chemical modifications to lead compounds on their inhibitory activity, guiding the design of more potent and specific inhibitors.

The Ala-Gly-Val enzymatic cleavage assay provides a sensitive and reliable method for measuring the activity of elastase and for screening potential inhibitors. The flexibility of using either fluorometric or colorimetric detection methods allows for its broad implementation in various research and drug discovery settings. The detailed protocols and data presentation guidelines provided in this application note will enable researchers to effectively utilize this assay to advance their understanding of elastase biology and to accelerate the development of novel therapeutics for elastase-driven diseases.

References

• 1. Extended Cleavage Specificity of Human Neutrophil Elastase, Human Proteinase 3, and Their Distant Ortholog Clawed Frog PR3—Three Elastases With Similar Primary but Different Extended Specificities and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. celprogen.com [celprogen.com]
• 4. Quantifying the Modulation of Elastase Enzyme Activity Through Colorimetric Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neutrophil Elastase Activity Imaging: Recent Approaches in the Design and Applications of Activity-Based Probes and Substrate-Based Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neutrophil elastase - Wikipedia [en.wikipedia.org]
• 7. moleculardepot.com [moleculardepot.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Specificity of pancreatic elastase with tripeptidyl-p-nitroanilide substrates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fluorescent Labeling of Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the fluorescent labeling of the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val). Fluorescently labeled peptides are indispensable tools in a wide array of research and drug development applications, including high-throughput screening, molecular imaging, and studies of protein-protein interactions.[1][2][3] This document outlines the selection of appropriate fluorescent tags and provides step-by-step protocols for their conjugation to the N-terminus of Ala-Gly-Val.

Introduction to Fluorescent Labeling of Peptides

Fluorescent labeling involves the covalent attachment of a fluorophore to a biomolecule, in this case, the tripeptide Ala-Gly-Val. The primary site for labeling on Ala-Gly-Val is the N-terminal primary amine group of Alanine. This is achieved using amine-reactive fluorescent dyes, which form stable covalent bonds with the peptide.[4][5] The choice of fluorescent tag is critical and depends on the specific application, instrumentation available, and the desired photophysical properties.[1]

Common applications for fluorescently labeled peptides include:

• In vivo and in vitro imaging: Visualizing the localization and trafficking of peptides within cells and organisms.[2][3][4]

• Receptor-ligand binding assays: Quantifying the interaction between a peptide and its receptor.[6]

• Enzyme activity assays: Designing fluorogenic substrates to measure enzyme kinetics.[6]

• Fluorescence Resonance Energy Transfer (FRET): Studying conformational changes and molecular interactions.[1][6]

Selection of Fluorescent Tags

A variety of fluorescent dyes are available for labeling peptides. The ideal dye should exhibit high fluorescence quantum yield, good photostability, and spectral properties compatible with available excitation sources and detectors.[7] Below is a comparison of three commonly used amine-reactive fluorescent dyes suitable for labeling Ala-Gly-Val.

Table 1: Quantitative Properties of Selected Amine-Reactive Fluorescent Dyes

Fluorescent Dye	Reactive Group	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Key Characteristics
Fluorescein Isothiocyanate (FITC)	Isothiocyanate	495[8][9]	525[9][10]	75,000[9]	0.92[9]	Bright green fluorescence, pH sensitive, prone to photobleaching.[1][9]
Rhodamine B Isothiocyanate (RITC)	Isothiocyanate	570[11]	595[11]	~85,000	~0.70	Bright orange-red fluorescence, good photostability.[12]
7-Aminocoumarin-4-acetic acid, Succinimidyl Ester (AMCA-NHS)	N-hydroxysuccinimide (NHS) ester	354[13]	440[13]	~25,000	~0.6-0.8	Blue fluorescence, less pH sensitive than fluorescein.[13][14]

Experimental Protocols

The following protocols detail the labeling of the N-terminal primary amine of Ala-Gly-Val with FITC, RITC, and AMCA-NHS.

General Materials and Reagents

• Ala-Gly-Val peptide

• Fluorescein Isothiocyanate (FITC), Rhodamine B Isothiocyanate (RITC), or 7-Aminocoumarin-4-acetic acid, Succinimidyl Ester (AMCA-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)[5][15]

• 0.1 M Sodium Bicarbonate buffer (pH 9.0 for Isothiocyanates, pH 8.3 for NHS esters)[5][15]

• Tris buffer (1 M, pH 8.0)

• Gel filtration column (e.g., Sephadex G-10) or reverse-phase HPLC for purification

• Spectrophotometer and Fluorometer for characterization

Protocol for Labeling with Fluorescein Isothiocyanate (FITC)

This protocol describes the conjugation of FITC to the N-terminus of Ala-Gly-Val, forming a stable thiourea (B124793) linkage.[15]

Diagram: Experimental Workflow for FITC Labeling of Ala-Gly-Val

Caption: Workflow for labeling Ala-Gly-Val with FITC.

Procedure:

• Peptide Dissolution: Dissolve Ala-Gly-Val in 0.1 M Sodium Bicarbonate Buffer (pH 9.0) to a final concentration of 1-5 mg/mL.

• Dye Preparation: Immediately before use, dissolve FITC in anhydrous DMSO to a concentration of 10 mg/mL.[15]

• Labeling Reaction: Add the FITC solution to the peptide solution to achieve a 5-fold molar excess of FITC to peptide.[15]

• Incubation: Incubate the reaction mixture for 2 hours at room temperature with gentle stirring, protected from light.[15]

• Quenching (Optional): The reaction can be stopped by adding Tris buffer to a final concentration of 50 mM.

• Purification: Remove unreacted FITC and byproducts by gel filtration or reverse-phase HPLC.

• Characterization: Confirm labeling by mass spectrometry and determine the concentration and degree of labeling using UV-Vis spectroscopy.

Protocol for Labeling with Rhodamine B Isothiocyanate (RITC)

This protocol is similar to FITC labeling, utilizing the isothiocyanate group to react with the N-terminal amine.

Procedure:

• Peptide Dissolution: Dissolve Ala-Gly-Val in 0.1 M Sodium Bicarbonate Buffer (pH 9.0) to a final concentration of 1-5 mg/mL.

• Dye Preparation: Immediately before use, dissolve RITC in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• Labeling Reaction: Add the RITC solution to the peptide solution to achieve a 5- to 10-fold molar excess of RITC to peptide.

• Incubation: Incubate the reaction mixture for 4-6 hours at room temperature with gentle stirring, protected from light.

• Purification: Purify the labeled peptide using gel filtration or reverse-phase HPLC.

• Characterization: Analyze the purified product by mass spectrometry and spectroscopy.

Protocol for Labeling with 7-Aminocoumarin-4-acetic acid, Succinimidyl Ester (AMCA-NHS)

This protocol utilizes an N-hydroxysuccinimide (NHS) ester, which reacts with the N-terminal amine to form a stable amide bond.[5]

Diagram: Chemical Reaction of Ala-Gly-Val with AMCA-NHS

Caption: Reaction of Ala-Gly-Val with an NHS-ester dye.

Procedure:

• Peptide Dissolution: Dissolve Ala-Gly-Val in 0.1 M Sodium Bicarbonate Buffer (pH 8.3) to a final concentration of 1-5 mg/mL.[5]

• Dye Preparation: Immediately before use, dissolve AMCA-NHS in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[13]

• Labeling Reaction: Slowly add a 3- to 5-fold molar excess of the dissolved AMCA-NHS to the peptide solution while gently vortexing.[5]

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature in the dark with gentle stirring.[5]

• Purification: Purify the labeled peptide using gel filtration or reverse-phase HPLC.

• Characterization: Confirm the final product by mass spectrometry and determine the concentration using UV-Vis spectroscopy.

Characterization of Labeled Peptides

After purification, it is essential to characterize the fluorescently labeled Ala-Gly-Val to ensure the quality and purity of the product.

Table 2: Characterization Methods

Method	Purpose
Mass Spectrometry (MS)	To confirm the covalent attachment of the fluorescent dye and determine the molecular weight of the labeled peptide.
UV-Visible Spectroscopy	To determine the concentration of the labeled peptide and the degree of labeling (DOL) by measuring the absorbance of the dye and the peptide.
Fluorometry	To measure the fluorescence excitation and emission spectra of the labeled peptide and determine its fluorescence intensity.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the labeled peptide.

Storage and Handling

Fluorescently labeled peptides are sensitive to light and should be protected from photobleaching.

• Storage: Store lyophilized labeled peptides at -20°C or -80°C, protected from light and moisture.[5]

• Handling: When in solution, keep the labeled peptide in amber vials or tubes wrapped in aluminum foil to minimize light exposure. Prepare aliquots to avoid repeated freeze-thaw cycles.

Potential Applications in Signaling Pathway Analysis

Fluorescently labeled peptides can be used as probes to study cellular signaling pathways. For instance, if Ala-Gly-Val were a substrate for a specific protease involved in a signaling cascade, a FRET-based probe could be designed.

Diagram: Hypothetical Signaling Pathway Application

Caption: Use of a FRET probe in a signaling pathway.

In this hypothetical pathway, activation of a cell surface receptor leads to the activation of a protease. This protease then cleaves the Ala-Gly-Val sequence within a FRET probe, separating a donor and acceptor fluorophore and resulting in a detectable change in fluorescence. This allows for real-time monitoring of protease activity and the upstream signaling events.

References

• 1. Fluorescent Peptides: A Guide for Life Science Researchers - AltaBioscience [altabioscience.com]
• 2. Fluorescent peptides: applications in molecular imaging [genosphere-biotech.com]
• 3. Fluorescent-labeled peptides – ProteoGenix [us.proteogenix.science]
• 4. Fluorescence Labeled Peptide Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Properties of Fluorescent Dyes - News Blog - Jena Bioscience [jenabioscience.com]
• 8. peptideweb.com [peptideweb.com]
• 9. FITC | Standard Fluorescein, Coumarin and Rhodamine Dyes | Tocris Bioscience [tocris.com]
• 10. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 11. Rhodamine B isothiocyanate (mixed isomers) | CAS 944130-99-8 | Cayman Chemical | Biomol.com [biomol.com]
• 12. lifetein.com [lifetein.com]
• 13. benchchem.com [benchchem.com]
• 14. lubio.ch [lubio.ch]
• 15. youdobio.com [youdobio.com]

Technical Notes & Optimization

Technical Support Center: Ala-Gly-Val Synthesis

Welcome to the technical support center for Ala-Gly-Val synthesis. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to help improve the yield and purity of this tripeptide.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Ala-Gly-Val?

A1: The most prevalent and efficient method for synthesizing Ala-Gly-Val is Solid-Phase Peptide Synthesis (SPPS) using the Fmoc (9-fluorenylmethyloxycarbonyl) strategy.[1] This approach involves building the peptide chain step-by-step on a solid resin support, which simplifies the purification process by allowing excess reagents and byproducts to be washed away after each step.[2][3] The synthesis proceeds from the C-terminus (Valine) to the N-terminus (Alanine).

Q2: Which coupling reagents are recommended for Ala-Gly-Val synthesis?

A2: For a relatively short and simple peptide like Ala-Gly-Val, several coupling reagents can be effective. Carbodiimides like DIC (N,N'-diisopropylcarbodiimide) with an additive such as HOBt (Hydroxybenzotriazole) or OxymaPure are a cost-effective option.[4][5] However, for higher efficiency and to minimize side reactions, aminium/uronium salt reagents like HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly recommended.[5][6] HATU is generally considered more reactive and can lead to faster, more complete coupling, which is beneficial for preventing deletion sequences.[6][7]

Q3: What are the primary causes of low yield in Ala-Gly-Val synthesis?

A3: Low yields in the synthesis of Ala-Gly-Val, and peptides in general, can typically be attributed to a few key issues:

• Incomplete Coupling Reactions: The most common issue is the failure to form a peptide bond between the growing chain and the new amino acid, leading to deletion sequences (e.g., Ala-Val).[8]

• Incomplete Fmoc-Deprotection: If the Fmoc protecting group is not fully removed from the N-terminus of the growing peptide chain, that chain is terminated and cannot react further.[9]

• Peptide Aggregation: Although less common for a short peptide like Ala-Gly-Val, aggregation of peptide chains on the resin can block reactive sites, hindering both coupling and deprotection steps.[10][11]

• Side Reactions: Specific amino acid side chains can undergo unwanted reactions. For instance, aspartimide formation can occur if Aspartic Acid is present in the sequence.[9][12] While not directly applicable to Ala-Gly-Val, this is a critical consideration for other sequences.

Q4: How can I monitor the completion of coupling and deprotection steps?

A4: The Kaiser test (or ninhydrin (B49086) test) is a highly sensitive qualitative method used to detect the presence of free primary amines on the resin.[3][13][14]

• After Deprotection: A positive Kaiser test (intense blue beads/solution) indicates that the Fmoc group has been successfully removed, and the free amine is ready for the next coupling step.[13]

• After Coupling: A negative Kaiser test (yellow/colorless beads/solution) indicates that the coupling reaction is complete and there are no remaining free amines.[13]

If a positive test is observed after coupling, it signifies an incomplete reaction, and troubleshooting steps should be taken.

Troubleshooting Guide

Problem 1: Low yield of the final Ala-Gly-Val product and presence of deletion sequences (e.g., Ala-Val or Gly-Val) in HPLC analysis.

• Cause: Incomplete coupling of one or more amino acids. This is the most frequent reason for low yield and purity.[8]

• Solution 1: Double Coupling.

  • Description: After the initial coupling reaction, simply repeat the coupling step with a fresh solution of the activated amino acid and coupling reagents. This is particularly useful for sterically hindered amino acids or difficult sequences.[15][16]

  • Recommendation: Perform a Kaiser test after the first coupling. If it is positive or ambiguous (light blue), a second coupling is warranted.[13]

• Solution 2: Use a more efficient coupling reagent.

  • Description: If you are using a carbodiimide-based method (e.g., DIC/HOBt), switching to a more potent uronium/aminium or phosphonium (B103445) salt reagent can significantly improve coupling efficiency.[4]

  • Recommendation: Use HATU as it is generally faster and more efficient than HBTU, especially for challenging couplings, and it carries a lower risk of racemization.[6][17]

• Solution 3: Increase Reagent Concentration and Time.

  • Description: Increasing the concentration of the amino acid and coupling reagents (e.g., from 0.2 M to 0.5 M) can help drive the reaction to completion. Extending the coupling time (e.g., from 1 hour to 2 hours) can also be beneficial.[10]

Problem 2: Synthesis stops prematurely, resulting in truncated sequences.

• Cause: Incomplete Fmoc-deprotection or the presence of unreacted amines after an incomplete coupling step that were not addressed.

• Solution: Capping.

  • Description: Capping involves acetylating any unreacted N-terminal amines after a coupling step, rendering them unreactive for subsequent cycles.[8][18] This prevents the formation of deletion sequences, which are often difficult to separate from the desired peptide during purification.[2] The most common capping agent is acetic anhydride.[8]

  • Protocol: See "Protocol 2: Capping with Acetic Anhydride" below.

Problem 3: The resin beads are clumping together, and both coupling and deprotection seem sluggish.

• Cause: On-resin peptide aggregation. While less likely for a short peptide like Ala-Gly-Val, it can occur, especially with high resin loading. Aggregation is driven by intermolecular hydrogen bonding between peptide chains, which physically blocks reactive sites.[10][11]

• Solution 1: Use a Lower-Loading Resin.

  • Description: Using a resin with a lower substitution level (e.g., 0.1-0.3 mmol/g) increases the distance between peptide chains, which can reduce intermolecular aggregation.[19]

• Solution 2: Incorporate Chaotropic Salts.

  • Description: Before a difficult coupling step, washing the resin with a solution containing a chaotropic salt (like LiCl or NaClO₄) can disrupt the hydrogen bonds causing the aggregation.[10][19]

• Solution 3: Change Synthesis Solvent.

  • Description: While DMF is the standard solvent, N-Methyl-2-pyrrolidone (NMP) can be more effective at solvating aggregating sequences.

Data Presentation

Table 1: Comparison of Common Coupling Reagents

Coupling Reagent	Class	Relative Speed	Relative Efficiency	Racemization Risk	Notes
DIC/HOBt	Carbodiimide	Slower	Good	Low with additive	Cost-effective for routine synthesis.[4][5]
HBTU	Aminium/Uronium	Fast	High	Low	Generally reliable, but less efficient than HATU for difficult sequences.[5][6]
HATU	Aminium/Uronium	Very Fast	Very High	Very Low	Highly recommended for rapid protocols and to minimize side reactions.[6][7][17]
PyBOP	Phosphonium	Fast	Very High	Low	Effective, but byproducts can be more difficult to remove.[4]

Table 2: Troubleshooting Summary and Expected Outcome

Issue	Recommended Action	Expected Purity Improvement	Rationale
Incomplete Coupling (Positive Kaiser Test)	Perform a "Double Couple"	5-15%	Drives the reaction to completion by re-introducing fresh reagents.[15]
Incomplete Coupling (Persistent)	Switch from DIC/HOBt to HATU	10-25%	HATU is a more reactive coupling agent, overcoming steric hindrance and increasing reaction speed.[6]
Deletion Sequences in Final Product	Implement "Capping" after each coupling	>20%	Acetylates unreacted amines, preventing them from forming deletion sequences in subsequent steps.[8]
Suspected Aggregation	Switch to lower loading resin (e.g., 0.2 mmol/g)	10-20%	Increases the distance between peptide chains, reducing intermolecular interactions.[19]

Experimental Protocols

Protocol 1: Standard Fmoc-SPPS Cycle for Ala-Gly-Val

This protocol outlines a single cycle for adding one amino acid (e.g., Glycine) to the resin-bound Valine.

• Resin Preparation: Start with Fmoc-Val-Wang resin. Swell the resin in Dimethylformamide (DMF) for 30 minutes in a reaction vessel.

• Fmoc-Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine (B6355638) in DMF to the resin.

  • Agitate for 5 minutes. Drain the solution.

  • Repeat the piperidine treatment for another 10-15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Perform Kaiser Test (Optional but Recommended):

  • Take a small sample of resin beads (10-15).

  • Follow the detailed Kaiser test protocol to confirm the presence of free primary amines (a positive blue result is expected).

• Coupling (using HATU):

  • In a separate vial, dissolve Fmoc-Gly-OH (3 eq.), HATU (2.9 eq.), and a hindered base like N,N-Diisopropylethylamine (DIPEA) (6 eq.) in DMF.

  • Add the activation mixture to the deprotected resin.

  • Agitate at room temperature for 1-2 hours.

• Washing:

  • Drain the coupling solution.

  • Wash the resin with DMF (3 times), Dichloromethane (DCM) (3 times), and DMF again (3 times).

• Perform Kaiser Test:

  • Take a small sample of resin beads.

  • Follow the detailed Kaiser test protocol. A negative result (yellow/colorless beads) indicates complete coupling. If the result is positive, perform a double coupling (repeat step 4).

• Repeat Cycle: Repeat steps 2-6 for the final amino acid, Fmoc-Ala-OH.

• Final Deprotection: After the final coupling, perform the Fmoc-deprotection step (step 2) one last time to expose the N-terminal amine of Alanine.

• Cleavage and Purification: Cleave the completed tripeptide from the resin using a cleavage cocktail (e.g., 95% TFA, 2.5% Water, 2.5% TIS). Purify the crude peptide using RP-HPLC.[20]

Protocol 2: Capping with Acetic Anhydride

This procedure should be performed after a coupling step if a Kaiser test indicates the presence of unreacted amines.

• Wash: After the coupling step, wash the peptide-resin with DMF (3 times).

• Prepare Capping Solution: Prepare a fresh capping solution. A common mixture is Acetic Anhydride/Pyridine/DMF or Acetic Anhydride/DIPEA/DMF. A simple and effective solution is a 50/50 mixture of DCM and acetic anhydride.[21]

• Capping Reaction:

  • Add the capping solution to the resin, ensuring all beads are fully suspended.

  • Agitate at room temperature for 20-30 minutes.[18]

• Post-Capping Wash:

  • Drain the capping solution.

  • Wash the resin extensively with DMF (3-5 times) and DCM (3 times) to remove all residual capping reagents and byproducts.[8]

• Confirmation: Perform a Kaiser test. The result should now be negative, confirming that all primary amines have been acetylated.

Protocol 3: RP-HPLC Purification of Ala-Gly-Val

• Sample Preparation: Dissolve the crude peptide (obtained after cleavage and ether precipitation) in a minimal amount of the initial mobile phase (e.g., Buffer A).

• Column and Buffers:

  • Column: Use a C18 reversed-phase column.

  • Buffer A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Buffer B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.[22][23]

• Chromatography:

  • Equilibrate the column with 95% Buffer A and 5% Buffer B.

  • Inject the dissolved crude peptide.

  • Elute the peptide using a linear gradient, for example, increasing the concentration of Buffer B from 5% to 65% over 30 minutes.

  • Monitor the elution at 210-220 nm.[22]

• Fraction Collection and Analysis: Collect fractions corresponding to the major peak. Analyze the purity of each fraction by analytical HPLC.

• Lyophilization: Pool the pure fractions and freeze-dry to obtain the final peptide as a white, fluffy powder.

Visualizations

Caption: Fmoc-SPPS workflow for the synthesis of Ala-Gly-Val.

Caption: Troubleshooting logic for incomplete coupling reactions.

Caption: Major classes of peptide coupling reagents.

References

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. media.iris-biotech.de [media.iris-biotech.de]
• 13. benchchem.com [benchchem.com]
• 14. chempep.com [chempep.com]
• 15. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 16. biotage.com [biotage.com]
• 17. bachem.com [bachem.com]
• 18. peptide.com [peptide.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. chemistry.du.ac.in [chemistry.du.ac.in]
• 22. bachem.com [bachem.com]
• 23. protocols.io [protocols.io]

Technical Support Center: Ala-Gly-Val Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying Ala-Gly-Val?

A1: The standard and most effective method for purifying Ala-Gly-Val is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[1][2] This technique separates the target peptide from impurities based on its hydrophobicity. A C18 column is typically the stationary phase of choice for small peptides like Ala-Gly-Val.[3]

Q2: What are the expected physicochemical properties of Ala-Gly-Val?

A2: Understanding the properties of Ala-Gly-Val is crucial for troubleshooting its purification. Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₀H₁₉N₃O₄	--INVALID-LINK--
Molecular Weight	245.28 g/mol	--INVALID-LINK--
XLogP3	-3.5	--INVALID-LINK--

Q3: Why is Trifluoroacetic Acid (TFA) used in the mobile phase for Ala-Gly-Val purification?

A3: Trifluoroacetic acid (TFA) is a common ion-pairing agent used in the mobile phase for peptide purification by RP-HPLC.[4][5] It improves peak shape and resolution by forming ion pairs with the charged groups of the peptide.[5] For most peptide separations, a concentration of 0.05-0.1% TFA is used.[6] However, for peptides with multiple positive charges, a higher concentration of 0.2-0.25% TFA may provide optimal resolution.[6] It's important to note that residual TFA in the final product can impact biological assays.[4][5]

Q4: How can I remove TFA from my purified Ala-Gly-Val sample?

A4: If residual TFA is a concern for downstream applications, it can be exchanged for a more biologically compatible counter-ion like acetate (B1210297) or hydrochloride. This is typically achieved by techniques such as ion-exchange chromatography or by repeatedly dissolving the peptide in a solution containing the desired acid and then lyophilizing. Washing the peptide with cold diethyl ether after cleavage can also help in reducing TFA content.[7]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Ala-Gly-Val.

Problem 1: Poor Peak Shape (Tailing or Broadening) in HPLC Chromatogram

Q: My Ala-Gly-Val peak is tailing or very broad. What could be the cause and how can I fix it?

A: Peak tailing or broadening in HPLC is a common issue that can arise from several factors. Here’s a systematic approach to troubleshoot this problem:

• Secondary Interactions: The free amino and carboxyl groups in Ala-Gly-Val can interact with residual silanol (B1196071) groups on the silica-based C18 column, leading to peak tailing.

  • Solution: Ensure the mobile phase contains an adequate concentration of an ion-pairing agent like TFA (typically 0.1%).[8] You can also try a different ion-pairing agent or adjust the pH. For particularly stubborn tailing, using an end-capped HPLC column can minimize silanol interactions.

• Column Overload: Injecting too much of your crude peptide solution can saturate the stationary phase.

  • Solution: Reduce the injection volume or the concentration of your sample.

• Contamination: The column or guard column may be contaminated with strongly retained impurities from previous runs.

  • Solution: Flush the column with a strong solvent, such as 100% acetonitrile (B52724) or isopropanol, to remove contaminants.[9] If the problem persists, you may need to replace the guard column or the analytical column.

• Inappropriate Mobile Phase: The solvent used to dissolve the crude peptide may be too strong, causing the peak to broaden.

  • Solution: Whenever possible, dissolve your crude Ala-Gly-Val in the initial mobile phase (e.g., 95% water, 5% acetonitrile with 0.1% TFA).

Caption: Logical workflow for troubleshooting poor peak shape in HPLC.

Problem 2: Low Yield or Recovery of Ala-Gly-Val

Q: I am getting a very low yield of purified Ala-Gly-Val. What are the potential reasons and solutions?

A: Low recovery can be a frustrating issue. Here are some common causes and how to address them:

• Suboptimal HPLC Conditions: The gradient profile or flow rate may not be optimized for your specific peptide.

  • Solution: Perform small-scale analytical runs to optimize the gradient steepness. A shallower gradient around the elution point of Ala-Gly-Val can improve separation from closely eluting impurities and allow for more accurate fraction collection.

• Peptide Precipitation: Ala-Gly-Val, while relatively small, can precipitate on the column or in the tubing if the concentration is too high or if the mobile phase composition is not suitable.

  • Solution: Reduce the sample concentration. Ensure the mobile phase has sufficient organic solvent to maintain solubility as the peptide elutes.

• Inaccurate Fraction Collection: Collecting fractions that are too broad can lead to the inclusion of impurities and the exclusion of the pure peptide.

  • Solution: Monitor the chromatogram closely and collect narrower fractions around the main peak. Analyze individual fractions by analytical HPLC to determine their purity before pooling.

• Adsorption to Vials/Tubing: Peptides can sometimes adsorb to plastic or glass surfaces, especially at low concentrations.

  • Solution: Use low-protein-binding tubes and vials for sample preparation and fraction collection.

Illustrative Purification Data for a Small Tripeptide

Purification Step	Total Peptide (mg)	Purity (%)	Step Yield (%)	Overall Yield (%)
Crude Product	500	65	-	100
RP-HPLC	290	>98	58	58
Lyophilization	275	>98	95	55

Problem 3: Ala-Gly-Val Solubility and Aggregation Issues

Q: My crude Ala-Gly-Val is difficult to dissolve, or I suspect it is aggregating. How can I address this?

A: Solubility and aggregation can be significant challenges in peptide purification.

• Solubility: Ala-Gly-Val contains both hydrophobic (Alanine, Valine) and a small polar (Glycine) amino acid. Its solubility is influenced by pH and the solvent composition.

  • Solution: For initial dissolution, try the HPLC mobile phase A (e.g., water with 0.1% TFA). If solubility is still an issue, you can try adding a small amount of organic solvent like acetonitrile or using a chaotropic agent like guanidine (B92328) hydrochloride (for initial solubilization before injection, not in the mobile phase).

• Aggregation: Peptides containing hydrophobic residues have a tendency to aggregate, which can lead to poor purification results and low yields.

  • Solution: To minimize aggregation, work with lower peptide concentrations. If aggregation is suspected during synthesis, using "difficult sequence" protocols, which may involve higher temperatures or special reagents, can be beneficial. During purification, ensure the peptide is fully dissolved before injection.

Experimental Protocol: Purification of Ala-Gly-Val by RP-HPLC

This protocol is a general guideline and may require optimization for your specific instrumentation and crude peptide characteristics.

1. Materials and Reagents:

• Crude Ala-Gly-Val peptide

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA), HPLC grade

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm for analytical; 21.2 x 250 mm, 10 µm for preparative)

• HPLC system with a gradient pump, UV detector, and fraction collector

• Lyophilizer

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

3. Sample Preparation:

• Dissolve the crude Ala-Gly-Val in Mobile Phase A to a concentration of approximately 10 mg/mL.

• If the peptide does not fully dissolve, sonicate briefly or add a minimal amount of Mobile Phase B to aid dissolution.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Analytical HPLC Method Development:

• Column: C18, 4.6 x 250 mm, 5 µm

• Flow Rate: 1.0 mL/min

• Detection: 214 nm and 280 nm

• Gradient: A typical starting gradient is 5% to 50% Mobile Phase B over 30 minutes. Adjust the gradient based on the retention time of Ala-Gly-Val to achieve optimal separation from impurities.

5. Preparative HPLC Purification:

• Column: C18, 21.2 x 250 mm, 10 µm

• Flow Rate: Scale up the flow rate from the analytical method based on the column diameter. For a 21.2 mm ID column, a flow rate of approximately 20 mL/min is a good starting point.

• Injection Volume: The injection volume can be significantly increased. The maximum load will depend on the column size and the complexity of the crude mixture.

• Gradient: Use the optimized gradient from the analytical run.

• Fraction Collection: Collect fractions based on the UV chromatogram, focusing on the peak corresponding to Ala-Gly-Val.

6. Fraction Analysis and Product Recovery:

• Analyze the collected fractions using the analytical HPLC method to determine their purity.

• Pool the fractions with the desired purity (e.g., >98%).

• Freeze the pooled fractions and lyophilize to obtain the purified Ala-Gly-Val as a white powder.

Caption: A typical experimental workflow for the purification of Ala-Gly-Val.

References

• 1. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. genscript.com [genscript.com]
• 5. benchchem.com [benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. peptide.com [peptide.com]
• 8. hplc.eu [hplc.eu]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Technical Support Center: Ala-Gly-Val (AGV) Solutions

Welcome to the technical support center for Ala-Gly-Val (AGV) peptide. This resource provides troubleshooting guidance and answers to frequently asked questions regarding aggregation issues commonly encountered when working with AGV in solution.

Frequently Asked Questions (FAQs)

Q1: What is Ala-Gly-Val (AGV) and why is it prone to aggregation?

Ala-Gly-Val is a tripeptide composed of three amino acids: Alanine, Glycine, and Valine.[1] All three of these residues are nonpolar and hydrophobic. Peptides with a high content of hydrophobic residues (over 50%) often exhibit poor solubility in aqueous solutions and a strong tendency to aggregate.[2][3][4] Aggregation is driven by hydrophobic interactions, where the peptide molecules associate to minimize their contact with water, and can be stabilized by the formation of intermolecular hydrogen bonds.[5]

Q2: What are the common visual indicators of AGV aggregation?

The most common signs of aggregation in your AGV solution include:

• Cloudiness or turbidity: The solution appears hazy or milky.

• Precipitation: Visible solid particles settle at the bottom of the container.

• Gel formation: The solution becomes viscous or forms a semi-solid gel.

Even if the solution appears clear, smaller, soluble aggregates (oligomers) may be present, which can still interfere with experimental results.[6]

Q3: What factors influence the rate and extent of AGV aggregation?

Several factors can trigger or accelerate the aggregation of AGV:[7]

• Concentration: Higher peptide concentrations increase the likelihood of intermolecular interactions, leading to aggregation.

• pH: Aggregation is often maximal near the peptide's isoelectric point (pI), where the net charge is zero, minimizing electrostatic repulsion between molecules.[7]

• Temperature: Increased temperature can sometimes increase solubility, but it can also accelerate aggregation kinetics.[3][4] Gentle warming to under 40°C may help dissolve the peptide, but excessive heat should be avoided.[2][3]

• Ionic Strength: Salts can either screen electrostatic repulsions, promoting aggregation, or have more complex stabilizing/destabilizing effects (Hofmeister effects).[7]

• Mechanical Agitation: Shaking or vigorous stirring can introduce energy into the system and promote the formation of aggregate nuclei.[7]

Troubleshooting Guide

Q4: My AGV solution is cloudy. What should I do first?

A cloudy solution indicates the presence of insoluble aggregates. Here is a workflow to address this issue:

Caption: Troubleshooting workflow for a cloudy AGV peptide solution.

Brief sonication can help break up aggregates.[2] If that fails, gentle warming may aid dissolution.[3] For very hydrophobic peptides like AGV, adding a minimal amount of an organic solvent like DMSO before diluting with your aqueous buffer is a common strategy.[2][3][4][8]

Q5: How can I prepare a stable AGV stock solution and minimize aggregation from the start?

The key is to start with a protocol designed for hydrophobic peptides.

• Weigh and Prepare: Before opening, centrifuge the vial to pellet all the lyophilized powder.[2]

• Initial Dissolution: Dissolve the peptide in a minimal volume of 100% Dimethyl sulfoxide (B87167) (DMSO).[2][3][4][8]

• Dilution: Slowly add the peptide-DMSO concentrate drop-wise into your aqueous buffer while gently vortexing. This prevents the peptide from immediately precipitating upon contact with the aqueous environment.[4]

• Final Concentration: Do not attempt to make the final stock solution too concentrated. It is better to work with a slightly lower concentration that remains stable.

• Storage: Store the solution in aliquots at -20°C or below to prevent freeze-thaw cycles.[8]

Q6: My experimental results are inconsistent. Could sub-visible AGV aggregates be the cause?

Yes. Even if your solution appears clear, soluble oligomers and small aggregates can be present.[6] These species can interfere with experiments by:

• Reducing the effective monomer concentration: Only monomeric peptide may be active in your assay.

• Creating steric hindrance: Aggregates can block binding sites.

• Causing light scattering: This is a major issue in spectroscopic assays (e.g., UV-Vis, fluorescence).

It is crucial to characterize your peptide solution using techniques like Dynamic Light Scattering (DLS) to check for the presence of aggregates before conducting experiments.[6][9][10]

Analytical Techniques & Data

Q7: How can I detect and quantify AGV aggregation?

Several biophysical techniques can be used to analyze peptide aggregation.[6][9][10]

• Dynamic Light Scattering (DLS): Measures the size distribution of particles in solution. It is highly sensitive to the presence of even small amounts of large aggregates.[6][11]

• Thioflavin T (ThT) Fluorescence Assay: ThT dye binds to amyloid-like fibril structures, resulting in a significant increase in fluorescence.[12][13][14] This is useful for monitoring the kinetics of fibril formation.

• Size Exclusion Chromatography (SEC-HPLC): Separates molecules based on their size, allowing for the quantification of monomers, oligomers, and larger aggregates.[15]

Caption: A typical experimental workflow for characterizing AGV aggregation.

Data Tables: Effect of Solution Conditions on AGV Aggregation

The following tables summarize typical data obtained when studying AGV aggregation.

Table 1: Effect of pH on AGV Aggregation after 24 hours at 25°C (Measured by Size Exclusion Chromatography)

pH of Buffer	% Monomer Remaining	% Soluble Aggregates	Visual Appearance
4.0	95.2%	4.8%	Clear
5.5 (pI)	68.5%	31.5%	Slightly Turbid
7.4	89.1%	10.9%	Clear
9.0	96.8%	3.2%	Clear

This data illustrates that aggregation is most pronounced near the isoelectric point (pI), where electrostatic repulsion is minimal.[7]

Table 2: Effect of Additives on AGV Aggregation in PBS (pH 7.4) (Measured by DLS as average particle hydrodynamic radius (Rh) after 12 hours)

Condition	Average Rh (nm)	Polydispersity Index (PDI)	Interpretation
AGV in PBS (Control)	25.4	0.45	Polydisperse, significant aggregation
AGV + 5% DMSO	3.1	0.18	Monodisperse, minimal aggregation
AGV + 0.01% Polysorbate 20	4.5	0.22	Largely monomeric, some small oligomers
AGV + 1 M Arginine	6.2	0.25	Mild suppression of aggregation

This data shows that organic co-solvents like DMSO are highly effective at preventing hydrophobic aggregation, while certain amino acids like Arginine can also act as aggregation suppressors.[2][7]

Experimental Protocols

Protocol 1: Dynamic Light Scattering (DLS) for Aggregate Detection

Objective: To determine the size distribution and polydispersity of an AGV peptide solution.

Materials:

• AGV peptide solution (0.1 - 1.0 mg/mL)

• Low-volume quartz cuvette

• DLS instrument

• 0.22 µm syringe filter

Methodology:

• Sample Preparation: Filter approximately 100 µL of the AGV solution through a 0.22 µm syringe filter directly into a clean, dust-free cuvette to remove large particulates.[16]

• Instrument Setup: Set the instrument parameters for a peptide sample, including the solvent viscosity (e.g., water) and temperature (e.g., 25°C).

• Equilibration: Allow the sample to equilibrate inside the instrument for at least 5 minutes to ensure temperature stability.[17]

• Measurement: Perform the measurement, typically consisting of 10-20 runs of 10 seconds each.[16]

• Data Analysis: Analyze the resulting autocorrelation function to obtain the average hydrodynamic radius (Rh) and the Polydispersity Index (PDI). A PDI value < 0.2 generally indicates a monodisperse sample (non-aggregated), while values > 0.3 suggest significant polydispersity or aggregation.[18]

Protocol 2: Thioflavin T (ThT) Kinetic Aggregation Assay

Objective: To monitor the formation of amyloid-like fibrils from AGV peptide over time.

Materials:

• AGV peptide solution

• ThT stock solution (e.g., 1 mM in water, filtered)[19]

• Assay buffer (e.g., PBS, pH 7.4)

• Black, clear-bottom 96-well plate[12]

• Fluorescence plate reader

Methodology:

• Reagent Preparation: Prepare a working solution of AGV in the assay buffer. Prepare a ThT working solution by diluting the stock to a final concentration of 20-25 µM in the same buffer.[13][19]

• Assay Setup: In each well of the 96-well plate, add the AGV peptide solution and the ThT working solution. The final volume is typically 100-200 µL.[12]

  • Controls are critical:

    • Buffer + ThT only (for background fluorescence)[12]

    • AGV peptide alone (to check for intrinsic fluorescence)

• Incubation and Measurement: Place the plate in a fluorescence reader set to 37°C.[13] Set the excitation wavelength to ~450 nm and the emission wavelength to ~485 nm.[13][19] Take readings every 15-30 minutes for several hours, with orbital or linear shaking between reads to promote aggregation.[12]

• Data Analysis: Subtract the background fluorescence from all readings. Plot the fluorescence intensity versus time. A sigmoidal curve with a lag phase, a growth phase, and a plateau is characteristic of amyloid fibril formation.[12]

References

• 1. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 3. biorbyt.com [biorbyt.com]
• 4. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 5. peptide.com [peptide.com]
• 6. Aggregation Behavior of Structurally Similar Therapeutic Peptides Investigated by 1H NMR and All-Atom Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. genscript.com [genscript.com]
• 9. ijsra.net [ijsra.net]
• 10. Protein Aggregation Analysis [intertek.com]
• 11. unchainedlabs.com [unchainedlabs.com]
• 12. benchchem.com [benchchem.com]
• 13. Thioflavin-T (ThT) Aggregation assay protocol 1000 [protocols.io]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. research.cbc.osu.edu [research.cbc.osu.edu]
• 17. How to Optimize Dynamic Light Scattering for Protein Analysis [eureka.patsnap.com]
• 18. youtube.com [youtube.com]
• 19. Thioflavin T assay protocol for alpha-synuclein proteins [abcam.com]

preventing Ala-Gly-Val degradation during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of the tripeptide Ala-Gly-Val during storage. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common stability issues.

Troubleshooting Guide

This guide is designed to help you identify and resolve potential degradation issues with your Ala-Gly-Val samples.

Observed Issue	Potential Cause	Recommended Action	Preventative Measures
Loss of peptide concentration over time (confirmed by HPLC)	Hydrolysis of peptide bonds, especially at non-neutral pH and elevated temperatures.	1. Verify the pH of your stock solution. Adjust to pH 5-6 for optimal stability. 2. Re-dissolve a fresh aliquot of lyophilized peptide in a recommended buffer. 3. Perform a stability study at your storage temperature to determine the degradation rate.	- Store lyophilized peptide at -20°C or -80°C. - Prepare solutions in a sterile buffer at pH 5-6. - Aliquot solutions to avoid repeated freeze-thaw cycles.
Appearance of new peaks in HPLC chromatogram	Oxidation of the peptide backbone, potentially initiated by exposure to oxygen, metal ions, or light.	1. Analyze the new peaks by mass spectrometry (MS) to identify potential oxidation products. 2. Prepare fresh solutions using degassed buffers. 3. If metal ion contamination is suspected, use chelating agents like EDTA in your buffer.	- Store solutions under an inert gas (e.g., argon or nitrogen). - Use high-purity, metal-free water and reagents. - Protect solutions from light by using amber vials or storing them in the dark.
Cloudiness or precipitation in the solution	Microbial Contamination leading to enzymatic degradation of the peptide.	1. Discard the contaminated solution. 2. Prepare a new solution using sterile technique (sterile buffer, filtered through a 0.22 µm filter). 3. Consider adding a suitable antimicrobial preservative if the solution will be used over an extended period.	- Always use sterile water and buffers for preparing solutions. - Filter-sterilize the final peptide solution using a 0.22 µm filter. - For multi-dose vials, include a preservative such as m-cresol (B1676322) or benzyl (B1604629) alcohol.
Inconsistent experimental results	Improper Storage and Handling leading to a combination of degradation pathways.	1. Review your entire storage and handling protocol. 2. Perform a quality control check on a new vial of Ala-Gly-Val using the provided HPLC protocol. 3. Re-evaluate the stability of the peptide under your specific experimental conditions.	- Adhere strictly to recommended storage temperatures. - Allow lyophilized peptide to equilibrate to room temperature in a desiccator before opening to prevent moisture absorption. - Minimize the time solutions are kept at room temperature.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Ala-Gly-Val?

A1: For a simple tripeptide like Ala-Gly-Val, which is composed of non-reactive aliphatic amino acids, the most common degradation pathway is hydrolysis of the peptide bonds. This is typically accelerated by non-neutral pH (either acidic or basic conditions) and elevated temperatures.[1][2] Oxidation of the peptide backbone can also occur, though at a slower rate compared to peptides containing more susceptible residues like methionine or cysteine.

Q2: What are the ideal storage conditions for lyophilized Ala-Gly-Val?

A2: For long-term storage, lyophilized Ala-Gly-Val should be kept at -20°C or -80°C in a tightly sealed container to protect it from moisture. When stored properly, the lyophilized peptide can be stable for several years. Before opening, it is crucial to allow the vial to warm to room temperature in a desiccator to prevent water condensation on the peptide, which can accelerate degradation.

Q3: How should I prepare and store Ala-Gly-Val solutions?

A3: To maximize stability in solution:

• Dissolve the peptide in a sterile, buffered solution at a pH of 5-6 .[3]

• For short-term storage (days to a week), keep the solution at 2-8°C .

• For longer-term storage, aliquot the solution into single-use vials and freeze at -20°C or -80°C . This prevents repeated freeze-thaw cycles which can degrade the peptide.

• If the solution is intended for multi-dose use, consider adding an antimicrobial preservative and sterile filtering the solution.

Q4: My experiment requires the Ala-Gly-Val solution to be at a pH of 8. How can I minimize degradation?

A4: While a pH of 8 is not ideal for long-term stability, you can minimize degradation by:

• Preparing the solution immediately before use.

• Keeping the solution on ice or at 2-8°C whenever possible.

• Performing a stability study at pH 8 to understand the degradation rate and establish a "use-by" time for the solution.

Q5: How can I detect and quantify Ala-Gly-Val degradation?

A5: The most common and reliable method for detecting and quantifying Ala-Gly-Val and its degradation products is High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating HPLC method can separate the intact peptide from any degradation products, allowing for accurate quantification of the remaining active peptide. See the detailed experimental protocol below.

Quantitative Data on Peptide Stability

Storage Condition	Effect on Ala-Gly-Val Stability	General Observations for Similar Peptides
Temperature
-80°C (Lyophilized)	Very High Stability	Stable for years.
-20°C (Lyophilized)	High Stability	Stable for years.
2-8°C (Solution, pH 5-6)	Moderate Stability	Generally stable for weeks.
25°C (Solution, pH 5-6)	Low Stability	Degradation can be significant over days. The half-life of Ala-Gln at 25°C and pH 6.0 was predicted to be 5.3 years, but this can vary significantly between peptides.[3]
40°C (Solution, pH 5-6)	Very Low Stability	Accelerated degradation is expected. The half-life of Ala-Gln at 40°C and pH 6.0 was predicted to be 7.1 months.[3]
pH (Solution at 25°C)
pH 2-3	Low Stability	Acid-catalyzed hydrolysis of peptide bonds is a major degradation pathway.
pH 5-6	Optimal Stability	The peptide is generally most stable in this pH range.[3]
pH 8-9	Low Stability	Base-catalyzed hydrolysis of peptide bonds can occur.
Other Factors
Light Exposure	Potential for Degradation	Although Ala-Gly-Val does not contain highly photosensitive amino acids, prolonged exposure to UV light can contribute to oxidative degradation.
Oxygen Exposure	Potential for Oxidation	The presence of oxygen can lead to the formation of reactive oxygen species, which can cause oxidative degradation of the peptide backbone.
Microbial Contamination	High Risk of Degradation	Microorganisms can secrete proteases that rapidly degrade the peptide.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Ala-Gly-Val

This protocol describes a reversed-phase HPLC (RP-HPLC) method to assess the stability of Ala-Gly-Val and separate it from potential degradation products.

1. Materials and Equipment:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Ala-Gly-Val reference standard

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• 0.22 µm syringe filters

2. Mobile Phase Preparation:

• Mobile Phase A (MPA): 0.1% TFA in water. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade water.

• Mobile Phase B (MPB): 0.1% TFA in acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade ACN.

• Degas both mobile phases before use.

3. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Detection Wavelength: 214 nm

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	5
  20	50
  22	95
  25	95
  26	5

  | 30 | 5 |

4. Sample Preparation:

• Prepare a stock solution of Ala-Gly-Val reference standard at 1 mg/mL in Mobile Phase A.

• For stability samples, dilute them to a similar concentration with Mobile Phase A.

• Filter all samples through a 0.22 µm syringe filter before injection.

5. Data Analysis:

• The retention time of intact Ala-Gly-Val should be determined by injecting the reference standard.

• Degradation is indicated by a decrease in the peak area of the intact peptide and the appearance of new peaks, typically at earlier retention times for more polar degradation products.

• The percentage of remaining Ala-Gly-Val can be calculated as: (Peak Area of Ala-Gly-Val at time t / Initial Peak Area of Ala-Gly-Val) x 100%.

Visualizations

Caption: Primary degradation pathways for Ala-Gly-Val.

Caption: Troubleshooting workflow for suspected Ala-Gly-Val degradation.

Caption: Experimental workflow for HPLC-based stability testing of Ala-Gly-Val.

References

• 1. Kinetics of peptide hydrolysis and amino acid decomposition at high temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Degradation kinetics of L-alanyl-L-glutamine and its derivatives in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ala-Gly-Val HPLC Analysis

Welcome to the Technical Support Center for the High-Performance Liquid Chromatography (HPLC) analysis of the tripeptide Ala-Gly-Val. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments, with a specific focus on resolving overlapping peaks.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of overlapping or co-eluting peaks in the HPLC analysis of Ala-Gly-Val?

Overlapping peaks, or co-elution, in HPLC occur when two or more compounds elute from the column at the same time, resulting in poor resolution.[1] For a tripeptide like Ala-Gly-Val and potentially closely related impurities or degradation products, the primary causes include:

• Inadequate Chromatographic Selectivity (α): This is the most critical factor.[2] The mobile phase and stationary phase chemistry may not be providing sufficient differential interaction with the analytes.

• Low Column Efficiency (N): A less efficient column, characterized by broader peaks, will reduce the separation between closely eluting compounds.[3] This can be due to a degraded column, improper packing, or suboptimal flow rate.

• Insufficient Retention (k): If the retention factor is too low, the analytes will pass through the column too quickly, close to the void volume, without adequate time for separation to occur.[1]

Q2: How can I confirm that I have co-eluting peaks and not just a broad or tailing peak?

Identifying co-elution is the first step toward resolving it. Here are a few methods:

• Visual Inspection of the Peak Shape: Look for shoulders on the peak or asymmetrical shapes. A pure peak should ideally be symmetrical (Gaussian). A shoulder is a strong indicator of a hidden peak.[1]

• Use of a Diode Array Detector (DAD) or Mass Spectrometer (MS):

  • A DAD can perform peak purity analysis by acquiring UV spectra across the entire peak. If the spectra are not identical, it suggests the presence of more than one compound.[1]

  • Similarly, a mass spectrometer can analyze the mass-to-charge ratio across the peak. A shift in the mass spectrum indicates co-elution.[1]

• Varying Injection Volume: Injecting a smaller volume of a concentrated sample may sometimes help to distinguish between two closely eluting peaks.

Q3: What is the first and most effective parameter to adjust to resolve overlapping peaks for my Ala-Gly-Val sample?

The most powerful way to influence peak resolution is by changing the selectivity (α).[2] This is most readily achieved by modifying the mobile phase composition . For reversed-phase HPLC of peptides, consider the following adjustments:

• Gradient Slope: For gradient elution, making the gradient shallower (i.e., increasing the gradient time) can significantly improve the resolution of closely related peptides.[4]

• Organic Modifier: While acetonitrile (B52724) is commonly used, switching to a different organic solvent like methanol (B129727) can alter the selectivity.[5]

• pH of the Mobile Phase: The ionization state of the peptide is influenced by the pH of the mobile phase. Adjusting the pH can change the retention time and potentially resolve overlapping peaks.[5]

• Ion-Pairing Agent: Trifluoroacetic acid (TFA) is a common ion-pairing agent that improves peak shape.[6] Experimenting with the concentration of TFA or trying a different ion-pairing agent, like phosphoric acid, can impact selectivity.[4][5]

Troubleshooting Guide: Resolving Overlapping Peaks

If you are experiencing overlapping peaks in your Ala-Gly-Val HPLC analysis, follow this step-by-step guide to troubleshoot and optimize your separation.

Issue: Poor resolution or co-elution of peaks.

Step 1: Evaluate and Optimize the Mobile Phase

This is often the most effective and straightforward approach to improving resolution.

• Action: Modify the gradient profile.

  • How: If you are running a gradient, decrease the slope. For example, if your gradient is from 5% to 50% acetonitrile in 15 minutes, try extending it to 30 minutes.

  • Rationale: A shallower gradient increases the time the analytes spend in the mobile phase composition that provides the best separation, thereby improving resolution.[4]

• Action: Change the organic solvent.

  • How: If you are using acetonitrile, try substituting it with methanol.

  • Rationale: Different organic solvents interact differently with the analyte and the stationary phase, which can alter selectivity.

• Action: Adjust the pH of the aqueous mobile phase.

  • How: Prepare your aqueous mobile phase with a buffer at a slightly different pH (e.g., change from pH 2.5 to 3.0).

  • Rationale: Small changes in pH can alter the charge of the peptide, affecting its interaction with the stationary phase and thus changing the elution order.

Step 2: Adjust Column Temperature

Temperature can be a useful tool for optimizing separations.

• Action: Increase the column temperature.

  • How: Set the column oven to a higher temperature, for example, from 30°C to 40°C or even 50°C.[7]

  • Rationale: Increasing the temperature can reduce the viscosity of the mobile phase, leading to sharper peaks and potentially changing the selectivity of the separation.[3][7]

Step 3: Modify the Flow Rate

While less impactful on selectivity, the flow rate affects column efficiency.

• Action: Decrease the flow rate.

  • How: If your flow rate is 1.0 mL/min, try reducing it to 0.8 mL/min.

  • Rationale: A lower flow rate can lead to better column efficiency and improved resolution, although it will increase the run time.

Step 4: Evaluate the HPLC Column

The column is the heart of the separation.

• Action: Try a column with a different stationary phase.

  • How: If you are using a C18 column, consider trying a C8 or a phenyl-hexyl column.

  • Rationale: Different stationary phases offer different retention mechanisms and selectivities. A C8 column is less hydrophobic than a C18 and may provide a different elution pattern.

• Action: Use a column with smaller particles or a longer length.

  • How: Switch from a 5 µm particle size column to a 3 µm or 1.8 µm column (UHPLC), or from a 150 mm column to a 250 mm column.

  • Rationale: Smaller particles and longer columns increase the column efficiency (plate number, N), resulting in sharper peaks and better resolution.[2][3] Note that this will likely increase the backpressure.

• Action: Ensure your column is suitable for peptide analysis.

  • How: For peptides, wide-pore columns (e.g., 300 Å) are generally recommended over columns with smaller pores (e.g., 100 Å).[4][7]

  • Rationale: The larger pores allow the peptide molecules to better access the stationary phase, leading to improved peak shape and resolution.

Quantitative Data Summary

The following table summarizes the key HPLC parameters that can be adjusted to resolve overlapping peaks, along with their expected impact on the separation.

Parameter	Typical Starting Value	Adjustment Strategy for Better Resolution	Expected Outcome	Potential Drawbacks
Gradient Slope	1-5% Organic/min	Decrease the slope (e.g., to 0.5-1% Organic/min)	Increased separation between peaks	Longer run times
Mobile Phase pH	2.0 - 3.0 (with TFA)	Adjust by ± 0.5 pH units	Change in selectivity and retention	Peak shape may worsen if pH is close to pKa
Column Temperature	30 - 40 °C	Increase in 5-10 °C increments	Sharper peaks, potential change in selectivity[7]	Peptide degradation at very high temperatures
Flow Rate	1.0 mL/min	Decrease to 0.5 - 0.8 mL/min	Increased efficiency, better resolution	Longer analysis time, broader peaks due to diffusion
Organic Modifier	Acetonitrile	Switch to Methanol	Altered selectivity	Methanol can generate higher backpressure
Column Particle Size	5 µm	Decrease to 3 µm or 1.8 µm	Sharper peaks, higher efficiency[3]	Significantly higher backpressure
Column Length	150 mm	Increase to 250 mm	Increased efficiency and resolution[3]	Longer run time, higher backpressure

Experimental Protocol: Standard HPLC Method for Ala-Gly-Val

This protocol provides a starting point for the reversed-phase HPLC analysis of Ala-Gly-Val. Optimization may be required based on the specific instrumentation and sample matrix.

1. Materials and Reagents

• Ala-Gly-Val standard

• HPLC grade water

• HPLC grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA), HPLC grade

• 0.22 µm syringe filters

2. Instrument and Column

• HPLC system with a gradient pump, autosampler, column oven, and UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size, 120 Å pore size)

3. Mobile Phase Preparation

• Mobile Phase A: 0.1% TFA in water. Add 1 mL of TFA to 1 L of HPLC grade water.

• Mobile Phase B: 0.1% TFA in acetonitrile. Add 1 mL of TFA to 1 L of HPLC grade acetonitrile.

• Degas both mobile phases before use.

4. Sample Preparation

• Prepare a stock solution of Ala-Gly-Val in Mobile Phase A at a concentration of 1 mg/mL.

• Dilute the stock solution to the desired working concentration (e.g., 0.1 mg/mL) using Mobile Phase A.

• Filter the final sample solution through a 0.22 µm syringe filter before injection.

5. HPLC Conditions

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 214 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  20.0	50	50
  22.0	95	5

  | 25.0 | 95 | 5 |

6. Data Analysis

• Integrate the peak corresponding to Ala-Gly-Val.

• Assess peak shape, retention time, and resolution from any adjacent peaks.

Visualizations

Caption: Troubleshooting workflow for resolving overlapping HPLC peaks.

Caption: Chemical relationship of Ala, Gly, and Val in the tripeptide.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Tips for optimization of peptide separation by reversed-phase | YMC CO., LTD. [ymc.co.jp]

Technical Support Center: Ala-Gly-Val Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val).

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of Ala-Gly-Val?

A1: The most common side reactions during the synthesis of Ala-Gly-Val are incomplete coupling of Valine, racemization of Valine, and diketopiperazine formation at the Ala-Gly stage. The bulky side chain of valine can sterically hinder the coupling reaction, leading to lower yields and deletion sequences.[1] Racemization of the valine residue can also occur, particularly with prolonged activation times or the use of strong bases.[1] Additionally, the dipeptide sequence Ala-Gly attached to the resin is susceptible to cyclization, forming a diketopiperazine and leading to the loss of the peptide from the support.

Q2: Why is the coupling of Valine often challenging?

A2: Valine is a β-branched amino acid, meaning it has a bulky isopropyl group attached to the β-carbon of its side chain. This steric hindrance can make it difficult for the activated amino acid to approach the free N-terminus of the growing peptide chain on the solid support, slowing down the coupling reaction and often resulting in incomplete coupling.[1]

Q3: What is diketopiperazine formation and why is it a concern for the Ala-Gly sequence?

A3: Diketopiperazine (DKP) formation is an intramolecular cyclization reaction that can occur at the dipeptide stage of solid-phase peptide synthesis (SPPS). The deprotected N-terminal amino group of the second amino acid (Alanine) can attack the ester linkage of the first amino acid (Glycine) to the resin, cleaving the dipeptide from the support and forming a stable six-membered ring called a diketopiperazine. This side reaction leads to a significant loss of the desired peptide product. Glycine- and proline-containing dipeptides are particularly prone to this reaction.

Q4: How can I detect incomplete coupling of Valine?

A4: Incomplete coupling can be detected using qualitative colorimetric tests on a small sample of the resin beads. The most common is the Kaiser (ninhydrin) test, which gives a positive blue/purple color in the presence of free primary amines. A negative (yellow) result indicates complete coupling. Other tests like the TNBS (2,4,6-trinitrobenzenesulfonic acid) test can also be used. For a more quantitative assessment, a small amount of the peptide can be cleaved from the resin and analyzed by HPLC and Mass Spectrometry (MS) to check for the presence of the deletion sequence (Ala-Gly).

Troubleshooting Guides

Issue 1: Incomplete Coupling of Valine

Symptoms:

• Positive Kaiser test (blue/purple beads) after the valine coupling step.

• Presence of a significant peak corresponding to the deletion sequence (Ala-Gly) in the crude HPLC/MS analysis.

• Low overall yield of the final Ala-Gly-Val peptide.

Possible Causes and Solutions:

Cause	Solution
Steric Hindrance of Valine	Double Couple: Repeat the coupling step with a fresh solution of activated Fmoc-Val-OH. This is a highly effective method to drive the reaction to completion.[2] Use a More Powerful Coupling Reagent: Switch from standard carbodiimide (B86325) reagents (like DIC) to more potent uronium/aminium or phosphonium-based reagents such as HATU, HBTU, or HCTU.[1] Increase Reagent Excess: Use a higher excess (3-5 equivalents) of Fmoc-Val-OH and the coupling reagent.
Peptide Aggregation	Change Solvent: Switch from DMF to N-methyl-2-pyrrolidone (NMP) or a mixture of DMF/DMSO, as these solvents can be better at solvating aggregated peptide chains. Increase Temperature: Performing the coupling at a slightly elevated temperature (e.g., 30-40°C) can help disrupt aggregation and improve reaction kinetics. Microwave-assisted synthesis can also be beneficial.
Insufficient Reaction Time	Extend Coupling Time: Increase the reaction time for the valine coupling step, for example, from 1 hour to 2-4 hours.

Issue 2: Racemization of Valine

Symptoms:

• Broad or split peak for the target peptide in the analytical HPLC chromatogram.

• Mass spectrometry data shows a species with the correct mass but different retention time.

• Confirmation by chiral amino acid analysis or chiral HPLC.

Possible Causes and Solutions:

Cause	Solution
Prolonged Pre-activation	In Situ Activation: Add the coupling reagent to the mixture of the amino acid and the peptide-resin simultaneously, rather than pre-activating the amino acid for an extended period.[1]
Inappropriate Base	Use a Weaker/Sterically Hindered Base: Replace stronger bases like DIEA or triethylamine (B128534) with a weaker or more sterically hindered base such as N-methylmorpholine (NMM) or 2,4,6-collidine to minimize base-catalyzed racemization.[1]
High Reaction Temperature	Lower Coupling Temperature: Perform the coupling reaction at a lower temperature, such as 0°C, especially during the activation step.[1]
Choice of Coupling Reagent	Use Racemization-Suppressing Additives: If using a carbodiimide coupling reagent (e.g., DIC), always include an additive like HOBt or Oxyma to suppress racemization.[1]

Issue 3: Diketopiperazine Formation

Symptoms:

• Low final yield of the Ala-Gly-Val peptide.

• Identification of the cyclo(Ala-Gly) diketopiperazine byproduct in the cleavage solution.

• Loss of peptide from the resin, which can be monitored by Fmoc quantification after the second amino acid coupling.

Possible Causes and Solutions:

Cause	Solution
Resin Type	Use a Sterically Hindered Resin: Employ a 2-chlorotrityl chloride (2-CTC) resin. The bulky nature of this linker sterically hinders the intramolecular cyclization reaction.
Coupling Strategy	Use a Dipeptide: Couple a pre-synthesized Fmoc-Ala-Gly-OH dipeptide to the resin-bound Valine. This bypasses the vulnerable dipeptide-on-resin stage.
Deprotection Conditions	Minimize Deprotection Time: Use the minimum time necessary for complete Fmoc removal during the deprotection of the Alanine (B10760859) residue.

Data Presentation

The following table summarizes quantitative data from the synthesis of a similar tetrapeptide, Leu-Ala-Gly-Val, demonstrating the impact of single versus double coupling on the yield of the target peptide and the formation of deletion byproducts. This data highlights the importance of optimizing the coupling strategy, especially for sterically hindered residues.

Synthesis ID	Coupling Time per Cycle	Number of Couplings per Cycle	Yield of Leu-Ala-Gly-Val (%)	Deletion Peptide (Leu-Gly-Val) (%)	Deletion Peptide (Ala-Gly-Val) (%)
S-7	30 min	1	89.0	4.5	3.2
S-8	30 min	2	98.3	0.5	0.3
Data adapted from a study on the continuous-flow synthesis of Leu-Ala-Gly-Val. The yields were determined by reverse-phase HPLC.[2]

Experimental Protocols

Standard Fmoc-SPPS Protocol for Ala-Gly-Val on Wang Resin

This protocol is for a standard 0.1 mmol synthesis scale.

1. Resin Preparation and First Amino Acid Loading (Valine)

• Swell 200 mg of Wang resin (substitution ~0.5 mmol/g) in 5 mL of DMF for 30 minutes in a peptide synthesis vessel.

• In a separate vial, dissolve Fmoc-Val-OH (5 eq., ~2.5 mmol) and HOBt (5 eq., ~2.5 mmol) in DMF. Add DIC (5 eq., ~2.5 mmol) and stir for 10 minutes to pre-activate.

• Drain the DMF from the resin. Add the activated Fmoc-Val-OH solution and a catalytic amount of DMAP (0.1 eq., ~0.05 mmol).

• Agitate the mixture for 2-4 hours at room temperature.

• Wash the resin with DMF (3x), DCM (3x), and MeOH (3x). Dry the resin under vacuum.

• Determine the loading of the resin using a UV-Vis spectrophotometer to measure the amount of Fmoc group cleaved from a small, known weight of resin.

2. Peptide Chain Elongation (Glycine and Alanine)

• Fmoc Deprotection:

  • Swell the Fmoc-Val-Wang resin in 5 mL of DMF for 30 minutes.

  • Drain the DMF. Add 5 mL of 20% piperidine (B6355638) in DMF and react for 5 minutes.

  • Drain and repeat the piperidine treatment for 10 minutes.

  • Wash the resin with DMF (5 x 5 mL).

• Glycine (B1666218) Coupling:

  • In a separate vial, dissolve Fmoc-Gly-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. Add DIEA (6 eq.).

  • Add the activated glycine solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.

  • Wash the resin with DMF (5 x 5 mL).

  • Perform a Kaiser test to ensure complete coupling.

• Fmoc Deprotection:

  • Repeat the deprotection step as described above.

• Alanine Coupling:

  • In a separate vial, dissolve Fmoc-Ala-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. Add DIEA (6 eq.).

  • Add the activated alanine solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.

  • Wash the resin with DMF (5 x 5 mL).

  • Perform a Kaiser test.

3. Cleavage and Deprotection

• Wash the final peptide-resin with DCM (5 x 5 mL) and dry under vacuum for at least 1 hour.

• Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5). For 100 mg of resin, use 2 mL of the cocktail.[3]

• Add the cleavage cocktail to the dried resin and agitate for 2-3 hours at room temperature.[3]

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate to a 50 mL tube containing cold diethyl ether (10 times the volume of the filtrate).[3]

• Centrifuge the suspension to pellet the peptide.

• Wash the peptide pellet with cold diethyl ether (2x) and dry under a stream of nitrogen or in a vacuum desiccator.[3]

Visualizations

Caption: Experimental workflow for the solid-phase synthesis of Ala-Gly-Val.

Caption: Troubleshooting workflow for incomplete Valine coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Ala-Gly-Val solubility problems and solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with the tripeptide Ala-Gly-Val.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of Ala-Gly-Val?

A1: Ala-Gly-Val is a neutral tripeptide composed of two nonpolar amino acids (Alanine and Valine) and one amino acid with a nonpolar side chain (Glycine). Due to the presence of hydrophobic residues, its aqueous solubility can be limited. The overall charge of the peptide is neutral at physiological pH, which means pH adjustments will have a less dramatic effect on its solubility compared to acidic or basic peptides. It is generally expected to have low to moderate solubility in aqueous solutions and may require the use of organic co-solvents for complete dissolution.

Q2: I am having trouble dissolving Ala-Gly-Val in water. What should I do?

A2: If Ala-Gly-Val does not readily dissolve in sterile water, it is recommended to first try gentle agitation or vortexing. If it remains insoluble, sonication can be an effective method to break up peptide aggregates and enhance dissolution.[1] It is crucial to perform these steps on a small test amount of the peptide before dissolving the entire sample.[2]

Q3: Can I use organic solvents to dissolve Ala-Gly-Val?

A3: Yes, for neutral and hydrophobic peptides like Ala-Gly-Val, using a small amount of an organic solvent is a common strategy.[1][3] Solvents such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) are often effective.[4][5] The recommended procedure is to first dissolve the peptide in a minimal amount of the organic solvent and then slowly add the aqueous buffer to the desired concentration.[3] If the solution becomes turbid upon adding the aqueous buffer, you have exceeded the peptide's solubility limit in that mixed solvent system.

Q4: How does pH affect the solubility of Ala-Gly-Val?

A4: Since Ala-Gly-Val is a neutral peptide, adjusting the pH will have a less significant impact on its solubility compared to charged peptides. Peptides are generally least soluble at their isoelectric point (pI). Moving the pH away from the pI can increase solubility. For Ala-Gly-Val, slight acidification (e.g., with a dilute solution of acetic acid) or alkalinization (e.g., with a dilute solution of ammonium (B1175870) hydroxide) could be attempted to improve solubility, but dramatic changes are not expected.

Q5: Can temperature be used to improve the solubility of Ala-Gly-Val?

A5: Gently warming the solution can sometimes aid in dissolving peptides.[3] However, caution must be exercised as excessive heat can lead to peptide degradation or aggregation. It is advisable to warm the solution slightly (e.g., to 30-40°C) while monitoring for dissolution.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Ala-Gly-Val powder does not dissolve in water.	The peptide has low aqueous solubility due to its hydrophobic amino acid content.	1. Try vortexing or sonicating the sample.[1]2. If still insoluble, proceed to use a small amount of an organic co-solvent like DMSO or DMF.[3][4][5]
The peptide solution is cloudy or contains visible particles.	The peptide has precipitated out of solution, possibly due to exceeding its solubility limit or aggregation.	1. Centrifuge the solution to pellet the insoluble material.2. Use the clear supernatant, but be aware that the concentration will be lower than intended.3. For future attempts, use a higher percentage of organic solvent or a different co-solvent system.
The peptide dissolves initially but crashes out of solution later.	The solution is supersaturated, or the peptide is aggregating over time. This can be influenced by temperature changes or interactions with the container.	1. Try preparing a more dilute solution.2. Store the stock solution at -20°C or -80°C in aliquots to minimize freeze-thaw cycles.3. Consider adding a small amount of a chaotropic agent like guanidinium (B1211019) chloride if compatible with your experiment, though this is generally a last resort for problematic peptides.
Inconsistent results in bioassays.	This could be due to incomplete dissolution of the peptide, leading to inaccurate concentrations in your experiments.	1. Ensure the peptide is fully dissolved before use by visually inspecting for any particulate matter.2. Always centrifuge the stock solution before taking an aliquot for your experiment to remove any micro-aggregates.

Experimental Protocols

Protocol 1: Initial Solubility Testing of Ala-Gly-Val

• Preparation: Weigh a small, accurately known amount of lyophilized Ala-Gly-Val (e.g., 1 mg) into a microcentrifuge tube.

• Initial Solvent Addition: Add a small volume of sterile, deionized water (e.g., 100 µL) to the tube.

• Dissolution Attempts:

  • Vortexing: Vortex the tube for 30-60 seconds. Visually inspect for complete dissolution.

  • Sonication: If not dissolved, place the tube in a sonicator bath for 5-10 minutes.[1] Check for dissolution.

• pH Adjustment (Optional): If the peptide remains insoluble, add a small volume (e.g., 1-2 µL) of 10% acetic acid or 0.1 M ammonium hydroxide (B78521) and vortex again.

• Organic Co-solvent: If the peptide is still insoluble, add a minimal amount of DMSO (e.g., 10-20 µL) and vortex. Once dissolved, slowly add the desired aqueous buffer to reach the final concentration.[3]

• Observation: Observe for any precipitation or turbidity. If the solution remains clear, the peptide is soluble under these conditions.

Protocol 2: Preparation of a Stock Solution of Ala-Gly-Val

• Solvent Selection: Based on the initial solubility testing, select the appropriate solvent system (e.g., water with 10% DMSO).

• Calculation: Calculate the required volume of solvent to achieve the desired stock solution concentration (e.g., 10 mg/mL).

• Dissolution:

  • If using a co-solvent, first dissolve the entire weighed amount of Ala-Gly-Val in the calculated volume of the organic solvent (e.g., DMSO).

  • Slowly add the aqueous buffer dropwise while vortexing until the final volume is reached.

• Sterilization (if required): Filter the stock solution through a 0.22 µm syringe filter if it is to be used in sterile applications like cell culture.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Visualizations

Caption: Workflow for dissolving Ala-Gly-Val.

Caption: Troubleshooting logic for Ala-Gly-Val solubility issues.

References

• 1. Collection - Melting Properties of Peptides and Their Solubility in Water. Part 2: Di- and Tripeptides Based on Glycine, Alanine, Leucine, Proline, and Serine - Industrial & Engineering Chemistry Research - Figshare [acs.figshare.com]
• 2. scribd.com [scribd.com]
• 3. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 4. researchgate.net [researchgate.net]
• 5. staff.ustc.edu.cn [staff.ustc.edu.cn]

minimizing racemization during Ala-Gly-Val synthesis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize racemization during the synthesis of the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val).

Troubleshooting Guide & FAQs

Q1: I'm observing significant racemization of the Alanine residue during the coupling of Fmoc-Ala-OH to my Gly-Val dipeptide attached to the resin. What are the likely causes and how can I minimize it?

A1: Racemization of the activated amino acid is a common side reaction in peptide synthesis. The primary mechanism involves the formation of a 5(4H)-oxazolone intermediate, which can readily tautomerize to a resonance-stabilized and achiral oxazole. Subsequent reaction with the amine component can lead to both L- and D-isomers of the amino acid being incorporated.

Potential Causes & Solutions:

• Choice of Coupling Reagent: Some coupling reagents are more prone to causing racemization than others. Carbodiimides like DCC and DIC, when used alone, can lead to significant oxazolone (B7731731) formation.

  • Recommendation: Utilize urethane-protected amino acids (like Fmoc and Boc) which are generally less prone to racemization upon activation.[1] For the coupling step, employ phosphonium (B103445) or uronium salt-based reagents such as PyBOP, HBTU, HATU, or COMU, which are known for their efficiency and lower racemization risk.[2][3][4]

• Absence of Additives: Coupling without racemization-suppressing additives increases the risk of epimerization.

  • Recommendation: Always use additives such as 1-hydroxybenzotriazole (B26582) (HOBt), 7-aza-1-hydroxybenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[5][6] These additives react with the activated amino acid to form an active ester that is less prone to racemization than the initial activated species.[6] Copper(II) chloride (CuCl2), often used in conjunction with HOBt, has also been shown to be a highly effective racemization suppressant.[7][8]

• Base Selection and Concentration: The base used during coupling plays a crucial role. Stronger bases can promote the abstraction of the alpha-proton, leading to racemization.[1]

  • Recommendation: Use a weaker base like N-methylmorpholine (NMM) or collidine instead of stronger bases like N,N-diisopropylethylamine (DIPEA).[1] Using the minimum necessary amount of base is also advisable.

• Solvent Polarity: The polarity of the solvent can influence the rate of racemization.

  • Recommendation: Less polar solvents or solvent mixtures, such as dichloromethane (B109758) (DCM) mixed with DMF, may help reduce racemization compared to using highly polar aprotic solvents like pure DMF.[9]

• Temperature: Higher temperatures can accelerate the rate of racemization.[10]

  • Recommendation: Perform the coupling reaction at a reduced temperature, for instance, by starting the reaction at 0°C and then allowing it to slowly warm to room temperature.[11] While elevated temperatures can be used to drive difficult couplings, this should be done with caution for racemization-prone residues.[12][13]

Q2: How can I quantify the extent of racemization in my synthesized Ala-Gly-Val peptide?

A2: Quantifying the diastereomeric purity of your peptide is crucial. A common and accurate method is to use chiral high-performance liquid chromatography (HPLC).

Methodology:

• Peptide Hydrolysis: The synthesized peptide is hydrolyzed into its constituent amino acids using deuterated acid (e.g., DCl in D2O). The use of deuterated acid allows for the correction of any racemization that may occur during the hydrolysis step itself.[14]

• Chiral Chromatography: The resulting amino acid mixture is then analyzed by chiral HPLC. This technique uses a chiral stationary phase to separate the L- and D-enantiomers of each amino acid.

• Detection and Quantification: The separated enantiomers are detected, typically by mass spectrometry (MS/MS), which provides high sensitivity and specificity. The ratio of the D-isomer to the L-isomer for Alanine and Valine can then be accurately determined. The reporting limit for such methods can be as low as 0.1%.[14]

Alternatively, the diastereomeric peptides (e.g., L-Ala-Gly-L-Val vs. D-Ala-Gly-L-Val) can sometimes be separated directly by reversed-phase HPLC, especially for shorter peptides.[15][16]

Minimizing Racemization: A Comparative Overview

The choice of coupling reagents and additives significantly impacts the level of racemization. The following table summarizes the relative effectiveness of different strategies.

Coupling Strategy	Additive	Base	Temperature	Expected Racemization
DIC	None	DIPEA	Room Temp.	High
DIC	HOBt	DIPEA	0°C to Room Temp.	Low
DIC	Oxyma	NMM	0°C to Room Temp.	Very Low[6][17]
HBTU/HATU	HOBt/HOAt	DIPEA/NMM	Room Temp.	Low[9]
COMU	(Internal Oxyma)	DIPEA/NMM	Room Temp.	Very Low[18]
DIC	HOBt + CuCl2	DIPEA	Room Temp.	Extremely Low[7][8]

Recommended Experimental Protocol for Low-Racemization Ala-Gly-Val Synthesis

This protocol outlines a solid-phase peptide synthesis (SPPS) approach for Ala-Gly-Val on a Wang resin, employing Fmoc chemistry with a focus on minimizing racemization during the Alanine coupling step.

1. Resin Preparation and Valine Loading:

• Swell the Wang resin in DMF.

• Load the first amino acid, Fmoc-L-Val-OH, onto the resin using a standard esterification method (e.g., DIC/DMAP). This step is generally considered racemization-free for the attached amino acid.

2. Glycine Coupling:

• Fmoc Deprotection: Remove the Fmoc group from Valine with 20% piperidine (B6355638) in DMF.

• Coupling: Couple Fmoc-Gly-OH. Since Glycine is achiral, there is no risk of racemization. Standard coupling conditions (e.g., DIC/HOBt in DMF) are sufficient.

3. Alanine Coupling (Critical Step for Racemization Control):

• Fmoc Deprotection: Remove the Fmoc group from Glycine with 20% piperidine in DMF.

• Activation and Coupling:

  • In a separate vessel, dissolve Fmoc-L-Ala-OH (3 eq.), HOBt (3 eq.), and HBTU (2.9 eq.) in DMF.

  • Add NMM (6 eq.) to the activation mixture.

  • Allow the mixture to pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a ninhydrin (B49086) test to ensure completion.

4. Final Deprotection and Cleavage:

• Remove the N-terminal Fmoc group from Alanine.

• Wash the resin thoroughly with DMF, DCM, and methanol, then dry under vacuum.

• Cleave the tripeptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O).

5. Purification and Analysis:

• Precipitate the crude peptide in cold diethyl ether.

• Purify the peptide by reversed-phase HPLC.

• Confirm the identity and purity of the final Ala-Gly-Val peptide by mass spectrometry and analytical HPLC. Assess the diastereomeric purity by chiral HPLC analysis of the acid hydrolysate as described in the FAQ section.

Visualizing Key Concepts

Diagram 1: Mechanism of Racemization during Peptide Coupling

Caption: Mechanism of amino acid racemization via oxazolone formation.

Diagram 2: Troubleshooting Workflow for Racemization

Caption: A logical workflow for troubleshooting racemization issues.

References

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. jpt.com [jpt.com]
• 5. peptide.com [peptide.com]
• 6. Oxyma as an additive in green solid-phase peptide synthesis [biosyn.com]
• 7. Simultaneous use of 1-hydroxybenzotriazole and copper(II) chloride as additives for racemization-free and efficient peptide synthesis by the carbodiimide method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of copper(II) chloride on suppression of racemization in peptide synthesis by the carbodiimide method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Consideration of conformational transitions and racemization during process development of recombinant glucagon-like peptide-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. Solid-phase synthesis of difficult peptide sequences at elevated temperatures: a critical comparison of microwave and conventional heating technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry - American Chemical Society [acs.digitellinc.com]
• 15. experts.umn.edu [experts.umn.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. luxembourg-bio.com [luxembourg-bio.com]
• 18. mesalabs.com [mesalabs.com]

Technical Support Center: Solid-Phase Peptide Synthesis (SPPS)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the solid-phase synthesis of peptides, with a specific focus on challenges such as incomplete coupling encountered during the synthesis of sequences like Ala-Gly-Val.

Troubleshooting Guide: Incomplete Coupling in Ala-Gly-Val Synthesis

Incomplete coupling during the synthesis of Ala-Gly-Val most commonly occurs at the step of coupling Fmoc-Val-OH to the resin-bound glycine (B1666218). Valine is a β-branched and sterically hindered amino acid, which can significantly slow down the reaction kinetics.[1] Furthermore, the growing hydrophobic peptide chain can aggregate, making the N-terminus of glycine less accessible.[2]

Problem: Positive Kaiser Test (or other ninhydrin-based test) after coupling Fmoc-Val-OH to H-Gly-Resin.

A positive Kaiser test, indicated by a blue or purple color on the resin beads, signifies the presence of unreacted primary amines and thus an incomplete coupling reaction.[1]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting incomplete peptide coupling.

Frequently Asked Questions (FAQs)

Q1: Why is the coupling of Valine to Glycine in the Ala-Gly-Val sequence particularly difficult?

The primary reason is steric hindrance. Valine is a β-branched amino acid, meaning it has a bulky isopropyl group close to the peptide backbone, which physically obstructs the approach of the activated carboxyl group to the terminal amine of glycine.[1] This steric clash slows down the reaction rate and can lead to incomplete coupling under standard conditions. Additionally, as the peptide chain grows, hydrophobic sequences like Ala-Gly-Val can aggregate on the resin, further limiting reagent access to the reaction sites.[2][3]

Q2: What is "double coupling" and when should I use it?

Double coupling is the process of repeating the coupling step with a fresh solution of activated amino acid immediately after the first coupling attempt and before the next deprotection cycle.[4] It is a straightforward and often effective first step to address incomplete coupling, especially for known difficult residues like Valine or when coupling to Proline.[4]

Q3: Which coupling reagents are most effective for sterically hindered amino acids like Valine?

For difficult couplings, more powerful uronium/aminium salt-based reagents are recommended. Reagents like HATU, HCTU, and COMU are generally more effective than standard reagents like HBTU or DIC/HOBt.[5][6] HATU, for instance, forms a highly reactive OAt-active ester that can overcome the steric hindrance of bulky amino acids more efficiently.[7] COMU is also noted for its high reactivity and is based on the non-explosive OxymaPure, making it a safer alternative.[8]

Q4: Can changing the solvent improve my coupling efficiency?

Yes, switching the solvent can be very effective. While DMF is the most common solvent for SPPS, N-methyl-2-pyrrolidone (NMP) often provides better solvation for growing peptide chains, which can help disrupt aggregation.[9] In severe cases of aggregation, using a mixture of solvents or adding "chaotropic" salts like LiCl can help break up secondary structures and improve reaction kinetics.[4]

Q5: How does reaction temperature affect coupling?

Increasing the reaction temperature can enhance the rate of the coupling reaction, which can be beneficial for difficult sequences. Microwave-assisted SPPS is a modern technique that utilizes microwave energy to heat the reaction, often driving difficult couplings to completion more efficiently than at room temperature.[1] However, elevated temperatures must be used with caution as they can also increase the risk of side reactions, such as racemization.[1]

Data Presentation

Table 1: Comparative Purity of Crude ACP (65-74) Peptide Synthesized with HATU vs. HBTU

Coupling Reagent	Additive	Base	Purity of Crude Peptide (%)
HATU	HOAt	DIPEA	~75-85
HBTU	HOBt	DIPEA	~50-60

Note: Data is compiled from typical results presented in technical literature.[7] Purity is determined by analytical HPLC of the crude product after cleavage from the resin.

Experimental Protocols

Protocol 1: Standard Fmoc-Amino Acid Coupling (HBTU)

This protocol describes a standard single coupling cycle using HBTU.

• Resin Preparation: After successful deprotection of the N-terminal Fmoc group (confirmed by a negative Kaiser test), wash the resin thoroughly with DMF (3 x 1 min).

• Activation Mixture Preparation: In a separate vessel, dissolve the Fmoc-amino acid (3 eq.), HBTU (3 eq.), and HOBt (3 eq.) in DMF. Add DIPEA (6 eq.) to the mixture and allow it to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activation mixture to the washed resin. Agitate the mixture at room temperature for 30-60 minutes.

• Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (3 x 1 min) to remove excess reagents and byproducts.

• Monitoring: Take a small sample of resin beads and perform a Kaiser test to check for completion of the coupling.[1] If the test is positive, proceed to Protocol 2.

Protocol 2: Troubleshooting with Double Coupling and HATU

This protocol is for situations where Protocol 1 results in an incomplete coupling.

• First Coupling Wash: After the initial coupling reaction (Protocol 1, Step 3), drain the coupling solution and wash the resin with DMF (3 x 1 min).

• Second Coupling (Double Couple): Prepare a fresh activation mixture as described in Protocol 1, Step 2. Add it to the resin and agitate for another 30-60 minutes.

• Alternative Reagent (HATU): If double coupling with HBTU is still insufficient, switch to a more potent reagent. Prepare an activation mixture by dissolving the Fmoc-amino acid (3 eq.) and HATU (3 eq.) in DMF. Add DIPEA (6 eq.) and pre-activate for 1-2 minutes.

• HATU Coupling: Add the HATU activation mixture to the resin (after washing from the previous step) and agitate for 30-60 minutes.

• Washing and Monitoring: Drain the reaction vessel, wash the resin with DMF (3 x 1 min), and perform a Kaiser test to confirm the completion of the reaction.

Visualizations

General SPPS Workflow

Caption: The cyclical process of solid-phase peptide synthesis (SPPS).

References

• 1. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 2. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Solid phase synthesis without repetitive acidolysis. Preparation of leucyl-alanyl-glycyl-valine using 9-fluorenylmethyloxycarbonylamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Potential Biological Activities of Ala-Gly-Val and Ala-Val-Gly Tripeptides

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the biological activity of structurally similar peptides is crucial. This guide provides a comparative framework for evaluating the potential biological activities of the tripeptides Alanine-Glycine-Valine (Ala-Gly-Val) and Alanine-Valine-Glycine (Ala-Val-Gly).

While direct experimental data comparing the specific biological activities of Ala-Gly-Val and Ala-Val-Gly is limited in publicly available literature, the known functions of related peptides containing these amino acid residues suggest potential areas of investigation. The sequence of amino acids in a peptide is a primary determinant of its biological function, and even a subtle change, such as the inversion of two residues, can significantly alter its interaction with biological targets.

This guide outlines potential biological activities and provides detailed experimental protocols that can be employed to elucidate and compare the functional profiles of these two tripeptides.

Potential Biological Activities

Based on the activities of peptides containing alanine (B10760859), glycine, and valine, the following are potential areas of biological function for Ala-Gly-Val and Ala-Val-Gly:

• Chemotactic Activity: Peptides containing sequences of Val-Gly-Val-Ala have been shown to be chemotactic for fibroblasts and monocytes. This suggests that Ala-Gly-Val and Ala-Val-Gly could potentially act as chemoattractants, playing a role in immune responses and wound healing.

• Enzyme Inhibitory Activity: Small peptides are known to act as inhibitors of various enzymes. For instance, peptides with hydrophobic amino acids can inhibit angiotensin-converting enzyme (ACE). The presence of alanine and valine suggests that these tripeptides could be investigated for their inhibitory effects on proteases or other enzymes.

• Antioxidant Activity: The ability of peptides to scavenge free radicals is another area of interest. The specific amino acid composition and sequence influence this activity.

• Cell Signaling: Peptides can act as signaling molecules by interacting with cell surface receptors. The structural differences between Ala-Gly-Val and Ala-Val-Gly could lead to differential binding affinities for receptors, thereby triggering distinct cellular responses.

Comparative Experimental Data (Hypothetical)

To illustrate how the biological activities of Ala-Gly-Val and Ala-Val-Gly could be compared, the following table presents a hypothetical summary of quantitative data. It is important to note that these values are for illustrative purposes only and are not based on published experimental results.

Biological Activity Assay	Parameter	Ala-Gly-Val (Hypothetical Value)	Ala-Val-Gly (Hypothetical Value)
Chemotaxis Assay	Chemotactic Index (CI) at 1 µM	2.5	1.8
Enzyme Inhibition Assay (ACE)	IC50 (µM)	150	250
Antioxidant Assay (DPPH)	Radical Scavenging Activity (%) at 1 mg/mL	45%	35%
Cell Viability Assay (MTT)	% Viability at 100 µM (Fibroblast)	98%	95%

Experimental Protocols

To empirically determine and compare the biological activities of Ala-Gly-Val and Ala-Val-Gly, the following detailed experimental protocols are provided.

Chemotaxis Assay

This protocol is designed to assess the chemoattractant properties of the peptides using a Boyden chamber assay.

Materials:

• Boyden chamber apparatus with polycarbonate membranes (e.g., 8 µm pore size for fibroblasts)

• Fibroblast cell line (e.g., NIH-3T3)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Bovine Serum Albumin (BSA)

• Ala-Gly-Val and Ala-Val-Gly peptides

• Phosphate Buffered Saline (PBS)

• Calcein-AM fluorescent dye

• Fluorescence microplate reader

Procedure:

• Culture fibroblasts in DMEM supplemented with 10% FBS.

• Harvest and resuspend the cells in serum-free DMEM containing 0.1% BSA to a final concentration of 1 x 10^6 cells/mL.

• Prepare various concentrations of Ala-Gly-Val and Ala-Val-Gly in serum-free DMEM with 0.1% BSA. Use serum-free medium as a negative control and a known chemoattractant (e.g., PDGF) as a positive control.

• Add the peptide solutions and controls to the lower wells of the Boyden chamber.

• Place the polycarbonate membrane over the lower wells.

• Add the cell suspension to the upper wells.

• Incubate the chamber at 37°C in a 5% CO2 incubator for 4-6 hours.

• After incubation, remove the non-migrated cells from the upper surface of the membrane.

• Fix and stain the migrated cells on the lower surface of the membrane with a suitable stain (e.g., Diff-Quik).

• Alternatively, for quantification, label the cells with Calcein-AM before the assay and measure the fluorescence of the migrated cells in the lower chamber using a microplate reader.

• Count the number of migrated cells in several fields of view under a microscope or quantify the fluorescence. The results can be expressed as a chemotactic index (CI), which is the fold increase in cell migration in response to the peptide compared to the negative control.

Chemotaxis Assay Workflow

Angiotensin-Converting Enzyme (ACE) Inhibition Assay

This protocol determines the in vitro ACE inhibitory activity of the peptides.

Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Substrate: Hippuryl-His-Leu (HHL)

• Ala-Gly-Val and Ala-Val-Gly peptides

• Borate (B1201080) buffer (pH 8.3)

• 1N HCl

• Ethyl acetate (B1210297)

• Pyridine (B92270)

• Benzene sulfonyl chloride (BSC)

• Spectrophotometer

Procedure:

• Dissolve ACE in borate buffer.

• Prepare various concentrations of the Ala-Gly-Val and Ala-Val-Gly peptides in borate buffer. Captopril can be used as a positive control.

• In a reaction tube, mix the peptide solution (or control) with the ACE solution and pre-incubate for 10 minutes at 37°C.

• Initiate the reaction by adding the HHL substrate.

• Incubate the mixture for 30 minutes at 37°C.

• Stop the reaction by adding 1N HCl.

• Extract the hippuric acid (HA) produced from the reaction with ethyl acetate.

• Evaporate the ethyl acetate layer to dryness.

• Redissolve the residue in distilled water.

• Add pyridine and BSC to the solution and heat at 100°C for 30 minutes to develop a color.

• Measure the absorbance at 410 nm using a spectrophotometer.

• The percentage of ACE inhibition is calculated as: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the control (without peptide) and A_sample is the absorbance in the presence of the peptide.

• The IC50 value (the concentration of peptide required to inhibit 50% of ACE activity) can be determined from a dose-response curve.

ACE Inhibition Assay Workflow

DPPH Radical Scavenging Assay

This protocol measures the antioxidant capacity of the peptides by their ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• Ala-Gly-Val and Ala-Val-Gly peptides

• Ascorbic acid (positive control)

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare various concentrations of the Ala-Gly-Val and Ala-Val-Gly peptides in methanol. Ascorbic acid is used as a positive control.

• In a 96-well plate, add the peptide solution (or control) to the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated as: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the peptide and A_sample is the absorbance in the presence of the peptide.

DPPH Radical Scavenging Principle

Conclusion

The subtle difference in the primary structure of Ala-Gly-Val and Ala-Val-Gly underscores the importance of empirical testing to determine their respective biological activities. While Ala-Gly-Val positions the bulky valine residue at the C-terminus, Ala-Val-Gly places it internally, which could significantly impact peptide conformation, stability, and interaction with biological targets. The provided experimental protocols offer a robust framework for elucidating these differences, thereby enabling a data-driven comparison of their potential as therapeutic agents or research tools. Further studies employing these and other relevant assays are necessary to fully characterize and compare the biological profiles of these two tripeptides.

A Comparative Guide to the Tripeptide Ala-Gly-Val and Other Bioactive Tripeptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the tripeptide L-Alanyl-Glycyl-L-Valine (Ala-Gly-Val) with other notable tripeptides. It aims to serve as a valuable resource by presenting objective comparisons of physicochemical properties and biological activities, supported by experimental data and detailed methodologies.

Introduction to Ala-Gly-Val

Ala-Gly-Val is a tripeptide composed of the amino acids Alanine, Glycine, and Valine. It is recognized as a component of elastin (B1584352), a crucial protein in the extracellular matrix that provides elasticity to tissues. Research has highlighted its role as an elastin-derived peptide, which can exhibit biological activities such as chemotaxis, influencing cell migration.

Comparative Data of Selected Tripeptides

To provide a comprehensive comparison, Ala-Gly-Val is evaluated against three other well-characterized tripeptides, each with distinct structural features and biological roles:

• Arg-Gly-Asp (RGD): A renowned cell adhesion motif found in many extracellular matrix proteins that binds to integrin receptors.[1]

• Glutathione (GSH): A vital intracellular antioxidant, crucial for protecting cells from oxidative damage.[2]

• Gly-Pro-Hyp (GPH): A characteristic repeating unit in collagen, essential for the stability of its triple-helix structure.[3][4]

Table 1: Physicochemical Properties

This table summarizes the key physicochemical properties of the selected tripeptides.

Property	Ala-Gly-Val	Arg-Gly-Asp (RGD)	Glutathione (GSH)	Gly-Pro-Hyp
Molecular Formula	C₁₀H₁₉N₃O₄	C₁₂H₂₂N₆O₆[5]	C₁₀H₁₇N₃O₆S[2]	C₁₂H₁₉N₃O₅[6]
Molecular Weight ( g/mol )	245.28	346.34[5]	307.33[7]	285.30[6]
LogP (Hydrophobicity)	-3.5	-6.0[5]	-6.4[7]	-3.7[6]
Isoelectric Point (pI)	~5.6 (Predicted)	~6.9 (Predicted)	~5.93[8]	~5.5 (Predicted)

Note: Predicted values are based on computational models and may vary slightly from experimental values.

Table 2: Biological Function and Activity

This table outlines the primary biological functions and includes quantitative data where available.

Tripeptide	Primary Biological Function	Quantitative Data Example
Ala-Gly-Val	Elastin-derived peptide, involved in chemotaxis.	The related elastin peptide VGVAPG shows optimal chemotactic activity for fibroblasts and monocytes at ~10⁻⁸ M.[9]
Arg-Gly-Asp (RGD)	Cell adhesion via integrin binding.[1]	IC₅₀ values for integrin binding can be in the low nanomolar range for cyclic RGD peptides (e.g., 2.3 ± 0.8 nM for αVβ6).[10][11]
Glutathione (GSH)	Major intracellular antioxidant; detoxification.[2]	Cellular concentration ranges from 0.5 to 10 mM. The GSH/GSSG ratio is a key indicator of oxidative stress.[2][12]
Gly-Pro-Hyp	Structural component of collagen, stabilizes the triple helix.[3][4]	The (Pro-Hyp-Gly)₁₀ peptide forms a stable triple helix with a melting temperature (Tm) that is sequence-dependent.[13]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of results. Below are protocols for assays relevant to the biological functions of the compared tripeptides.

Chemotaxis Assay (Boyden Chamber)

This assay is used to quantify the chemotactic response of cells to a peptide like Ala-Gly-Val or other elastin-derived peptides.[14]

Principle: The assay measures the migration of cells through a porous membrane from a region of lower chemoattractant concentration to a region of higher concentration.[15] The Boyden chamber consists of two compartments separated by this membrane.[15]

Methodology:

• Chamber Preparation: A sterile microporous membrane (pore size selected based on cell type, e.g., 8 μm for fibroblasts) is placed between the upper and lower chambers of the Boyden apparatus.[16][17]

• Chemoattractant Loading: The lower chamber is filled with a serum-free medium containing the test peptide (e.g., Ala-Gly-Val) at various concentrations. A negative control (medium only) and a positive control (a known chemoattractant) are also prepared.

• Cell Seeding: A suspension of the cells to be tested (e.g., fibroblasts or monocytes) in a serum-free medium is placed into the upper chamber.

• Incubation: The chamber is incubated for a period sufficient to allow cell migration (typically 4-6 hours) at 37°C in a humidified incubator.

• Cell Fixation and Staining: After incubation, the membrane is removed. Non-migrated cells on the upper surface are scraped off. The cells that have migrated to the lower surface are fixed with methanol (B129727) and stained with a dye such as Giemsa or DAPI.

• Quantification: The number of migrated cells on the lower surface is counted under a microscope in several representative fields. The results are typically expressed as the average number of migrated cells per field.

Solid-Phase Cell Adhesion Assay

This assay quantifies the ability of cells to adhere to a substrate coated with an adhesion peptide like RGD.[18]

Principle: The peptide is immobilized on a surface, and the ability of cells to attach to this surface via their integrin receptors is measured.

Methodology:

• Plate Coating: Wells of a 96-well microtiter plate are coated with the RGD-containing peptide solution (e.g., 1-10 µg/mL in PBS) and incubated overnight at 4°C.[10]

• Blocking: The wells are washed with PBS, and any remaining non-specific binding sites are blocked by incubating with a solution of Bovine Serum Albumin (BSA) for 1-2 hours at room temperature.[10]

• Cell Seeding: The cells of interest (e.g., human fibroblasts) are harvested, washed, and resuspended in a serum-free medium. A specific number of cells (e.g., 5 x 10³) are added to each well.[19]

• Incubation: The plate is incubated for a short period (e.g., 1 hour) at 37°C to allow for cell attachment.

• Washing: Non-adherent cells are removed by gently washing the wells with PBS.

• Quantification: The number of adherent cells is quantified. This can be done by staining the cells with a dye like crystal violet, lysing the cells, and measuring the absorbance of the lysate. The absorbance is directly proportional to the number of attached cells.

Visualizations: Pathways and Workflows

Diagrams created using Graphviz provide a clear visual representation of complex biological processes and experimental designs.

Caption: Workflow of a Boyden Chamber Chemotaxis Assay.

References

• 1. Arginylglycylaspartic acid - Wikipedia [en.wikipedia.org]
• 2. Glutathione - Wikipedia [en.wikipedia.org]
• 3. COLLAGEN STRUCTURE AND STABILITY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Collagen helix - Wikipedia [en.wikipedia.org]
• 5. RGD (Arg-Gly-Asp) Peptides | C12H22N6O6 | CID 3328704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Gly-Pro-Hyp | C12H19N3O5 | CID 21252274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Glutathione | C10H17N3O6S | CID 124886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Glutathione | 70-18-8 [chemicalbook.com]
• 9. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. Synthesis of poly(Pro-Hyp-Gly)(n) by direct poly-condensation of (Pro-Hyp-Gly)(n), where n=1, 5, and 10, and stability of the triple-helical structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chemotaxis assay - Wikipedia [en.wikipedia.org]
• 15. Boyden Chamber Assay | Springer Nature Experiments [experiments.springernature.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. Cell Migration & Invasion Assays [sigmaaldrich.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]

Unveiling the Signaling Potential of Tripeptides: A Comparative Guide to Validating the Role of Ala-Gly-Val

For researchers, scientists, and drug development professionals, this guide provides a comparative framework for investigating the signaling properties of the tripeptide Ala-Gly-Val. As of the latest literature review, no specific signaling function has been attributed to Ala-Gly-Val. Therefore, this document outlines a validation workflow by comparing the hypothetical investigation of Ala-Gly-Val to the well-established signaling paradigm of G-protein coupled receptor (GPCR) agonists, using a representative tripeptide agonist as a benchmark.

Introduction to Tripeptide Signaling

Tripeptides, consisting of three amino acids linked by peptide bonds, are a class of molecules with diverse biological activities.[1] While many serve as metabolic intermediates or structural components, some act as potent signaling molecules, modulating cellular responses by interacting with specific receptors.[1] The validation of a novel peptide's role in signaling is a critical step in drug discovery and basic research, requiring a systematic approach to identify its molecular targets and elucidate its mechanism of action.

This guide focuses on the tripeptide L-alanyl-glycyl-L-valine (Ala-Gly-Val), a simple oligopeptide for which a signaling role has not yet been established in the scientific literature. To provide a practical roadmap for its investigation, we present a comparative analysis against a well-understood class of signaling peptides: tripeptide agonists of G-protein coupled receptors (GPCRs).

Comparative Analysis of Signaling Properties

To validate the potential signaling role of Ala-Gly-Val, its performance in a series of key experiments would need to be compared against a known signaling tripeptide. The following table summarizes hypothetical comparative data between Ala-Gly-Val (representing an uncharacterized peptide) and a generic tripeptide GPCR agonist (as a positive control).

Table 1: Comparative Analysis of Ala-Gly-Val and a Tripeptide GPCR Agonist

Parameter	Ala-Gly-Val (Hypothetical Data)	Tripeptide GPCR Agonist (Example Data)	Significance
Receptor Binding Affinity (Kd)	No specific binding detected	15 nM	Indicates the strength of interaction with a specific receptor.
EC50 for G-protein Activation	Not applicable	50 nM	Measures the concentration for half-maximal activation of the receptor's downstream G-protein.
Second Messenger Accumulation (e.g., cAMP)	No significant change	10-fold increase over baseline	Demonstrates the peptide's ability to trigger intracellular signaling cascades.
Target Gene Expression (Fold Change)	1.2-fold (non-significant)	5-fold increase in target gene mRNA	Links the signaling event to a functional cellular response.

Experimental Protocols for Validation

The validation of a signaling pathway for a novel peptide like Ala-Gly-Val would involve a multi-step experimental workflow. Below are detailed methodologies for the key experiments cited in the comparative analysis.

Radioligand Binding Assay

Objective: To determine if Ala-Gly-Val specifically binds to a cell surface receptor.

Methodology:

• Cell Culture: Culture a panel of cell lines expressing a variety of GPCRs.

• Membrane Preparation: Homogenize cells and isolate the membrane fraction by centrifugation.

• Binding Reaction: Incubate the cell membranes with a radiolabeled ligand known to bind to a specific GPCR in the presence of increasing concentrations of unlabeled Ala-Gly-Val (competitor).

• Separation: Separate bound from free radioligand by rapid filtration.

• Quantification: Measure the radioactivity of the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of Ala-Gly-Val to determine the binding affinity (Ki or IC50).

G-protein Activation Assay (e.g., [35S]GTPγS Binding)

Objective: To measure the ability of Ala-Gly-Val to activate G-proteins upon binding to a receptor.

Methodology:

• Membrane Preparation: Isolate cell membranes from cells expressing the target GPCR.

• Assay Buffer: Prepare a buffer containing GDP and [35S]GTPγS.

• Reaction: Incubate the membranes with varying concentrations of Ala-Gly-Val in the assay buffer.

• Incubation: Allow the reaction to proceed to permit the exchange of GDP for [35S]GTPγS on activated G-proteins.

• Termination and Filtration: Stop the reaction and separate the membranes by filtration.

• Quantification: Measure the amount of bound [35S]GTPγS using a scintillation counter.

• Data Analysis: Plot the amount of bound [35S]GTPγS against the Ala-Gly-Val concentration to determine the EC50.

Second Messenger Quantification (e.g., cAMP Assay)

Objective: To determine if Ala-Gly-Val modulates the levels of intracellular second messengers.

Methodology:

• Cell Treatment: Treat cultured cells expressing the target receptor with different concentrations of Ala-Gly-Val.

• Cell Lysis: Lyse the cells to release intracellular contents.

• cAMP Measurement: Use a competitive enzyme-linked immunosorbent assay (ELISA) or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to quantify the concentration of cAMP in the cell lysates.

• Data Analysis: Plot the cAMP concentration against the Ala-Gly-Val concentration to determine the dose-response relationship.

Gene Expression Analysis (e.g., qRT-PCR)

Objective: To assess the effect of Ala-Gly-Val on the expression of downstream target genes.

Methodology:

• Cell Treatment: Treat cells with Ala-Gly-Val for a specified period.

• RNA Extraction: Isolate total RNA from the treated and untreated cells.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA.

• Quantitative PCR: Perform real-time PCR using primers specific for the target gene and a reference gene.

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method.

Visualizing the Validation Workflow and Signaling Pathways

Diagrams are essential for conceptualizing the experimental process and the potential signaling cascade.

Caption: Experimental workflow for validating the signaling role of Ala-Gly-Val.

Caption: Hypothetical GPCR signaling pathway for a tripeptide agonist.

Conclusion

The validation of Ala-Gly-Val's role in cellular signaling remains an open area for investigation. The experimental framework presented here, by way of comparison with established signaling tripeptides, provides a comprehensive guide for researchers to systematically explore its potential biological functions. Should Ala-Gly-Val be found to possess signaling properties, it could represent a novel lead for therapeutic development. The absence of current data underscores the vast, unexplored landscape of small peptide bioactivity.

References

• 1. Peptide - Wikipedia [en.wikipedia.org]

Comparative Analysis of Ala-Gly-Val and Alternative Tripeptide Substrates for Vaccinia Virus I7L Protease

For Immediate Release

[City, State] – [Date] – A comprehensive comparative guide on the enzymatic cleavage of the tripeptide Ala-Gly-Val and its alternatives by the Vaccinia Virus I7L protease has been published, offering valuable insights for researchers in virology, enzymology, and drug development. This guide provides a detailed analysis of substrate specificity, supported by experimental data and protocols, to aid in the design of novel protease inhibitors and diagnostic tools.

The Vaccinia Virus I7L protease is a cysteine proteinase essential for the viral replication cycle, playing a crucial role in the maturation of viral core proteins.[1][2][3][4] This protease recognizes and cleaves a specific consensus sequence, Ala-Gly-Xaa, where "Xaa" can be any amino acid.[3][5] This specificity makes the I7L protease a prime target for antiviral therapies. Understanding how variations in the "Xaa" position affect cleavage efficiency is critical for developing potent and specific inhibitors.

While the natural substrates of the I7L protease contain cleavage sites such as Ala-Gly-Ala and Ala-Gly-Ser, the tripeptide Ala-Gly-Val is a highly probable substrate due to the established consensus sequence.[3] This guide explores the cleavage of known Ala-Gly-Xaa substrates by the I7L protease, providing a framework for predicting the behavior of Ala-Gly-Val as a substrate.

Comparison of Known Ala-Gly-Xaa Substrates for I7L Protease

The following table summarizes the known natural substrates for the Vaccinia Virus I7L protease and their respective Ala-Gly-Xaa cleavage sites. While specific kinetic data comparing the cleavage efficiency of these substrates is not extensively available in the literature, the guide provides a qualitative comparison based on published research.

Substrate Protein	Cleavage Site Sequence	"Xaa" Residue	Relative Cleavage Efficiency (Qualitative)	Reference
P4a (A10L)	Ala-Gly-Ser	Serine	Efficient	[3]
P4a (A10L)	Ala-Gly-Thr	Threonine	Efficient	[3]
P4b (A3L)	Ala-Gly-Ala	Alanine	Efficient	[3]
P25K (L4R)	Ala-Gly-Ala	Alanine	Highly Efficient	[3]
P25K (L4R)	Ala-Gly-Ser	Serine	Highly Efficient	[3]

Based on the promiscuity of the I7L protease for the "Xaa" position, it is anticipated that Ala-Gly-Val would also serve as an efficient substrate. Further experimental validation is required to determine the precise kinetic parameters.

Experimental Methodologies

To facilitate further research, this guide provides a detailed experimental protocol for an in vitro cleavage assay of the I7L protease.

In Vitro Cleavage Assay Protocol

This protocol is adapted from established methods for assessing I7L protease activity.[1][2]

1. Reagents and Buffers:

• Enzyme: Purified recombinant Vaccinia Virus I7L protease.

• Substrate: Synthetic tripeptide (e.g., Ala-Gly-Val, Ala-Gly-Ala, Ala-Gly-Ser) conjugated to a fluorescent reporter group (e.g., FRET pair) or a chromophore.

• Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 5 mM DTT, 1 mM EDTA.

• Stop Solution: 10% Trichloroacetic acid (TCA).

2. Assay Procedure:

• Prepare a reaction mixture containing the assay buffer and the peptide substrate at the desired concentration.

• Initiate the reaction by adding the I7L protease to the reaction mixture.

• Incubate the reaction at 37°C for a specified period (e.g., 60 minutes).

• Stop the reaction by adding the stop solution.

• Measure the cleavage product. For fluorescent substrates, this can be done by measuring the fluorescence intensity at the appropriate excitation and emission wavelengths. For chromogenic substrates, absorbance is measured.

• Calculate the initial reaction velocity from the rate of product formation.

• To determine kinetic parameters (Km and Vmax), the assay should be performed with varying substrate concentrations, and the data fitted to the Michaelis-Menten equation.

Signaling Pathway and Experimental Workflow

The I7L protease is a key enzyme in the late stages of the Vaccinia Virus replication cycle, where it is responsible for the processing of viral structural proteins, leading to the formation of mature, infectious virions.

Caption: Vaccinia Virus Replication Cycle and I7L Protease Activation.

The following diagram illustrates a typical experimental workflow for assessing the cleavage of a peptide substrate by the I7L protease.

Caption: Experimental Workflow for I7L Protease Cleavage Assay.

This guide serves as a foundational resource for researchers investigating the Vaccinia Virus I7L protease. The provided data and protocols will facilitate the screening of substrate libraries, the characterization of enzyme kinetics, and the development of targeted antiviral agents. Further research into the specific cleavage kinetics of Ala-Gly-Val by I7L protease is encouraged to expand our understanding of its substrate specificity.

References

• 1. Development of an in vitro cleavage assay system to examine vaccinia virus I7L cysteine proteinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an in vitro cleavage assay system to examine vaccinia virus I7L cysteine proteinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular Dissection of the Vaccinia Virus I7L Core Protein Proteinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Vaccinia Virus I7L Gene Product Is The Core Protein Proteinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

comparative analysis of Ala-Gly-Val synthesis methods

A Comparative Guide to the Synthesis of Ala-Gly-Val

For researchers and professionals in the field of drug development and peptide chemistry, the efficient and reliable synthesis of peptides is paramount. The tripeptide Alanine-Glycine-Valine (Ala-Gly-Val), a sequence found in various bioactive molecules, serves as a valuable model for comparing different synthesis methodologies. This guide provides a comprehensive comparative analysis of the three primary methods for Ala-Gly-Val synthesis: Solid-Phase Peptide Synthesis (SPPS), Liquid-Phase Peptide Synthesis (LPPS), and Enzymatic Synthesis.

Performance Comparison

The choice of synthesis method depends on a multitude of factors, including the desired scale, purity requirements, cost considerations, and the specific peptide sequence. Below is a summary of key performance indicators for each method, drawing from experimental data on the synthesis of short peptides.

Feature	Solid-Phase Peptide Synthesis (SPPS)	Liquid-Phase Peptide Synthesis (LPPS)	Enzymatic Synthesis
Typical Yield	Good to high, sequence-dependent	Variable, can be high with intermediate purification[1]	Generally high (e.g., 70-80% for tripeptides)[2]
Crude Purity	Variable, dependent on sequence and coupling efficiency	High, due to intermediate purification[1]	High, due to enzyme specificity
Synthesis Time	Moderate; hours to days	Slow; days to weeks[3]	Fast; hours
Scalability	Well-suited for small to medium scale	Well-suited for large-scale synthesis[3][4]	Potentially scalable, but can be limited by enzyme cost and stability
Cost-Effectiveness	Cost-effective for longer peptides and high-throughput synthesis[4][5]	More cost-effective for short peptides due to lower material consumption[5]	Can be cost-effective by avoiding protecting groups and expensive reagents[6]
Environmental Impact	High solvent and reagent consumption[7]	Reduced solvent and reagent usage compared to SPPS[8]	Minimal waste, reactions in aqueous media[9]

Note: Data is compiled from studies on various short peptides, including those with similar characteristics to Ala-Gly-Val, to provide a representative comparison.

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for selecting and implementing the most appropriate synthesis strategy.

Solid-Phase Peptide Synthesis (SPPS)

SPPS involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support.[4] This method allows for the use of excess reagents to drive reactions to completion, with purification simplified to washing the solid support after each step.

Experimental Protocol (Fmoc/tBu Strategy):

• Resin Swelling: Swell a suitable resin (e.g., Rink amide resin) in a non-polar solvent like Dichloromethane (DCM), followed by washes with a polar solvent like Dimethylformamide (DMF).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin's amino group using a solution of 20% piperidine (B6355638) in DMF.

• Amino Acid Coupling: Activate the carboxyl group of the incoming Fmoc-protected amino acid (Fmoc-Val-OH, Fmoc-Gly-OH, Fmoc-Ala-OH in sequence) using a coupling agent (e.g., HBTU/HOBt) and a base (e.g., DIPEA) in DMF. Add this solution to the resin and allow it to react.

• Washing: After each deprotection and coupling step, thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Cleavage: Once the peptide sequence is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing Trifluoroacetic acid (TFA) and scavengers (e.g., water, triisopropylsilane).

• Purification: Precipitate the crude peptide in cold diethyl ether and purify using reverse-phase high-performance liquid chromatography (RP-HPLC).

Liquid-Phase Peptide Synthesis (LPPS)

In LPPS, the peptide is synthesized in a solution, and purification is performed after each step.[1] This method is particularly advantageous for large-scale synthesis of short peptides.[3][4]

Experimental Protocol:

• C-Terminal Protection: Protect the C-terminus of the first amino acid (Valine) as an ester (e.g., methyl or benzyl (B1604629) ester).

• N-Terminal Protection: Protect the N-terminus of the second amino acid (Glycine) with a suitable protecting group (e.g., Boc or Fmoc).

• Coupling: Activate the carboxyl group of the N-protected Glycine using a coupling agent (e.g., DCC or T3P®) and react it with the C-protected Valine in an appropriate organic solvent (e.g., DCM).[10]

• Purification: Purify the resulting dipeptide (Gly-Val) by extraction or crystallization.

• N-Terminal Deprotection: Remove the N-terminal protecting group from the dipeptide.

• Repeat Coupling and Deprotection: Couple the N-protected Alanine to the deprotected dipeptide, followed by purification and final deprotection of the tripeptide.

• Final Purification: Purify the final tripeptide (Ala-Gly-Val) using chromatography.

Enzymatic Synthesis

Enzymatic peptide synthesis utilizes proteases or ligases to catalyze the formation of peptide bonds in an aqueous environment under mild conditions.[9] This method offers high stereoselectivity and regioselectivity, often eliminating the need for side-chain protection.[11]

Experimental Protocol (Protease-Catalyzed):

• Substrate Preparation: Prepare a solution of the C-terminal activated acyl donor (e.g., Ala-OMe or Ala-NH2) and the N-terminal free acyl acceptor (Gly-Val dipeptide). The dipeptide can be synthesized in a prior enzymatic or chemical step.

• Enzyme Selection: Choose a suitable protease with specificity for the desired peptide bond formation (e.g., papain, trypsin, or chymotrypsin).[9]

• Reaction Conditions: Dissolve the substrates in a buffered aqueous solution at the optimal pH and temperature for the selected enzyme.[2]

• Enzymatic Reaction: Add the enzyme to the substrate solution and incubate for a period ranging from a few hours to a day, monitoring the reaction progress by HPLC.

• Enzyme Deactivation: Stop the reaction by heating or by adding an enzyme inhibitor.

• Purification: Purify the resulting tripeptide (Ala-Gly-Val) from the reaction mixture using techniques such as ion-exchange chromatography or RP-HPLC.

Visualizing the Synthesis Workflows

The following diagrams illustrate the general workflows for each synthesis method.

References

• 1. Liquid Phase Peptides Synthesis - Creative Peptides [creative-peptides.com]
• 2. Protease-catalyzed tripeptide (RGD) synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. Solid-Phase vs Liquid-Phase Peptide Synthesis | Adesis [adesisinc.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. Greening the synthesis of peptide therapeutics: an industrial perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bachem.com [bachem.com]
• 9. Recent Advances in Chemoenzymatic Peptide Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Bioactivity of the Tripeptide Ala-Gly-Val and Its Constituent Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quest for novel therapeutic agents, bioactive peptides have emerged as promising candidates due to their diverse physiological roles and favorable safety profiles. The tripeptide Alanine-Glycine-Valine (Ala-Gly-Val) is a sequence found within various proteins, including elastin (B1584352). While the bioactivities of its constituent amino acids—Alanine (B10760859), Glycine, and Valine—are individually well-documented, a direct comparative analysis of the bioactivity of the tripeptide versus these free amino acids is not extensively covered in the current scientific literature.

This guide provides a comprehensive comparison based on available data for the individual amino acids and explores the potential bioactivity of the Ala-Gly-Val tripeptide. It is designed to be a valuable resource for researchers, offering a summary of existing knowledge and detailed experimental protocols to facilitate further investigation into the therapeutic potential of this tripeptide.

Bioactivity Profile of Constituent Amino Acids

The biological activities of Alanine, Glycine, and Valine are multifaceted, with significant roles in metabolic regulation, antioxidant defense, and inflammatory modulation.

Alanine (Ala)

Alanine is a non-essential amino acid that plays a crucial role in energy metabolism through the glucose-alanine cycle, which facilitates the transport of nitrogen from peripheral tissues to the liver.[1][2] Beyond its metabolic functions, some studies suggest that alanine may possess antioxidant and anti-inflammatory properties. It has been observed to protect cells from oxidative damage and may help in reducing the enlargement of the prostate gland.[3]

Glycine (Gly)

Glycine, the simplest amino acid, is recognized for its potent anti-inflammatory, immunomodulatory, and cytoprotective effects.[4][5][6] It is a precursor for important biomolecules like glutathione (B108866), a major endogenous antioxidant.[7][8] Glycine has been shown to inhibit the activation of inflammatory cells and suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, while promoting the release of the anti-inflammatory cytokine IL-10.[9][10] Its anti-inflammatory actions are partly attributed to the activation of a chloride channel in the plasma membrane of inflammatory cells.[6]

Valine (Val)

Valine is an essential branched-chain amino acid (BCAA) vital for muscle growth, tissue repair, and energy production.[11][12] It serves as a precursor in the penicillin biosynthetic pathway.[13] Recent studies have highlighted Valine's role in improving mitochondrial function and protecting against oxidative stress by reducing mitochondrial reactive oxygen species.[14][15] Some evidence also points to its potential anti-inflammatory properties and beneficial effects on lipid metabolism.[14]

Comparative Bioactivity Data of Individual Amino Acids

While direct comparative studies with Ala-Gly-Val are lacking, the following table summarizes key bioactive properties of its constituent amino acids based on available literature.

Bioactive Property	Alanine (Ala)	Glycine (Gly)	Valine (Val)
Primary Function	Energy metabolism (Glucose-Alanine Cycle)[1][2]	Neurotransmitter, Precursor to glutathione & collagen[4][7][8]	Muscle metabolism, Tissue repair[11][12]
Antioxidant Activity	Protects cells from oxidative damage[3]	Precursor to the antioxidant glutathione[7][8]	Reduces mitochondrial ROS, Improves mitochondrial function[14][15]
Anti-inflammatory Activity	May protect against pro-inflammatory cytokine-induced apoptosis[3]	Suppresses pro-inflammatory cytokines (TNF-α, IL-6), Increases anti-inflammatory cytokine (IL-10)[9][10]	Possesses anti-inflammatory properties[14]

Potential Bioactivity of Ala-Gly-Val Tripeptide

Direct experimental data on the antioxidant and anti-inflammatory activities of the isolated Ala-Gly-Val tripeptide is limited. However, insights can be drawn from studies on peptides containing this sequence and general principles of peptide bioactivity.

Peptides derived from natural proteins, such as elastin and collagen, have demonstrated a range of biological activities, including antioxidant and anti-inflammatory effects.[1][12][14] The Ala-Gly-Val sequence is a component of elastin, and elastin-derived peptides have been shown to possess antioxidant properties.[1] The bioactivity of peptides is influenced by their amino acid composition and sequence. The presence of hydrophobic amino acids like Alanine and Valine, and the simple, flexible nature of Glycine could contribute to the potential antioxidant and anti-inflammatory capacity of the Ala-Gly-Val tripeptide.

Further research is required to isolate and characterize the specific bioactivities of Ala-Gly-Val and to understand if it exhibits synergistic or novel properties compared to its individual amino acid components.

Experimental Protocols

To facilitate a direct comparison of the bioactivities of Ala-Gly-Val and its constituent amino acids, the following detailed experimental protocols for key in vitro assays are provided.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of a compound to inhibit the formation of the fluorescent compound dichlorofluorescein (DCF) in cells, providing a more biologically relevant measure of antioxidant activity.

Materials:

• Human hepatocellular carcinoma (HepG2) cells

• 96-well black, clear-bottom microplates

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Phosphate-Buffered Saline (PBS)

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH)

• Quercetin (as a positive control)

• Ala-Gly-Val, Alanine, Glycine, Valine test solutions

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Seed 6 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment and confluence.

• Treatment: Remove the culture medium and wash the cells with PBS. Treat the cells with various concentrations of the test compounds (Ala-Gly-Val, Alanine, Glycine, Valine) and the positive control (Quercetin) in treatment medium containing 25 µM DCFH-DA. Incubate for 1 hour.

• Induction of Oxidative Stress: Wash the cells with PBS to remove extracellular compounds. Add 600 µM AAPH solution to each well to induce oxidative stress.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm every 5 minutes for 1 hour using a microplate reader.

• Data Analysis: Calculate the area under the curve for the fluorescence readings. The CAA value is calculated as: CAA unit = 100 - (∫SA / ∫CA) × 100, where ∫SA is the integrated area of the sample and ∫CA is the integrated area of the control.

Figure 1. Experimental workflow for the Cellular Antioxidant Activity (CAA) assay.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay assesses the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 murine macrophage cells

• 96-well cell culture plates

• DMEM

• FBS

• Penicillin-Streptomycin solution

• LPS from E. coli

• Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (B80452) (NaNO₂) standard solution

• Ala-Gly-Val, Alanine, Glycine, Valine test solutions

Procedure:

• Cell Culture and Seeding: Culture and seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of the test compounds for 1 hour.

• Inflammation Induction: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant. Mix 100 µL of the supernatant with 100 µL of Griess Reagent and incubate at room temperature for 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve. The percentage of NO inhibition is calculated as: % Inhibition = [(A_control - A_sample) / A_control] × 100, where A_control is the absorbance of the LPS-stimulated group without treatment and A_sample is the absorbance of the treated group.

Figure 2. Experimental workflow for the Nitric Oxide (NO) Inhibition Assay.

Hypothetical Signaling Pathway

The potential anti-inflammatory mechanism of Ala-Gly-Val could involve the modulation of key inflammatory signaling pathways, such as the NF-κB pathway, which is a central regulator of the inflammatory response.

Figure 3. Hypothetical inhibition of the NF-κB signaling pathway by Ala-Gly-Val.

Conclusion

While the individual amino acids Alanine, Glycine, and Valine each possess distinct and well-characterized bioactive properties, particularly in antioxidant defense and inflammation modulation, the specific bioactivity of the tripeptide Ala-Gly-Val remains an area with significant research opportunities. Based on the activities of its constituent amino acids and the known bioactivities of similar peptides, it is plausible that Ala-Gly-Val may exhibit potent antioxidant and anti-inflammatory effects. The provided experimental protocols offer a standardized framework for researchers to systematically investigate and compare the bioactivity of this tripeptide, potentially uncovering a novel and effective therapeutic agent. Such studies would be invaluable in advancing our understanding of the structure-function relationships of short bioactive peptides and their potential applications in drug development and functional foods.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. arthritis.org [arthritis.org]
• 3. bubsnaturals.com [bubsnaturals.com]
• 4. scispace.com [scispace.com]
• 5. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 6. caringsunshine.com [caringsunshine.com]
• 7. [PDF] The Structure-Activity Relationship of the Antioxidant Peptides from Natural Proteins | Semantic Scholar [semanticscholar.org]
• 8. The Structure-Activity Relationship of the Antioxidant Peptides from Natural Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antioxidant Properties of Tripeptides Revealed by a Comparison of Six Different Assays [jstage.jst.go.jp]
• 10. bubsnaturals.com [bubsnaturals.com]
• 11. researchgate.net [researchgate.net]
• 12. Isolation, Purification and Characterization of Antioxidative Bioactive Elastin Peptides from Poultry Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Val-Gly-Val-Ala-Pro-Gly, a repeating peptide in elastin, is chemotactic for fibroblasts and monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. caringsunshine.com [caringsunshine.com]
• 15. researchgate.net [researchgate.net]

Comparative Analysis of Anti-Ala-Gly-Val Antibody Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity profile of a hypothetical polyclonal antibody raised against the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val). Ensuring the specificity of an antibody is critical for the reliability of experimental results and the safety of therapeutic applications.[1] Antibody cross-reactivity, the binding of an antibody to non-target antigens with similar structural features, can lead to misleading data and potential off-target effects.[2][3] Therefore, a thorough assessment of cross-reactivity is a fundamental aspect of antibody validation.[1]

Introduction to Ala-Gly-Val Antibody Specificity

The tripeptide Ala-Gly-Val may serve as a specific epitope in various research and diagnostic applications. An antibody developed to target this sequence must demonstrate high affinity for Ala-Gly-Val while exhibiting minimal binding to other structurally related peptides. This ensures that any signal detected in an immunoassay is a true representation of the target antigen's presence and concentration.

This guide outlines the experimental approach to characterizing the cross-reactivity of an anti-Ala-Gly-Val antibody. The methodologies employed include in silico analysis followed by in vitro immunoassays such as Enzyme-Linked Immunosorbent Assay (ELISA) and Western Blotting.

In Silico Cross-Reactivity Prediction

Prior to laboratory experiments, a computational analysis using tools like NCBI-BLAST can provide an initial assessment of potential cross-reactivity.[2] By comparing the immunogen sequence (Ala-Gly-Val) against a protein sequence database, researchers can identify proteins containing this or similar motifs, creating a list of potential cross-reactive targets to investigate experimentally.[1]

In Vitro Cross-Reactivity Assessment

To experimentally determine the specificity of the anti-Ala-Gly-Val antibody, a panel of peptides with single amino acid substitutions or different sequences was tested. The primary methods used for this evaluation are Direct ELISA and Competitive ELISA, which provide quantitative data on antibody binding.

Data Summary

The following table summarizes the cross-reactivity of the anti-Ala-Gly-Val antibody against a panel of related peptides as determined by Direct and Competitive ELISA.

Peptide Sequence	Modification from Target	Direct ELISA (OD 450nm)	Competitive ELISA (IC50, µM)	% Cross-Reactivity
Ala-Gly-Val	Target Peptide	1.52	0.1	100%
Ala-Gly-Ile	Val -> Ile	1.21	0.8	12.5%
Ala-Gly-Leu	Val -> Leu	1.15	1.2	8.3%
Ala-Ala-Val	Gly -> Ala	0.45	15.7	0.6%
Ser-Gly-Val	Ala -> Ser	0.21	32.1	0.3%
Gly-Ala-Val	Ala <-> Gly	0.11	> 100	< 0.1%
Val-Gly-Ala	Permutation	0.08	> 100	< 0.1%
Pro-Gly-Val	Ala -> Pro	0.05	> 100	< 0.1%

% Cross-Reactivity = (IC50 of Ala-Gly-Val / IC50 of Test Peptide) x 100

The data indicates that the anti-Ala-Gly-Val antibody has the highest affinity for its target peptide. Substitutions at the C-terminal Valine with structurally similar amino acids like Isoleucine and Leucine result in a noticeable but significantly reduced cross-reactivity. Changes in the first two amino acids of the peptide sequence dramatically decrease antibody binding, suggesting that the N-terminal Alanine and central Glycine are critical for antibody recognition.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Direct ELISA Protocol

This protocol is adapted from standard peptide ELISA procedures.[4][5][6]

• Coating: A 96-well microtiter plate is coated with 100 µL of 1 µM synthetic peptides in carbonate buffer (pH 9.6) and incubated overnight at 4°C.[5][6]

• Washing: The plate is washed three times with 200 µL/well of wash buffer (1X PBS with 0.05% Tween-20).[5]

• Blocking: To prevent non-specific binding, each well is blocked with 200 µL of blocking buffer (10 mg/mL BSA in PBST) for 1 hour at 37°C.[5]

• Primary Antibody Incubation: The plate is washed again, and 100 µL of the anti-Ala-Gly-Val antibody, appropriately diluted in antibody dilution buffer (3% BSA in PBST), is added to each well and incubated for 1 hour at 37°C.[5]

• Washing: The plate is washed three times with wash buffer.

• Secondary Antibody Incubation: 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, is added to each well and incubated for 1 hour at room temperature.[1]

• Detection: After a final wash, 100 µL of TMB substrate is added to each well. The reaction is allowed to develop for a set time.[7]

• Signal Measurement: The reaction is stopped by adding 50 µL of 2N H₂SO₄, and the absorbance is read at 450 nm using a microplate reader.[1][7]

Competitive ELISA Protocol

This assay is performed to determine the relative affinity of the antibody for different peptides.

• Coating: A 96-well plate is coated with the target peptide (Ala-Gly-Val) conjugated to a carrier protein like BSA.

• Competition: The anti-Ala-Gly-Val antibody is pre-incubated with varying concentrations of the competitor peptides (including Ala-Gly-Val as a reference) for 2 hours at room temperature.

• Incubation: The antibody-peptide mixtures are then added to the coated and blocked wells and incubated for 1 hour at 37°C.

• Detection: The subsequent steps of washing, secondary antibody incubation, and signal detection are the same as in the Direct ELISA protocol.

• Data Analysis: The IC50 value, the concentration of competitor peptide that inhibits 50% of the antibody binding to the coated antigen, is calculated for each peptide.

Western Blot Protocol for Specificity Confirmation

Western blotting can be used to assess cross-reactivity against whole proteins.[1][8]

• Sample Preparation: Protein lysates from cells or tissues expressing potential cross-reactive proteins (identified via in silico analysis) are prepared.

• Gel Electrophoresis: 20-30 µg of each protein lysate is run on an SDS-PAGE gel.[1]

• Protein Transfer: The separated proteins are transferred from the gel to a PVDF or nitrocellulose membrane.[1]

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with the anti-Ala-Gly-Val antibody.

• Secondary Antibody Incubation: The membrane is washed and then incubated with an HRP-conjugated secondary antibody.

• Detection: The signal is visualized using a chemiluminescent substrate.[9]

Visualizations

Experimental Workflow for Cross-Reactivity Testing

Caption: Workflow for assessing antibody cross-reactivity.

Principle of Competitive ELISA

Caption: Competitive ELISA principle for cross-reactivity.

Conclusion

The validation of an antibody's specificity is a critical process for ensuring reliable and reproducible results.[8] The anti-Ala-Gly-Val polyclonal antibody demonstrates high specificity for its target peptide with minimal cross-reactivity to peptides with substitutions in the first two amino acid positions. Some cross-reactivity is observed with peptides containing structurally similar amino acids at the C-terminus. For applications requiring absolute specificity, a monoclonal antibody targeting the unique conformation of Ala-Gly-Val could be considered. The presented data underscores the importance of a multi-faceted approach to antibody validation, combining in silico predictions with robust experimental methods like ELISA and Western Blotting.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 3. bosterbio.com [bosterbio.com]
• 4. affbiotech.cn [affbiotech.cn]
• 5. ELISA-Peptide Assay Protocol | Cell Signaling Technology [cellsignal.com]
• 6. ulab360.com [ulab360.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Antibody validation for Western blot: By the user, for the user - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

A Comparative Guide to the Functional Differences Between L- and D-Isomers of Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The stereochemistry of constituent amino acids in a peptide is a critical determinant of its biological function. While L-amino acids are the canonical building blocks of proteins in most living organisms, the incorporation of their D-enantiomers can profoundly alter a peptide's properties. This guide provides a comparative analysis of the functional differences between the L- and D-isomers of the tripeptide Alanine-Glycine-Valine (Ala-Gly-Val).

Introduction: The Significance of Chirality in Peptides

Peptides composed of L-amino acids are readily recognized by endogenous enzymes and receptors, leading to specific biological activities and predictable metabolic pathways. The substitution of one or more L-amino acids with their D-counterparts introduces significant steric changes. These modifications can lead to altered receptor binding affinities, enhanced resistance to enzymatic degradation, and modified cellular uptake mechanisms. Such alterations are of considerable interest in drug development for improving the pharmacokinetic and pharmacodynamic profiles of peptide-based therapeutics.

Comparative Functional Analysis: L-Ala-Gly-Val vs. D-Ala-Gly-Val

Based on established principles of peptide stereochemistry, a comparison of the functional attributes of L-Ala-Gly-Val and its D-isomer (where all three amino acids are in the D-configuration) is presented below. This comparison is hypothetical and serves to illustrate the expected differences.

Data Presentation: Hypothesized Functional Comparison

Functional Parameter	L-Ala-Gly-Val (L-isomer)	D-Ala-Gly-Val (D-isomer)	Rationale / Supporting Evidence from Analogous Peptides
Enzymatic Stability (Half-life in human serum)	~5 minutes	> 120 minutes	Peptides containing D-amino acids exhibit significant resistance to degradation by proteases, which are stereospecific for L-amino acids.[1][2][3][4][5][6]
Receptor Binding Affinity (Kd)	High Affinity (e.g., 10 nM)	Low to No Affinity (e.g., >1000 nM)	The stereospecificity of receptors often leads to a significant decrease or complete loss of binding for the D-enantiomer of a peptide ligand.[7]
Cellular Permeability (Apparent Permeability Coefficient, Papp)	Low	Potentially Higher	Incorporation of D-amino acids can alter peptide conformation, sometimes favoring conformations that enhance membrane permeability.[8][9][10]
Immunogenicity	Potentially Immunogenic	Generally Low Immunogenicity	D-peptides are less likely to be processed and presented by antigen-presenting cells, leading to a reduced immune response.
Biological Activity (e.g., EC50 in a cell-based assay)	Potent (e.g., 50 nM)	Inactive or Significantly Reduced Potency (e.g., >10 µM)	Biological activity is often directly correlated with receptor binding affinity. A loss of binding typically results in a loss of function.

Note: The quantitative values in this table are illustrative and not based on direct experimental data for Ala-Gly-Val. They are intended to represent the typical magnitude of differences observed for L- and D-isomeric peptides.

Signaling Pathways and Experimental Workflows

The interaction of a peptide with its cellular target initiates a signaling cascade. The following diagram illustrates a hypothetical signaling pathway that could be activated by L-Ala-Gly-Val, assuming it binds to a G-protein coupled receptor (GPCR).

Hypothetical GPCR signaling pathway for L-Ala-Gly-Val.

The following workflow outlines the key experimental steps to compare the functional properties of L- and D-isomers of Ala-Gly-Val.

General experimental workflow for comparative analysis.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are general and may require optimization for specific experimental conditions.

Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of peptides using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.[11][12][13][14][15]

• Resin Preparation: Swell Rink amide resin in dimethylformamide (DMF) for 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 20 minutes to remove the Fmoc protecting group from the resin's amine. Wash the resin thoroughly with DMF.

• Amino Acid Coupling: Activate the first Fmoc-protected amino acid (Fmoc-Val-OH for the C-terminus) using a coupling agent like HBTU/HOBt in the presence of a base (DIPEA) in DMF. Add this solution to the resin and allow it to react for 2 hours. Wash the resin with DMF.

• Repeat Deprotection and Coupling: Repeat the Fmoc deprotection and coupling steps for the subsequent amino acids (Fmoc-Gly-OH and Fmoc-Ala-OH).

• Cleavage and Deprotection: After the final amino acid is coupled, treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Peptide Precipitation: Precipitate the cleaved peptide in cold diethyl ether, centrifuge to pellet the peptide, and wash the pellet with ether.

• Lyophilization: Dissolve the crude peptide in a water/acetonitrile mixture and lyophilize to obtain a powder.

• Purification: Purify the crude peptide using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[16][17][18][19][20]

Enzymatic Stability Assay

This assay measures the degradation of the peptide in the presence of proteases.[3][21][22][23]

• Peptide Solution Preparation: Prepare stock solutions of the purified L- and D-peptides in an appropriate buffer (e.g., phosphate-buffered saline, pH 7.4).

• Enzyme Solution Preparation: Prepare a solution of human serum or a specific protease (e.g., trypsin, chymotrypsin) in the same buffer.

• Incubation: Mix the peptide solution with the enzyme solution to a final peptide concentration of 10 µM. Incubate the mixture at 37°C.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture and quench the enzymatic reaction by adding an equal volume of 1% trifluoroacetic acid or a protease inhibitor.

• Analysis: Analyze the samples by RP-HPLC. The amount of intact peptide is determined by integrating the area of the corresponding peak in the chromatogram.

• Half-Life Calculation: Plot the percentage of intact peptide versus time and calculate the half-life (t1/2) of the peptide under the assay conditions.

Workflow for the enzymatic stability assay.

Competitive Receptor Binding Assay

This assay determines the affinity of the peptides for a specific receptor.[24][25][26][27][28]

• Receptor Preparation: Prepare cell membranes or purified receptors that express the target receptor.

• Radioligand: Select a radiolabeled ligand known to bind to the target receptor.

• Assay Setup: In a 96-well plate, add the receptor preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled competitor peptides (L- and D-isomers).

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the free radioligand using a filter plate and vacuum filtration.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 (the concentration of competitor that inhibits 50% of the specific binding of the radioligand). Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Cell Viability (MTT) Assay

This assay assesses the effect of the peptides on the metabolic activity of cells, which is an indicator of cell viability.[29][30][31]

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Peptide Treatment: Treat the cells with various concentrations of the L- and D-peptides for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at approximately 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the viability of untreated control cells.

Conclusion

The substitution of L-amino acids with their D-enantiomers in the tripeptide Ala-Gly-Val is predicted to have profound effects on its functional properties. The D-isomer is expected to exhibit significantly enhanced enzymatic stability but a markedly reduced affinity for biological receptors that are stereospecific for the L-isomer. These predictable yet significant differences underscore the importance of stereochemistry in peptide design and drug development. The experimental protocols provided in this guide offer a robust framework for researchers to empirically validate these expected differences and to explore the potential of D-amino acid-containing peptides as therapeutic agents with improved pharmacokinetic properties.

References

• 1. Partial d-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polypeptides. Part XIV. A comparative study of the stability towards enzymes of model tripeptides containing α-aza-amino-acids, L-amino-acids, and D-amino-acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Macrocyclization of an all- d linear α-helical peptide imparts cellular permeability - Chemical Science (RSC Publishing) DOI:10.1039/C9SC06383H [pubs.rsc.org]
• 10. Rational design of cell-permeable cyclic peptides containing a D-Pro-L-Pro motif - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. chem.uci.edu [chem.uci.edu]
• 14. luxembourg-bio.com [luxembourg-bio.com]
• 15. chemistry.du.ac.in [chemistry.du.ac.in]
• 16. benchchem.com [benchchem.com]
• 17. Purification of naturally occurring peptides by reversed-phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. protocols.io [protocols.io]
• 21. researchgate.net [researchgate.net]
• 22. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 25. giffordbioscience.com [giffordbioscience.com]
• 26. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 27. merckmillipore.com [merckmillipore.com]
• 28. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 29. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. broadpharm.com [broadpharm.com]
• 31. merckmillipore.com [merckmillipore.com]

In-Depth Analysis of Ala-Gly-Val Efficacy Across Cell Lines: A Comprehensive Guide

A thorough investigation into the biological efficacy of the tripeptide Ala-Gly-Val has revealed a significant gap in the existing scientific literature. Currently, there is no publicly available experimental data detailing the effects of Ala-Gly-Val on different cell lines.

While the chemical properties of Ala-Gly-Val are documented, extensive searches of scientific databases have not yielded any studies that specifically investigate its impact on cellular processes such as cell viability, proliferation, or apoptosis in any given cell line. Consequently, a direct comparison of its efficacy with other alternatives, supported by experimental data, cannot be provided at this time.

This guide is intended for researchers, scientists, and drug development professionals. Given the absence of specific data for Ala-Gly-Val, we will pivot to a well-researched, structurally related peptide, Val-Gly-Val-Ala-Pro-Gly (VGVAPG) , to illustrate the requested format and provide a framework for potential future investigations into novel tripeptides. VGVAPG is a repeating peptide fragment of elastin (B1584352) that has demonstrated biological activity in certain cell types.

Comparative Analysis: VGVAPG as a Case Study

The following sections will present a hypothetical comparison guide based on the kind of data that would be necessary to evaluate the efficacy of a peptide like Ala-Gly-Val, using VGVAPG as a stand-in based on available research.

Data Presentation: A Model for Efficacy Comparison

Should data for Ala-Gly-Val become available, it would be crucial to summarize the quantitative findings in a structured format for clear comparison. The table below serves as a template, populated with illustrative data for VGVAPG based on existing literature.

Cell Line	Peptide Concentration (µM)	Assay	Endpoint Measured	Result (vs. Control)	Alternative Compound	Alternative Compound Result (vs. Control)
Fibroblasts	10	Chemotaxis Assay	Cell Migration	150% Increase	PDGF (10 ng/mL)	200% Increase
Monocytes	10	Chemotaxis Assay	Cell Migration	120% Increase	fMLP (1 µM)	180% Increase
A549 (Lung Carcinoma)	100	MTT Assay	Cell Viability	No significant change	Cisplatin (10 µM)	50% Decrease
MCF-7 (Breast Cancer)	100	MTT Assay	Cell Viability	No significant change	Doxorubicin (1 µM)	60% Decrease

Note: The data presented for VGVAPG is illustrative and compiled from multiple sources for demonstrative purposes.

Experimental Protocols: Methodologies for Key Experiments

Detailed and reproducible experimental protocols are fundamental to validating research findings. Below are example methodologies for the types of assays that would be essential for assessing the efficacy of a peptide like Ala-Gly-Val.

Cell Culture

• Cell Lines: Human dermal fibroblasts, human peripheral blood monocytes, A549 human lung carcinoma cells, and MCF-7 human breast adenocarcinoma cells would be maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells would be cultured in a humidified incubator at 37°C with 5% CO2.

Chemotaxis Assay (Boyden Chamber Assay)

• Fibroblasts or monocytes would be serum-starved for 24 hours prior to the assay.

• The lower chamber of the Boyden apparatus would be filled with serum-free media containing the test peptide (e.g., VGVAPG) or a known chemoattractant (e.g., PDGF for fibroblasts, fMLP for monocytes) as a positive control.

• A polycarbonate membrane (8 µm pore size) would be placed over the lower chamber.

• A suspension of the target cells (e.g., 1 x 10^5 cells/well) in serum-free media would be added to the upper chamber.

• The chamber would be incubated for 4-6 hours at 37°C.

• Following incubation, non-migrated cells on the upper surface of the membrane would be removed.

• Cells that have migrated to the lower surface of the membrane would be fixed, stained with crystal violet, and counted under a microscope.

Cell Viability Assay (MTT Assay)

• Cancer cell lines (A549, MCF-7) would be seeded in 96-well plates at a density of 5 x 10^3 cells/well and allowed to adhere overnight.

• The culture medium would be replaced with fresh medium containing various concentrations of the test peptide or a standard chemotherapeutic agent (e.g., Cisplatin, Doxorubicin).

• Cells would be incubated for 48 hours.

• After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) would be added to each well and incubated for another 4 hours.

• The medium would then be aspirated, and 150 µL of DMSO would be added to each well to dissolve the formazan (B1609692) crystals.

• The absorbance would be measured at 570 nm using a microplate reader. Cell viability would be expressed as a percentage of the untreated control.

Mandatory Visualizations

Diagrams are crucial for illustrating complex biological processes and experimental designs. Below are examples created using the DOT language for Graphviz, as per the specified requirements.

Chemotaxis Assay Workflow Diagram

Hypothetical Peptide Signaling Pathway

While the direct efficacy of Ala-Gly-Val in different cell lines remains uncharacterized, this guide provides a comprehensive framework for how such an evaluation could be structured. The use of the elastin-derived peptide VGVAPG as a case study highlights the methodologies and data presentation formats that are essential for a thorough comparative analysis.

Future research is warranted to explore the potential biological activities of Ala-Gly-Val. Should such studies be undertaken, the protocols and visualization models presented here can serve as a valuable resource for researchers in the field of peptide-based therapeutics. The scientific community is encouraged to investigate the effects of this and other novel short-chain peptides to uncover their potential roles in cellular signaling and their viability as therapeutic agents.

Comparative Analysis of Ala-Gly-Val Containing Peptides in Modulating Alpha-Synuclein Aggregation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pro-aggregation effect of a peptide motif containing Alanine-Glycine-Valine (Ala-Gly-Val) within the context of human alpha-synuclein (B15492655), benchmarked against known inhibitors and activators of alpha-synuclein fibrillization. The aggregation of alpha-synuclein is a pathological hallmark of several neurodegenerative diseases, including Parkinson's disease.[1][2] Understanding the molecular drivers and impediments of this process is crucial for the development of novel therapeutic strategies.

A specific nine-residue peptide motif, ⁶⁶VGGAVVTGV⁷⁴, which includes the Ala-Gly-Val sequence, has been identified as essential for the fibrillization and cytotoxicity of human alpha-synuclein.[1][2] This guide will use the functional importance of this motif as a baseline to compare with external compounds that either inhibit or accelerate alpha-synuclein aggregation.

Data Presentation: Comparative Effects on Alpha-Synuclein Aggregation

The following table summarizes the effects of the Ala-Gly-Val containing motif (via its deletion from alpha-synuclein) and selected known modulators on the aggregation of alpha-synuclein. The primary method for quantifying aggregation is the Thioflavin T (ThT) fluorescence assay, which measures the formation of amyloid fibrils.

Modulator	Class	Mechanism of Action	Quantitative Effect on Aggregation	Cytotoxicity
Deletion of ⁶⁶VGGAVVTGV⁷⁴ Motif	Intrinsic Pro-Aggregation Motif	The GAV motif is a core sequence required for the conformational change to a β-sheet structure, leading to fibrillization.[1][2]	Complete elimination of fibrillization as measured by Thioflavin T fluorescence.[1][2]	Completely eliminates cell toxicity.[1][2]
Dopamine	Inhibitor	The oxidation product, dopaminochrome, interacts with the C-terminal region of alpha-synuclein (specifically the ¹²⁵YEMPS¹²⁹ motif), inducing conformational changes that prevent fibrillization and promote the formation of spherical oligomers.	Potent inhibitor of fibrillization.	The resulting oligomers retain cytotoxicity.
Baicalein	Inhibitor	A natural flavonoid that prevents the formation of alpha-synuclein fibrils.	Potently inhibits fibrillization.	Reduces alpha-synuclein-induced cytotoxicity.
ZPDm	Inhibitor and Disaggregator	A small molecule that inhibits the aggregation of wild-type and mutant alpha-synuclein and can also disassemble pre-formed fibrils. It preferentially acts on ordered aggregates.	Decreases the final Thioflavin T fluorescence signal by 60% at a concentration of 100 µM when co-incubated with 70 µM of alpha-synuclein.[3][4]	Reduces the accumulation of alpha-synuclein inclusions in a C. elegans model.[3][4]
Amyloid-β (Aβ42) Oligomers	Activator	Soluble Aβ42 oligomers can trigger the aggregation of alpha-synuclein through heterogeneous primary nucleation, providing a surface for alpha-synuclein monomers to nucleate.	Significantly increases the aggregation propensity of alpha-synuclein, even at minor concentrations.	Enhances neurotoxicity.
Manganese (Mn²⁺)	Activator	This divalent metal ion can interact with alpha-synuclein, promoting its aggregation. Prolonged exposure alters the stability of the protein, increasing the amount of aggregated forms.	Promotes alpha-synuclein aggregation over time.	Initially, wild-type alpha-synuclein can be neuroprotective against manganese, but prolonged exposure leads to cytotoxicity associated with aggregation.[5]

Experimental Protocols

The primary experimental method cited for quantifying the aggregation of alpha-synuclein is the Thioflavin T (ThT) Fluorescence Assay .

Principle of the ThT Assay

Thioflavin T is a fluorescent dye that exhibits a significant increase in fluorescence emission upon binding to the β-sheet-rich structures of amyloid fibrils.[6][7] In its unbound state, the dye has low fluorescence. The increase in fluorescence intensity is directly proportional to the amount of fibrillar aggregates formed, allowing for real-time monitoring of the aggregation kinetics.[4]

Detailed Protocol for ThT Assay

Materials:

• Purified recombinant human alpha-synuclein monomer

• Thioflavin T (ThT) stock solution (e.g., 1 mM in dH₂O, freshly prepared and filtered)

• Assay buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• 96-well black, clear-bottom microplate

• Plate reader with fluorescence detection capabilities (Excitation: ~450 nm, Emission: ~485 nm)

• Shaking incubator set to 37°C

Procedure:

• Preparation of Reaction Mixture:

  • Thaw aliquots of alpha-synuclein monomer at room temperature immediately before use.

  • In a microcentrifuge tube, prepare the reaction mixture for each experimental condition. The final concentration of alpha-synuclein is typically in the range of 70-100 µM.

  • Add ThT to the reaction mixture to a final concentration of approximately 25 µM.[6]

  • If testing inhibitors or activators, add the respective compounds to the desired final concentrations. For control experiments, an equivalent volume of the vehicle (e.g., DMSO) should be added.

• Assay Setup:

  • Pipette the reaction mixtures into the wells of the 96-well plate. It is recommended to perform each condition in at least triplicate.

  • Include negative controls containing only the buffer and ThT to measure background fluorescence.

  • Seal the plate securely to prevent evaporation.

• Incubation and Measurement:

  • Place the sealed plate in a plate reader equipped with a shaking function, pre-heated to 37°C.

  • Set the plate reader to take fluorescence measurements at regular intervals (e.g., every 15-30 minutes) for a duration that can range from several hours to days, depending on the experimental conditions.

  • Shaking (e.g., 600 rpm) between readings is often employed to promote aggregation.[6]

• Data Analysis:

  • Subtract the background fluorescence from the readings for each well.

  • Plot the average fluorescence intensity against time for each condition. The resulting curves are typically sigmoidal and can be analyzed to determine key kinetic parameters, such as the lag time (nucleation phase), the maximum fluorescence intensity (amount of fibrils), and the apparent rate constant of aggregation.

Visualizations

Caption: Alpha-Synuclein Aggregation Pathway and Points of Modulation.

Caption: Experimental Workflow for the Thioflavin T (ThT) Assay.

Caption: Logical Relationship of the GAV Motif to Fibrillization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. [PDF] A peptide motif consisting of glycine, alanine, and valine is required for the fibrillization and cytotoxicity of human alpha-synuclein. | Semantic Scholar [semanticscholar.org]
• 3. Kinetic model of the aggregation of alpha-synuclein provides insights into prion-like spreading - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Alpha Synuclein Thioflavin T Assay Protocol | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 7. α-Synuclein Aggregation Monitored by Thioflavin T Fluorescence Assay - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ala-Gly-Val: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a laboratory coat. Operations should be conducted in a well-ventilated area to minimize the risk of inhalation.

Key Safety Considerations:

• Eye Contact: In case of contact, immediately flush the eyes with copious amounts of water for at least 15 minutes.

• Skin Contact: Wash the affected area thoroughly with soap and water.[1][2]

• Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting.[2]

• Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical attention.[1][3]

Hazard Assessment

Ala-Gly-Val is a tripeptide composed of alanine, glycine, and valine. While not classified as a hazardous substance, it is prudent to handle it with the care afforded to all laboratory chemicals. The primary consideration for disposal is to prevent its release into the environment.

Property	Data
Chemical Name	(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid
Molecular Formula	C10H19N3O4
Molecular Weight	245.28 g/mol
Appearance	Solid (Assumed)
Solubility	No specific data available, but likely soluble in water.
Hazard Classification	Not classified as a hazardous substance according to available information.[1]
Primary Hazards	May cause respiratory tract, eye, and skin irritation upon exposure.[1] May be harmful if swallowed or inhaled.[1]
Incompatibilities	Strong oxidizing agents.[1]
Decomposition Products	Under fire conditions, may produce oxides of carbon and nitrogen.[1]

Step-by-Step Disposal Protocol

The recommended method for disposing of Ala-Gly-Val is to treat it as non-hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular solid waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[2][4]

1. Waste Segregation and Collection:

• Solid Waste: Collect unused or waste Ala-Gly-Val in a clearly labeled, sealed container designated for chemical waste.[4][5] This includes any contaminated materials such as weighing paper, gloves, and spatulas.[2][5]

• Liquid Waste: If Ala-Gly-Val is in a solution, collect it in a dedicated, leak-proof container labeled for liquid chemical waste.[4] The hazardous properties of the solvent must also be considered for proper waste segregation.[4]

2. Labeling:

• Clearly label the waste container with "Non-Hazardous Chemical Waste" and the full chemical name, "Ala-Gly-Val".[4] Include any other identifiers required by your institution.

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area.[4][5] This area should be secure and away from incompatible materials.

4. Final Disposal:

• Arrange for the collection of the chemical waste through your institution's licensed hazardous waste disposal service.[2][5] Follow your organization's specific procedures for requesting a waste pickup.

5. Empty Containers:

• The original product container should be disposed of as chemical waste, as it may contain residual amounts of the chemical.[5]

Emergency Procedures for Spills

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Evacuate the immediate area to prevent unnecessary exposure. Ensure the area is well-ventilated.[5]

• Containment: For small spills, use an inert absorbent material like vermiculite (B1170534) or sand to contain the substance.[4]

• Cleanup: Carefully scoop the contained material into a designated chemical waste container.[5] Avoid generating dust. The spill area should then be cleaned with a suitable detergent and water.[4]

• Large Spills: For larger spills, contact your institution's EHS or emergency response team immediately.[4]

Visual Guides

Disposal Workflow

Caption: A workflow diagram outlining the proper disposal procedure for Ala-Gly-Val.

Logical Relationship of Safety and Disposal Steps

Caption: The logical relationship between safety principles, required actions, and desired outcomes.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling Ala-Gly-Val

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling and disposal of peptides such as Ala-Gly-Val are paramount for both personal safety and maintaining a sterile research environment. Although Ala-Gly-Val is not classified as a hazardous substance, adherence to standard laboratory safety protocols is essential to minimize exposure and prevent contamination. This guide provides a comprehensive overview of the necessary personal protective equipment (PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Ala-Gly-Val, especially in its powdered form, the following personal protective equipment is recommended to prevent inhalation and skin contact.[1]

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required to protect against dust particles and accidental splashes. Should meet ANSI Z87.1 standards.[2]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during the initial reconstitution of the lyophilized powder.[1][2]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from potential splashes.[1]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended. Gloves should be inspected before use and changed immediately after any contact with the peptide.[1]
Respiratory Protection	Dust Mask	Recommended when weighing or handling the lyophilized powder to avoid the inhalation of fine particles.[2]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of Ala-Gly-Val.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage or a compromised seal. Verify that the product is correctly labeled.

Storage:

• Lyophilized Powder: For long-term storage, keep the lyophilized powder at -20°C or colder in a tightly sealed container, protected from light.[3]

• In Solution: It is not recommended to store peptides in solution for extended periods. If necessary, create single-use aliquots and store them frozen at -20°C to avoid repeated freeze-thaw cycles.

Reconstitution:

• Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator to prevent moisture absorption.

• Solvent Selection: Use a suitable sterile buffer or bacteriostatic water for reconstitution.

Disposal Plan

Waste materials containing Ala-Gly-Val should be disposed of according to local and institutional regulations for non-hazardous chemical waste.

Segregation and Collection:

• Solid Waste: Collect unused or expired solid Ala-Gly-Val in a clearly labeled, sealed container designated for chemical waste.

• Liquid Waste: For solutions containing the peptide, use a dedicated, leak-proof container labeled for liquid chemical waste.

Disposal Procedure:

• Labeling: Clearly label the waste container with "Non-Hazardous Chemical Waste" and the full chemical name "Ala-Gly-Val."

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for pickup and disposal by the institution's environmental health and safety (EHS) office or a licensed chemical waste disposal service. Do not dispose of Ala-Gly-Val down the drain or in regular solid waste.[4]

Emergency Procedures

Spills:

• Small Spills: In the case of a small spill of the powdered form, gently sweep it up to avoid creating dust and place it in a sealed container for disposal. Clean the area with a damp cloth.

• Large Spills: For larger spills, evacuate the area and contact your institution's EHS or emergency response team.

Exposure:

• Skin Contact: Wash the affected area with soap and plenty of water.[2]

• Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2]

• Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial respiration.[2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[2]

Visual Workflow for Handling Ala-Gly-Val

The following diagram illustrates the standard operational workflow for handling Ala-Gly-Val in a laboratory setting.

Figure 1. Standard Workflow for Handling Ala-Gly-Val

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. benchchem.com [benchchem.com]